Cyclopropyl-ethyl-amine oxalate

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Cyclopropyl-ethyl-amine Oxalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the synthesis of cyclopropyl-ethyl-amine oxalate, a valuable building block in pharmaceutical and agrochemical research. The document details a robust and scalable synthetic route, starting from readily available precursors. It emphasizes the critical experimental parameters, reaction mechanisms, and purification strategies necessary for obtaining a high-purity final product. This guide is intended to serve as a practical resource for researchers and professionals in organic synthesis and drug development, offering both theoretical insights and actionable protocols.

Introduction: The Significance of the Cyclopropyl-ethyl-amine Moiety

The cyclopropylamine group is a privileged scaffold in medicinal chemistry, featured in a range of pharmaceutical drugs. Its incorporation into molecular structures can significantly influence their physicochemical and pharmacological properties, including metabolic stability, potency, and selectivity. Cyclopropyl-ethyl-amine, in particular, serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] The formation of its oxalate salt facilitates purification and improves handling and stability of the often volatile free amine.[3][4]

This guide will focus on a reliable synthetic pathway to N-ethylcyclopropanamine and its subsequent conversion to the stable oxalate salt.

Synthetic Strategy and Core Reactions

The synthesis of cyclopropyl-ethyl-amine oxalate can be logically divided into two primary stages:

• Part A: Synthesis of N-Ethylcyclopropanamine (the free base)

• Part B: Formation and Purification of the Oxalate Salt

The overall synthetic workflow is depicted below:

Caption: Overall workflow for the synthesis of Cyclopropyl-ethyl-amine Oxalate.

Part A: Synthesis of N-Ethylcyclopropanamine via Reductive Amination

Reductive amination is a cornerstone of amine synthesis, involving the reaction of a carbonyl compound with an amine to form an imine, which is then reduced in situ to the corresponding amine. In this synthesis, cyclopropylamine reacts with acetaldehyde to furnish N-ethylcyclopropanamine.

Reaction Mechanism:

Caption: Mechanism of Reductive Amination.

Experimental Protocol: N-Ethylcyclopropanamine Synthesis

• Reaction Setup: To a stirred solution of cyclopropylamine (1.0 eq) in a suitable solvent such as methanol or ethanol (5-10 volumes), add acetaldehyde (1.1 eq) dropwise at 0-5 °C.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Cool the reaction mixture back to 0-5 °C and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise, ensuring the temperature does not exceed 10 °C.

• Quenching and Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours. Quench the reaction by the slow addition of water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield crude N-ethylcyclopropanamine as an oil.

Causality Behind Experimental Choices:

• Solvent: Methanol or ethanol are good choices as they are polar enough to dissolve the starting materials and the reducing agent, and they are relatively unreactive towards the reagents.

• Temperature Control: The initial addition of acetaldehyde and the subsequent addition of the reducing agent are performed at low temperatures to control the exothermic nature of the reactions and to minimize side reactions.

• Excess Reagents: A slight excess of acetaldehyde is used to ensure complete consumption of the starting amine. An excess of the reducing agent is necessary to drive the reduction of the imine to completion.

Part B: Formation and Purification of Cyclopropyl-ethyl-amine Oxalate

The crude N-ethylcyclopropanamine obtained is often a volatile liquid and can be challenging to purify by distillation due to its low boiling point. Conversion to a crystalline oxalate salt provides a convenient method for purification and storage.[3][4] The reaction involves a simple acid-base neutralization.

Reaction:

N-Ethylcyclopropanamine + Oxalic Acid → Cyclopropyl-ethyl-amine Oxalate

Experimental Protocol: Oxalate Salt Formation

• Dissolution: Dissolve the crude N-ethylcyclopropanamine in a suitable solvent, such as isopropanol (IPA) or acetone.[4][5]

• Acid Addition: Prepare a solution of anhydrous oxalic acid (1.0 eq) in the same solvent and add it dropwise to the stirred amine solution.

• Precipitation: The oxalate salt will typically precipitate out of the solution as a white solid.[3] The precipitation can be aided by cooling the mixture in an ice bath or by the addition of a less polar co-solvent like diethyl ether.[4]

• Isolation: Collect the solid precipitate by vacuum filtration.

• Washing and Drying: Wash the filter cake with a small amount of cold solvent to remove any residual impurities and then dry the product under vacuum to a constant weight.

Causality Behind Experimental Choices:

• Solvent Selection: Isopropanol and acetone are effective solvents for this salt formation as they provide good solubility for the free base and the oxalic acid, while the resulting oxalate salt has limited solubility, leading to its precipitation.[4][5]

• Anhydrous Conditions: Using anhydrous oxalic acid and solvents is preferable to prevent the formation of hydrated crystals, which can affect the stoichiometry and physical properties of the salt.[4]

• Stoichiometry: A 1:1 molar ratio of the amine to oxalic acid is typically used for the formation of the mono-oxalate salt.

Characterization and Data

The identity and purity of the synthesized cyclopropyl-ethyl-amine oxalate should be confirmed by standard analytical techniques.

Parameter	Expected Value/Observation	Method
Appearance	White to off-white crystalline solid	Visual Inspection
Melting Point	Specific to the salt form	Melting Point Apparatus
¹H NMR	Consistent with the structure	Nuclear Magnetic Resonance
¹³C NMR	Consistent with the structure	Nuclear Magnetic Resonance
Mass Spectrometry	[M+H]⁺ corresponding to the free base	MS
Purity	>98%	HPLC/GC

Table 1: Analytical Specifications for Cyclopropyl-ethyl-amine Oxalate

Safety Considerations

• Cyclopropylamine and N-ethylcyclopropanamine: These are volatile and flammable liquids with an ammonia-like odor. They should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

• Oxalic Acid: Oxalic acid is a toxic and corrosive solid.[4] Avoid inhalation of dust and contact with skin and eyes.

• Sodium Borohydride: This is a flammable solid that reacts with water to produce hydrogen gas. It should be handled with care, and quenching should be done slowly and in a controlled manner.

Conclusion

The synthesis of cyclopropyl-ethyl-amine oxalate via reductive amination followed by salt formation is a reliable and scalable method for producing this important chemical intermediate. By carefully controlling the reaction conditions and adhering to the protocols outlined in this guide, researchers can consistently obtain a high-purity product suitable for further applications in drug discovery and development.

References

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• Sciencemadness Discussion Board. (2009, February 27). oxalic acid reaction with secondary amines. [Link]

• Sciencemadness Discussion Board. (2009, July 25). Forming oxalte salts of amines. [Link]

• Google Patents. (2021, December 23). US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.
• Google Patents. US2857424A - Preparation of oxalic acid salts of phenylene diamines.

• PubChem. N-Ethylcyclopropanamine. [Link]

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"Cyclopropyl-ethyl-amine oxalate mechanism of action"

An In-depth Technical Guide to the Mechanism of Action of Cyclopropyl-ethyl-amine Oxalate

Introduction to Cyclopropyl-ethyl-amine Oxalate

Cyclopropyl-ethyl-amine is a chemical entity featuring a cyclopropyl ring attached to an ethylamine side chain. The oxalate salt form is a common preparation for amine-containing compounds to improve stability and solubility. The core of its pharmacological activity, however, resides in the cyclopropylamine moiety. This structural motif is a key pharmacophore in several classes of therapeutic agents, primarily due to its ability to act as a mechanism-based inhibitor for certain enzymes.[1] The high ring strain of the three-membered cyclopropane ring enhances its chemical reactivity, a property that is fundamental to its mechanism of action.[2] This guide will provide a detailed exploration of the molecular mechanisms through which cyclopropyl-ethyl-amine and related compounds exert their biological effects, with a primary focus on their roles as enzyme inhibitors.

The Pivotal Role of the Cyclopropylamine Moiety

The cyclopropyl group is increasingly utilized in drug design for its unique structural and physicochemical properties.[3] These include the coplanarity of its three carbon atoms, enhanced π-character of its C-C bonds, and stronger C-H bonds compared to other alkanes.[4] These features can contribute to enhanced metabolic stability, increased potency, and improved brain permeability of drug candidates.[3][4] When attached to an amine group, the cyclopropylamine moiety becomes a powerful tool for designing irreversible enzyme inhibitors.

Core Mechanism of Action: Irreversible Enzyme Inhibition

The primary mechanism of action for many cyclopropylamine derivatives is the irreversible inhibition of flavin-dependent amine oxidases, most notably Monoamine Oxidases (MAO) and Lysine-Specific Demethylase 1 (LSD1).[1]

Inhibition of Monoamine Oxidases (MAO-A and MAO-B)

Monoamine oxidases are enzymes responsible for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[1] As such, inhibitors of these enzymes have found therapeutic use as antidepressants.[1] Tranylcypromine, a well-known cyclopropylamine-containing compound, is a non-selective, irreversible inhibitor of both MAO-A and MAO-B.[1]

The inhibition of MAO by cyclopropylamines is a mechanism-based process, often referred to as "suicide inhibition," where the enzyme converts the inhibitor into a reactive species that then covalently and irreversibly binds to the enzyme's flavin adenine dinucleotide (FAD) cofactor.[1]

The process can be summarized as follows:

• Initial Binding: The cyclopropylamine inhibitor binds to the active site of the MAO enzyme.

• Oxidation: The FAD cofactor in the enzyme's active site oxidizes the amine group of the inhibitor.

• Reactive Intermediate Formation: This oxidation leads to the opening of the strained cyclopropyl ring, generating a highly reactive intermediate.

• Covalent Adduct Formation: The reactive intermediate forms a stable, covalent bond with the N5 atom of the FAD cofactor, leading to the irreversible inactivation of the enzyme.[1] Spectral changes, such as bleaching at 456 nm and increased absorbance at 400 nm, are consistent with this flavin modification.

Caption: Proposed mechanism of irreversible MAO inhibition by cyclopropylamine.

By irreversibly inhibiting MAO, cyclopropyl-ethyl-amine would lead to an increase in the synaptic levels of monoamine neurotransmitters. This elevation of neurotransmitters like serotonin and dopamine is the basis for the antidepressant effects observed with MAO inhibitors.[5] Inhibition of MAO also leads to a decrease in the production of metabolic end products such as hydrogen peroxide, aldehydes, and ammonium, which may contribute to anti-inflammatory effects.[6]

Inhibition of Lysine-Specific Demethylase 1 (LSD1)

LSD1 (also known as KDM1A) is a flavin-dependent demethylase that plays a crucial role in epigenetic regulation by removing methyl groups from histone H3.[7] Overexpression of LSD1 is implicated in various cancers, making it an attractive therapeutic target.[8] The mechanism of LSD1 inhibition by cyclopropylamine-containing compounds is analogous to that of MAO inhibition due to the similarity in their FAD-dependent catalytic activity.[1]

Similar to its interaction with MAO, the cyclopropylamine moiety of an inhibitor forms a covalent adduct with the FAD cofactor of LSD1, leading to its irreversible inactivation.[1] This prevents LSD1 from demethylating its target histone proteins.

The inhibition of LSD1 can lead to the re-expression of silenced tumor suppressor genes and has shown promise as an anti-cancer strategy.[8] Numerous cyclopropylamine-containing compounds have been designed and synthesized as potent LSD1 inhibitors for cancer therapy.[7][8]

Quantitative Analysis of Enzyme Inhibition

The inhibitory potency of cyclopropylamine derivatives is typically quantified by their half-maximal inhibitory concentration (IC50) values. The table below presents hypothetical data for a generic cyclopropyl-ethyl-amine derivative against MAO-A, MAO-B, and LSD1 to illustrate the kind of data generated in preclinical studies.

Target Enzyme	Reversible Inhibition (IC50)	Irreversible Inhibition (IC50 after pre-incubation)
MAO-A	> 10 µM	250 nM
MAO-B	800 nM	15 nM
LSD1	5 µM	90 nM

Note: Data is illustrative and not from a specific experimental source.

Experimental Protocols for Mechanistic Elucidation

To investigate the mechanism of action of a compound like cyclopropyl-ethyl-amine oxalate, a series of biochemical and cellular assays are employed.

In Vitro Enzyme Inhibition Assay

This assay is designed to determine the IC50 value of the compound against its target enzymes.

Caption: Workflow for determining enzyme inhibition (IC50).

• Compound Preparation: Prepare a stock solution of cyclopropyl-ethyl-amine oxalate in a suitable solvent (e.g., DMSO) and perform serial dilutions to obtain a range of concentrations.

• Reaction Mixture: In a microplate, add the purified target enzyme (MAO-A, MAO-B, or LSD1), a suitable buffer, and the enzyme's specific substrate.

• Initiation of Inhibition: Add the various concentrations of the inhibitor to the wells. Include a positive control (a known inhibitor) and a negative control (vehicle only).

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period.

• Detection: Stop the reaction and measure the amount of product formed. This is often done using a fluorescent or colorimetric substrate.

• Data Analysis: Calculate the percentage of enzyme inhibition for each inhibitor concentration relative to the negative control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Assessing Irreversible Inhibition

To confirm that the inhibition is irreversible, a washout experiment or spectral analysis is typically performed.

Caption: Workflow for assessing irreversible enzyme inhibition.

• Pre-incubation: Incubate the target enzyme with a concentration of the inhibitor that is several-fold higher than its IC50 value for a set period (e.g., 30 minutes).

• Removal of Unbound Inhibitor: Rapidly dilute the enzyme-inhibitor mixture (e.g., 100-fold) into the assay buffer containing the substrate. This dilution effectively "washes out" any unbound inhibitor.

• Activity Measurement: Immediately measure the enzyme activity over time.

• Comparison: Compare the activity of the inhibitor-treated enzyme to a control sample that was pre-incubated with the vehicle alone before dilution.

• Analysis: If the enzyme activity is not restored upon dilution, it is indicative of irreversible inhibition.

The Influence of the Cyclopropyl Ring on Pharmacokinetics

The cyclopropyl group often enhances metabolic stability by being less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes. This is due to the high C-H bond dissociation energy of the cyclopropyl ring. However, when attached to an amine, the cyclopropylamine moiety can be susceptible to CYP-mediated bioactivation, potentially forming reactive metabolites that can form adducts with cellular components. Therefore, a thorough investigation of the metabolic fate of any new cyclopropylamine-containing drug candidate is essential during drug development.

Conclusion

The mechanism of action of cyclopropyl-ethyl-amine oxalate is rooted in the chemical reactivity of its cyclopropylamine pharmacophore. Its primary mode of action is the mechanism-based irreversible inhibition of flavin-dependent amine oxidases, including MAO-A, MAO-B, and LSD1. This inhibition occurs through the formation of a covalent adduct with the enzyme's FAD cofactor, leading to the inactivation of the enzyme. This mechanism provides the foundation for its potential therapeutic applications in neurology and oncology. A comprehensive understanding of this mechanism, supported by rigorous experimental validation, is critical for the development of safe and effective drugs based on this chemical scaffold.

References

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Biochemistry & Pharmacology: Open Access. Retrieved from [Link]

• Alam, M. M., et al. (2024). Exploring cyclopropylamine containing cyanopyrimidines as LSD1 inhibitors: Design, synthesis, ADMET, MD analysis and anticancer activity profiling. Bioorganic Chemistry, 148, 107336. Retrieved from [Link]

• Kim, D., et al. (2024). Photocatalytic intermolecular bromonitroalkylation of styrenes: synthesis of cyclopropylamine derivatives and their evaluation as LSD1 inhibitors. Organic & Biomolecular Chemistry, 22(5), 983-988. Retrieved from [Link]

• de Meijere, A., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry, 7, 1000–1003. Retrieved from [Link]

• Silverman, R. B. (1983). Mechanism-based MAO inhibitors. Journal of Enzyme Inhibition, 1(1), 2-25. Retrieved from [Link]

• Mowat, C. G., et al. (2015). cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS Letters, 589(9), 1039-1044. Retrieved from [Link]

• Mowat, C. G., et al. (2015). cis-Cyclopropylamines as mechanism-based inhibitors of Monoamine Oxidases. Request PDF. Retrieved from [Link]

• Fuller, R. W. (1968). Kinetic studies and effects in vivo of a new monoamine oxidase inhibitor, N-[2-(o-chlorophenoxy)-ethyl]-cyclopropylamine. Biochemical Pharmacology, 17(10), 2097-2106. Retrieved from [Link]

• Tandon, M., & Wagh, P. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712-8756. Retrieved from [Link]

• Ghasemi, M., & Dehpour, A. R. (2021). Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action. Frontiers in Pharmacology, 12, 676239. Retrieved from [Link]

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. Retrieved from [Link]

• Tandon, M., & Wagh, P. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Request PDF. Retrieved from [Link]

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"Cyclopropyl-ethyl-amine oxalate biological activity"

An In-depth Technical Guide to the Biological Activity of Cyclopropyl-Containing Amines

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the biological activities of chemical entities incorporating a cyclopropyl-amine moiety. It is intended for researchers, scientists, and professionals in drug development. We will delve into the unique chemical properties of the cyclopropyl group that drive its biological effects, explore its known mechanisms of action, discuss metabolic pathways, and outline key experimental protocols for its investigation. While the focus is on the broader class, "cyclopropyl-ethyl-amine" will be used as a representative example to illustrate key concepts. The significance of the oxalate salt form will also be addressed.

Introduction: The Cyclopropyl-Amine Scaffold in Medicinal Chemistry

The cyclopropyl ring is a small, three-membered carbocycle that has garnered significant interest in medicinal chemistry. Its inclusion in drug candidates can lead to substantial improvements in pharmacological properties.[1][2] The unique structural and electronic features of the cyclopropane ring, such as its strained bond angles and increased s-character of the C-H bonds, impart a range of advantageous attributes to a molecule.[1][3]

Key contributions of the cyclopropyl moiety in drug design include:

• Enhanced Potency: The rigid nature of the cyclopropyl group can lock a molecule into a bioactive conformation, leading to stronger interactions with its biological target.[1]

• Improved Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring makes it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[2][4]

• Increased Brain Permeability: The lipophilic nature of the cyclopropyl group can enhance a drug's ability to cross the blood-brain barrier.[2]

• Reduced Off-Target Effects: By providing a more defined three-dimensional structure, the cyclopropyl group can improve selectivity for the intended target, thereby reducing off-target toxicities.[1]

The amine group, when attached to the cyclopropyl ring, provides a basic center that is crucial for interactions with biological targets, such as enzymes and receptors, and for the physicochemical properties of the molecule, including solubility.

Pharmacodynamics: Mechanism of Action

A primary and well-documented mechanism of action for cyclopropyl-containing amines is the inhibition of monoamine oxidases (MAO).[5] MAOs are a family of enzymes responsible for the oxidative deamination of neurotransmitters such as serotonin, dopamine, and norepinephrine.

Mechanism-Based Inhibition of Monoamine Oxidase

Cyclopropylamines, including the parent compound tranylcypromine, are known to be mechanism-based inhibitors of MAO.[5] The inhibitory action proceeds through a single-electron transfer (SET) mechanism, leading to the opening of the strained cyclopropyl ring and the formation of a reactive intermediate that covalently binds to the FAD cofactor of the enzyme, resulting in irreversible inhibition.[5][6]

The general workflow for this inhibition can be visualized as follows:

Figure 1: Generalized mechanism of MAO inhibition by cyclopropylamines.

Cis-N-benzyl-2-methoxycyclopropylamine has been identified as a potent MAO-B selective irreversible inhibitor, demonstrating significantly greater efficacy than tranylcypromine.[5] This highlights the potential for designing highly selective inhibitors by modifying the substituents on the cyclopropylamine scaffold.

Pharmacokinetics: Metabolism and Bioactivation

While the cyclopropyl group can confer metabolic stability, it is not inert. The metabolism of cyclopropylamines can be complex and, in some cases, lead to the formation of reactive metabolites.

Cytochrome P450-Mediated Oxidation

Oxidation of the cyclopropylamine moiety by CYP enzymes is a known metabolic pathway.[4] This can result in ring-opened intermediates that have the potential to form covalent adducts with cellular macromolecules, such as proteins. This bioactivation pathway is a critical consideration in drug safety assessment. For instance, the hepatotoxicity associated with the antibiotic trovafloxacin has been linked to the CYP-mediated oxidation of its cyclopropylamine moiety.[4]

Strategies to Mitigate Metabolic Bioactivation

Medicinal chemists can employ several strategies to reduce the risk of bioactivation. One approach is to introduce substituents on the cyclopropyl ring to block sites of metabolism. For example, the addition of a methyl group can sterically hinder CYP-mediated oxidation and improve metabolic stability.[4]

The Role of the Oxalate Salt Form

In drug development, the salt form of a compound is crucial for its physicochemical properties, such as solubility, stability, and bioavailability. Oxalate is a common counter-ion used to form crystalline salts of basic drugs like cyclopropyl-ethyl-amine.

While there is no direct evidence of the oxalate salt of cyclopropyl-ethyl-amine having unique biological activity, it is important to consider the potential in vivo effects of the oxalate ion. High concentrations of oxalate can lead to the formation of calcium oxalate crystals, which are the primary component of kidney stones.[7] The formation of these crystals in renal epithelial cells can induce oxidative stress and apoptosis.[7] However, the amount of oxalate delivered from a therapeutic dose of a drug is typically well below the levels required to induce such effects.

Experimental Protocols for Assessing Biological Activity

The investigation of the biological activity of a novel cyclopropyl-containing amine involves a series of in vitro and in vivo assays.

In Vitro MAO Inhibition Assay

A standard protocol to determine the MAO inhibitory potential of a compound is as follows:

• Enzyme Preparation: Obtain purified human MAO-A and MAO-B enzymes.

• Incubation: Pre-incubate the enzyme with various concentrations of the test compound (e.g., cyclopropyl-ethyl-amine oxalate) for a defined period (e.g., 30 minutes) to allow for time-dependent inhibition.

• Substrate Addition: Initiate the enzymatic reaction by adding a suitable substrate (e.g., kynuramine for both MAO-A and MAO-B, or a selective substrate like serotonin for MAO-A and benzylamine for MAO-B).

• Detection: Measure the formation of the product over time using a fluorescence or absorbance-based method.

• Data Analysis: Calculate the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

The workflow for this assay can be summarized as:

Figure 2: Workflow for an in vitro MAO inhibition assay.

Metabolic Stability Assay in Human Liver Microsomes

To assess the metabolic stability of a compound, an in vitro assay using human liver microsomes (HLMs) is commonly employed.

• Incubation Mixture: Prepare an incubation mixture containing HLMs, the test compound, and a NADPH-generating system in a phosphate buffer.

• Reaction Initiation: Start the reaction by adding the NADPH-generating system.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Synthesis of Cyclopropyl-Containing Amines

The synthesis of cyclopropyl-containing amines can be achieved through various synthetic routes. A common method for the preparation of 1-cyclopropyl alkyl-1-amines involves the reductive amination of a cyclopropyl ketone.[8]

For instance, (S)-1-cyclopropyl ethyl-1-amine can be synthesized from cyclopropyl methyl ketone and S-(-)-α-phenylethylamine.[8] This scalable process is suitable for industrial production.[8]

Conclusion

The cyclopropyl-amine scaffold is a privileged motif in modern drug discovery, offering a powerful tool to enhance the pharmacological properties of therapeutic agents. Its ability to act as a mechanism-based inhibitor of enzymes like MAO makes it particularly valuable in the development of drugs for neurological disorders. However, a thorough understanding of its metabolic pathways is essential to mitigate potential safety risks associated with bioactivation. The continued exploration of the synthesis and biological activities of novel cyclopropyl-containing amines holds great promise for the development of next-generation therapeutics.

References

• Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmacological Reports. Retrieved from [Link]

• ChemRxiv. (n.d.). Photoactivated Formal [3 + 2] Cycloaddition of N-Aryl Cyclopropyl- amines. Retrieved from [Link]

• Google Patents. (2021). US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. Retrieved from [Link]

• Beilstein Journals. (n.d.). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). Cyclopropaneethanamine. Retrieved from [Link]

• ResearchGate. (n.d.). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF. Retrieved from [Link]

• PubMed. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Retrieved from [Link]

• MDPI. (2021). In vitro Studies on Calcium Oxalate Induced Apoptosis Attenuated by Didymocarpus pedicellata. Molecules. Retrieved from [Link]

• MDPI. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules. Retrieved from [Link]

• MDPI. (2019). The Potential of the Cyclotide Scaffold for Drug Development. Biomolecules. Retrieved from [Link]

• PubChem. (n.d.). 4-Cyclopropylnaphthalen-1-amine oxalate. Retrieved from [Link]

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Technical Monograph: N-Ethylcyclopropanamine Oxalate (CAS 24571-79-7)

Topic: Content Type: In-depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals.[1]

[1]

Executive Summary & Chemical Identity

N-Ethylcyclopropanamine oxalate (CAS 24571-79-7) is a specialized secondary amine salt serving as a critical building block in modern medicinal chemistry.[1] It is primarily utilized to introduce the N-ethyl-N-cyclopropyl moiety into small molecule pharmacophores.[1] This structural motif is increasingly valued in drug design for its ability to modulate lipophilicity (

), improve metabolic stability against dealkylation compared to diethyl/dimethyl amines, and restrict conformational freedom.

This guide provides a comprehensive technical analysis of the compound, focusing on its physicochemical properties, synthetic utility in creating bioactive amides (e.g., PKMYT1 and MALT1 inhibitors), and rigorous handling protocols.

Chemical Identification Data

Property	Specification
Chemical Name	N-Ethylcyclopropanamine oxalate
Synonyms	Cyclopropylethanamine oxalate; N-Ethylcyclopropylamine oxalate
CAS Number	24571-79-7
Free Base CAS	26389-72-0
Molecular Formula	(Salt)
Molecular Weight	175.18 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in water, DMSO, Methanol; Sparingly soluble in non-polar solvents

Physicochemical Properties & Mechanistic Utility[1][7]

The "Cyclopropyl Effect" in Drug Design

The incorporation of the cyclopropyl group via CAS 24571-79-7 is not merely a steric choice; it is a bioisosteric strategy.[1]

• Metabolic Stability: The cyclopropyl ring is resistant to cytochrome P450-mediated

  -dealkylation relative to linear alkyl chains (e.g., isopropyl or ethyl groups).[1]

• Conformational Restriction: The

  -like character of the cyclopropyl carbons induces a specific bond angle strain that can lock the attached nitrogen into a preferred orientation, potentially enhancing binding affinity to target pockets (e.g., kinase ATP-binding sites).[1]

• Basicity Modulation: The electron-donating induction of the cyclopropyl group typically lowers the

  of the amine slightly compared to dialkylamines, influencing membrane permeability.[1]

Stability Profile

As an oxalate salt, the compound exhibits superior shelf-stability compared to its free base liquid form, which is volatile and prone to oxidation.[1] The oxalate counterion stabilizes the amine, preventing carbamate formation upon exposure to atmospheric

.[1]

Synthetic Applications & Experimental Protocols

Core Application: Amide Bond Formation

The primary utility of CAS 24571-79-7 is as a nucleophile in amide coupling reactions.[1] Recent patent literature highlights its use in synthesizing inhibitors for PKMYT1 (a kinase target in cancer) and MALT1 (a lymphoma target).[1]

Protocol 1: HATU-Mediated Amide Coupling

Context: This protocol describes the coupling of N-Ethylcyclopropanamine oxalate with a carboxylic acid-bearing scaffold (e.g., a biarylamide precursor).[1]

Reagents:

• Carboxylic Acid Substrate (

  ): 1.0 equiv

• N-Ethylcyclopropanamine Oxalate (CAS 24571-79-7): 1.2 equiv[1]

• HATU (Coupling Agent): 1.2 equiv[1][2]

• DIPEA (Base): 5.0 equiv (Excess required to neutralize oxalate salt)[1]

• Solvent: DMF (Anhydrous)[1]

Step-by-Step Methodology:

• Activation: Charge a reaction vessel with the carboxylic acid substrate (1.0 eq) and HATU (1.2 eq). Dissolve in anhydrous DMF (

  concentration relative to substrate).[1]

• Base Addition: Add DIPEA (2.5 eq) dropwise at

  to activate the acid. Stir for 15 minutes.

• Amine Addition: Add N-Ethylcyclopropanamine oxalate (1.2 eq) followed immediately by the remaining DIPEA (2.5 eq). Note: The second portion of base is critical to liberate the free amine from the oxalate salt in situ.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 16 hours under nitrogen atmosphere.

• Monitoring: Monitor by LC-MS for the formation of the product mass

  .

• Work-up: Dilute with Ethyl Acetate. Wash sequentially with saturated

  (to remove oxalic acid byproducts), water, and brine. Dry over and concentrate.

Visualization of Synthetic Workflow

The following diagram illustrates the critical pathway for converting the stable oxalate salt into a bioactive pharmaceutical intermediate.

Caption: Activation and coupling pathway of CAS 24571-79-7 in pharmaceutical synthesis.

Safety & Handling Guidelines

While specific toxicological data for the oxalate salt is limited, it must be handled with the rigor accorded to alkylamines and oxalates.

Hazard Identification

• Acute Toxicity: Harmful if swallowed or inhaled.[1][3] Oxalates can cause systemic toxicity (hypocalcemia) if ingested in large quantities.[1]

• Skin/Eye Irritation: Causes serious eye irritation and skin irritation.[1] The free amine liberated in vivo or in solution is corrosive.[1]

• Signal Word: WARNING

Handling Protocol

• Engineering Controls: Always weigh and handle the solid in a certified chemical fume hood to prevent dust inhalation.[1]

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1]

• Incompatibility: Keep away from strong oxidizing agents and strong bases (which liberate the volatile free amine).[1]

References

• World Intellectual Property Organization (WIPO). (2024).[1] Biarylamide derivatives and their use as PKMYT1 inhibitors.[1][2] Patent WO2024184550A1.[1] Retrieved from .

• World Intellectual Property Organization (WIPO). (2021).[1] MALT1 inhibitors and uses thereof.[1] Patent WO2021000855A1.[1] Retrieved from .

• National Center for Biotechnology Information. (n.d.).[1] PubChem Compound Summary for CID 12149489 (N-Ethylcyclopropanamine).[1] Retrieved from .[1]

• Ambeed. (n.d.). Safety Data Sheet: N-Ethylcyclopropanamine oxalate.[1] Retrieved from .[1]

Sources

• 1. Phenylacetone | C9H10O | CID 7678 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2024184550A1 - Biarylamide derivatives and their use as pkmyt1 inhibitors - Google Patents [patents.google.com]
• 3. isnap.nd.edu [isnap.nd.edu]

Technical Guide: N-Ethylcyclopropanamine Oxalate Safety & Handling

Executive Summary

N-Ethylcyclopropanamine Oxalate (N-Ethyl-N-cyclopropylamine oxalate) is a stabilized salt form of the volatile secondary amine N-ethylcyclopropanamine. While the oxalate salt significantly reduces the flammability and volatility hazards associated with the free base (flash point ~1°C), it introduces specific risks regarding particulate inhalation and systemic oxalate toxicity.

This guide provides a technical framework for the safe storage, handling, and experimental use of this compound, specifically designed for medicinal chemistry and process development environments.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]

The oxalate salt is preferred in drug development to transform the corrosive, volatile liquid amine into a stable, weighable solid.

Property	Data / Description
Chemical Name	N-Ethylcyclopropanamine oxalate
Free Base CAS
Salt Stoichiometry	Typically 1:1 (Amine : Oxalic Acid)
Molecular Formula	C₅H₁₁N[1][2][3][4][5] · C₂H₂O₄
Molecular Weight	85.15 (Base) + 90.03 (Acid) = 175.18 g/mol
Physical State	Crystalline solid (White to off-white)
Solubility	High in Water, DMSO, Methanol; Low in DCM, Ether
Stability	Hygroscopic; store under desiccant.

Hazard Identification & Toxicology[10][11]

Dual-Threat Mechanism

The toxicity profile of this salt is a composite of its two parent components. Researchers must treat it as a corrosive solid with systemic toxicity .

• Amine Moiety (Contact Hazard): Upon contact with moisture (mucous membranes, eyes, sweat), the salt hydrolyzes to release the free amine, causing immediate pH elevation and chemical burns.

• Oxalate Moiety (Systemic Hazard): Absorption of oxalate ions can lead to hypocalcemia (calcium chelation) and renal tubule damage (calcium oxalate precipitation).

Exposure Limits & Control Banding

As no specific OEL exists for this salt, apply Control Banding Level 3 (OEB 3) protocols:

• OEL Proxy: < 100 µg/m³ (8h TWA)

• Critical Effect: Respiratory irritation and ocular damage.[6]

Engineering Controls & PPE

Hierarchy of Controls

• Solid Handling: Weighing must occur inside a HEPA-filtered powder containment hood or a glovebox. Static dissipation is critical as organic salts can carry electrostatic charges.

• Solution Handling: Once dissolved, standard chemical fume hood ventilation (face velocity > 0.5 m/s) is sufficient.

Personal Protective Equipment (PPE) Decision Logic

Figure 1: PPE Decision Logic based on physical state. Solid handling requires respiratory protection against dust.

Experimental Protocol: Free Base Liberation

In many nucleophilic substitutions or couplings, the free amine is required. The following protocol safely liberates N-ethylcyclopropanamine from its oxalate salt.

Objective: Isolate N-ethylcyclopropanamine (Free Base) from Oxalate salt. Scale: 10 mmol (~1.75 g). Safety Note: The free base is volatile (BP ~50°C). Do not use rotary evaporation at high vacuum/temperature.

Step-by-Step Methodology

• Dissolution:

  • Place 1.75 g of N-ethylcyclopropanamine oxalate in a 50 mL separatory funnel.

  • Add 10 mL of distilled water. Shake until fully dissolved (pH will be acidic, ~2-3).

• Neutralization (The Critical Step):

  • Self-Validation Check: Prepare a biphasic system by adding 15 mL of Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).

  • Slowly add 12 mL of 2M NaOH (20% excess) to the funnel.

  • Observation: The solution may warm slightly. The organic layer will extract the amine as it is liberated.

• Extraction:

  • Shake vigorously for 2 minutes with frequent venting.

  • Allow layers to separate.

  • pH Validation: Check the aqueous layer pH. It must be >12. If not, add more NaOH and repeat.

• Isolation:

  • Drain the organic layer (bottom for DCM, top for MTBE) into a flask containing anhydrous Na₂SO₄.

  • Repeat: Extract the aqueous layer once more with 10 mL solvent. Combine organic extracts.

• Concentration (Volatility Risk):

  • Dry over Na₂SO₄ for 15 minutes. Filter.

  • Do not rotovap to dryness. Carefully concentrate at atmospheric pressure (or mild vacuum >400 mbar) at 20°C bath temperature.

  • Alternative: Use the solution directly in the next step to avoid yield loss due to volatility.

Workflow Visualization

Figure 2: Self-validating workflow for the liberation of the free amine base.

Storage & Stability

• Hygroscopicity: Amine salts are prone to absorbing atmospheric moisture, which leads to "caking" and hydrolysis.

• Storage Condition: Store in a tightly sealed container at 2°C to 8°C .

• Secondary Containment: Store inside a desiccator or a sealed bag with silica gel packets.

Emergency Response

Scenario	Action
Skin Contact	Brush off dry powder before rinsing. Rinse with water for 15 mins. Treat as an alkali burn.
Eye Contact	Irrigate immediately.[7][8] Do not delay. Transport to ophthalmologist.
Spill (Solid)	Do not sweep (creates dust). Cover with wet paper towels to dampen, then wipe up.
Spill (Liquid)	Absorb with vermiculite. Neutralize with dilute acetic acid if safe.

References

• PubChem. N-Ethylcyclopropanamine (Compound Summary). National Library of Medicine.[2] Available at: [Link]

Sources

• 1. N-ethyl-N-methylcyclopropanamine | C6H13N | CID 53693033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Ethylcyclopropanamine | C5H11N | CID 13112619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 26389-72-0: N-Ethylcyclopropanamine | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficient synthesis and hydrolysis of cyclic oxalate esters of glycols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]

Technical Guide: Hygroscopicity Management of Cyclopropyl-ethyl-amine Oxalate

Topic: Hygroscopic Nature of Cyclopropyl-ethyl-amine Oxalate Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

[2]

Executive Summary

Cyclopropyl-ethyl-amine oxalate (N-Ethylcyclopropanamine oxalate) represents a classic challenge in pharmaceutical intermediate handling: the stabilization of a volatile, low-molecular-weight amine (MW ~85.15 g/mol ) via salt formation.[1][2] While the oxalate counterion effectively converts the liquid free base into a crystalline solid, it introduces significant hygroscopicity risks .[1]

This guide details the physicochemical mechanism of moisture sorption in this salt, provides a validated characterization workflow (DVS/PXRD), and establishes rigorous handling protocols to prevent deliquescence and caking during drug development.

Chemical Context & Mechanism[1][3]

The Stabilization Strategy

The free base, N-Ethylcyclopropanamine , is a volatile liquid with high vapor pressure.[1] In drug development, it is converted to the oxalate salt to:

• Increase Melting Point: Facilitating weighing and solids handling.[1][2]

• Reduce Volatility: Preventing loss of stoichiometry during reaction setup.

The Hygroscopicity Mechanism

Despite its utility, the oxalate salt is prone to moisture uptake through two distinct mechanisms:

• Surface Adsorption: The polar amine and carboxylate groups at the crystal surface form hydrogen bonds with atmospheric water.[1]

• Lattice Penetration (Hydrate Formation): Oxalic acid and its salts frequently form stable hydrates (often dihydrates).[1][2] The crystal lattice may expand to accommodate water molecules, transitioning from an anhydrous form to a stoichiometric hydrate (pseudo-polymorphism).

Theoretical Weight Gain Calculation:

• MW (Anhydrous Salt): ~175.18 g/mol [1][2]

• MW (Monohydrate): ~193.19 g/mol (+10.3% mass)[1][2]

• MW (Dihydrate): ~211.21 g/mol (+20.6% mass)[1][2]

Note: Researchers should use these theoretical baselines to interpret Gravimetric Vapor Sorption (GVS) data.[1][2] A weight gain plateau near 10% or 20% indicates stable hydrate formation rather than simple surface moisture.[1]

Characterization Protocols

To scientifically validate the hygroscopic nature of your specific batch, the following self-validating workflows are required.

Dynamic Vapor Sorption (DVS) Protocol

Objective: Determine the Critical Relative Humidity (CRH) and deliquescence point.[1][2]

Step-by-Step Methodology:

• Sample Prep: Load 10–20 mg of sample into a quartz or metal pan.

  • Critical Step: Do not dry at high temperatures (>60°C) under vacuum before analysis.[1][2] If the salt dissociates, the volatile amine will sublime, altering the stoichiometry. Use 0% RH drying at 25°C for 4 hours.

• Method Parameters:

  • Temperature: 25°C (Standard) and 40°C (Stress).

  • Cycle: 0% RH → 90% RH → 0% RH (Double cycle to check for hysteresis).

  • Step Size: 10% RH increments.

  • Equilibrium Criterion: dm/dt < 0.002% per minute.

• Data Interpretation:

  • Type II Isotherm: Indicates continuous adsorption (surface only).[1][2]

  • Type III Isotherm: Exponential uptake indicating deliquescence.[1][2]

  • Hysteresis Loop: If the desorption curve does not track the sorption curve, a stable hydrate has formed.[1]

Powder X-Ray Diffraction (PXRD)

Objective: Distinguish between surface adsorption (amorphous halo remains constant) and phase change (hydrate formation).[1][2]

• Protocol: Expose sample to 75% RH for 24 hours. Compare diffractogram to the "As-Received" pattern.

• Significance: Shifted peaks indicate lattice expansion (hydration).[1][2] Loss of peaks indicates deliquescence (dissolution into sorbed water).[1][2]

Visualization of Hygroscopic Behavior[4][5][6]

Diagram 1: Moisture Sorption Mechanism & Phase Changes

This diagram illustrates the pathway from a stable anhydrous crystal to a deliquescent liquid, highlighting the critical intervention points.

[1][2][7]

Handling & Storage Protocols

Based on the hygroscopic classification (likely Class 3: Very Hygroscopic or Class 4: Deliquescent ), the following protocols are mandatory.

Environmental Control[2]

• Primary Handling: Must occur in a glove box or controlled dry room with RH < 20% .[1][2]

• Weighing: Use anti-static weighing boats. Weigh quickly to prevent "drift" in mass due to moisture uptake during the weighing process.[1]

Packaging Hierarchy

To ensure stability during storage (12+ months), use the following barrier system:

Layer	Material	Function
Primary	Low-Density Polyethylene (LDPE) Bag	Chemically inert contact layer.[1][2]
Secondary	Aluminum Foil Laminate (Heat Sealed)	Moisture Vapor Transmission Rate (MVTR) near zero.[1][2]
Desiccant	Silica Gel or Molecular Sieve	Scavenges residual headspace moisture.[1][2]
Outer	HDPE Drum/Container	Physical protection.[1][2]

Troubleshooting "Caked" Material

If the material has formed a solid block (caking):

• Do NOT chip/grind in open air (accelerates moisture uptake).[1][2]

• Protocol:

  • Place the open container in a vacuum oven at 40°C with a P2O5 trap.

  • Dry for 24 hours.[1][2]

  • Gently break aggregates in a glove box.[1][2]

  • Re-validate: Check proton NMR to ensure no loss of the volatile amine component.[1]

Representative Data Summary

The following data represents typical behavior for low-MW amine oxalates and serves as a baseline for your validation.

Parameter	Typical Value	Implication
Critical RH (CRH)	55% - 65%	Process below 50% RH to avoid deliquescence.
Mass Uptake @ 80% RH	> 15% w/w	Significant formulation risk; requires moisture barrier coating.[1][2]
Hysteresis	Present	Indicates formation of a stable hydrate phase.[1][2]
Thermal Stability	Stable up to ~150°C	Suitable for most drying processes (if closed system).[1][2]

Decision Logic for Handling

Diagram 2: Operational Workflow

References

• Boreddy, S. K. R., & Kawamura, K. (2016).[1] Investigation on the hygroscopicity of oxalic acid and atmospherically relevant oxalate salts. Environmental Science: Processes & Impacts. Link

• Surface Measurement Systems. (n.d.).[1][2] Dynamic Vapor Sorption (DVS) Methodology for Pharmaceutical Salts. Link

• PubChem. (2025).[1][2][3][4][5] N-Ethylcyclopropanamine (Compound Summary). National Library of Medicine.[1][2] Link[2]

• BenchChem. (2025).[1][2] Handling and storage protocols for hygroscopic pharmaceutical powders. Link

• Tong, P., et al. (2010).[1][2] Characterization of the Hygroscopicity of Pharmaceutical Crystals by Water Vapor Sorption. Journal of Pharmaceutical Sciences.

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• 1. N-Ethylcyclopropanamine | C5H11N | CID 13112619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. MS049 oxalate salt | C17H26N2O5 | CID 121513883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methylammonium oxalate | C4H12N2O4 | CID 21903011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Cyclopropylnaphthalen-1-amine oxalate | C15H15NO4 | CID 86583069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Cyclopropylnaphthalen-1-amine oxalate | C15H15NO4 | CID 86583069 - PubChem [pubchem.ncbi.nlm.nih.gov]

"Cyclopropyl-ethyl-amine oxalate stability and storage conditions"

An In-depth Technical Guide to the Stability and Storage of Cyclopropyl-ethyl-amine Oxalate

Abstract

This technical guide provides a comprehensive overview of the critical stability and storage considerations for cyclopropyl-ethyl-amine oxalate, a compound of interest for researchers, scientists, and drug development professionals. In the absence of extensive direct literature on this specific salt, this document synthesizes information on the constituent moieties—1-cyclopropylethanamine and oxalic acid—along with established principles of amine salt stability, solid-state chemistry, and regulatory guidelines. The guide details potential degradation pathways, outlines robust stability testing protocols in accordance with ICH guidelines, and offers evidence-based recommendations for optimal storage conditions to ensure the compound's integrity throughout the research and development lifecycle.

Introduction and Physicochemical Properties

Cyclopropyl-ethyl-amine oxalate is an organic salt formed from the acid-base reaction between 1-cyclopropylethanamine, a secondary amine, and oxalic acid, a dicarboxylic acid. Understanding the inherent properties of each component is fundamental to predicting the stability of the resulting salt.

1.1. 1-Cyclopropylethanamine

1-Cyclopropylethanamine is a colorless to pale yellow liquid with a characteristic amine odor.[1] Its structure, featuring a strained cyclopropyl ring, is of interest in medicinal chemistry for its potential to influence biological activity.[2]

Property	Value	Source
Molecular Formula	C₅H₁₁N	[3]
Molecular Weight	85.15 g/mol	[3]
Boiling Point	90-92 °C	[4]
pKa	10.87 ± 0.29 (Predicted)	[5]
Solubility	Soluble in polar solvents like water and alcohols.	[2]

The amine functionality makes it basic and susceptible to reactions common to secondary amines, such as oxidation.[6]

1.2. Oxalic Acid

Oxalic acid is a white crystalline solid that is highly soluble in water. It is a relatively strong dicarboxylic acid and a good chelating agent.

1.3. Cyclopropyl-ethyl-amine Oxalate Salt

The formation of the oxalate salt is expected to yield a crystalline solid. The solid-state properties of this salt, such as its crystal form (polymorphism) and hygroscopicity, will be critical determinants of its overall stability.[7][8]

Solid-State Stability and Hygroscopicity

The physical stability of a pharmaceutical solid is as crucial as its chemical stability.[9] For cyclopropyl-ethyl-amine oxalate, two key areas of consideration are polymorphism and hygroscopicity.

2.1. Polymorphism

Polymorphism is the ability of a solid material to exist in more than one crystalline form. Different polymorphs of the same compound can exhibit different physical properties, including solubility, melting point, and stability.[7] It is crucial during drug development to identify the most stable polymorph and ensure its consistent production.

2.2. Hygroscopicity

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere.[10] Oxalate salts are known to be hygroscopic.[11] Moisture uptake can lead to:

• Physical Changes: Deliquescence (dissolving in absorbed water), changes in crystal structure, and particle size.

• Chemical Degradation: The presence of water can facilitate hydrolytic degradation pathways and can act as a medium for other reactions.[12]

Experimental Protocol: Hygroscopicity Assessment

A standardized method for assessing hygroscopicity is outlined by the European Pharmacopoeia and can be adapted for cyclopropyl-ethyl-amine oxalate.[13]

Objective: To determine the moisture sorption characteristics of the salt.

Methodology:

• Sample Preparation: Accurately weigh a sample of cyclopropyl-ethyl-amine oxalate (approximately 1.5g).[14]

• Controlled Humidity Environment: Place the sample in a desiccator containing a saturated salt solution that maintains a constant relative humidity (RH), for example, a saturated solution of ammonium chloride to achieve approximately 80% RH at 25°C.[13][14]

• Equilibration: Store the desiccator at a constant temperature (e.g., 25°C ± 2°C) for a defined period (e.g., 24 hours).[15]

• Weight Measurement: After the equilibration period, re-weigh the sample.

• Calculation: Calculate the percentage weight gain.

• Classification: Classify the hygroscopicity based on the weight gain as per established criteria (e.g., European Pharmacopoeia).[13]

Potential Degradation Pathways

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of a molecule.[16] For cyclopropyl-ethyl-amine oxalate, the following degradation pathways should be investigated.

3.1. Oxidative Degradation

Secondary amines are susceptible to oxidation, which can be initiated by atmospheric oxygen and accelerated by light and metal ions.[6][17] The initial step often involves the formation of an amine radical.[18] For cyclopropyl-ethyl-amine, this could lead to a variety of degradation products, potentially involving the opening of the strained cyclopropyl ring.

3.2. Thermal Degradation

Amine oxalate salts can be thermally stable to a certain extent, but at elevated temperatures, decomposition is expected.[11] The thermal decomposition of ammonium oxalate complexes often proceeds in stages, with initial water loss followed by the decomposition of the oxalate and amine moieties.

3.3. Hydrolytic and pH-Dependent Degradation

While the salt itself is a product of an acid-base reaction, exposure to extreme pH conditions in an aqueous environment could lead to dissociation back to the free amine and oxalic acid. The stability of the free amine at different pH values should be assessed.

3.4. Photodegradation

Photostability testing is a critical component of stability studies as per ICH guidelines.[19] Exposure to UV and visible light can provide the energy to initiate oxidative degradation or other photochemical reactions.[16]

Caption: Potential Degradation Pathways for Cyclopropyl-ethyl-amine Oxalate.

Recommended Storage Conditions

Based on the inferred chemical properties and potential for degradation, the following storage conditions are recommended to ensure the long-term stability of cyclopropyl-ethyl-amine oxalate:

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	To minimize the rate of potential thermal degradation and oxidative reactions.[5]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidative degradation.
Light	Protect from light.	To prevent photolytic degradation.
Moisture	Store in a tightly sealed container in a dry environment. The use of a desiccant is recommended.	Due to the hygroscopic nature of oxalate salts, this prevents moisture uptake and subsequent physical or chemical degradation.

Stability Testing Program

A robust stability testing program should be implemented according to ICH Q1A(R2) guidelines to establish a re-test period and confirm the recommended storage conditions.[20][21]

Caption: Experimental Workflow for Stability Testing.

Forced Degradation Studies

Objective: To identify degradation products and validate the stability-indicating nature of the analytical method.

• Acid/Base Hydrolysis: Expose a solution of the salt to 0.1 M HCl and 0.1 M NaOH at elevated temperatures (e.g., 60°C).

• Oxidation: Treat a solution with 3% hydrogen peroxide at room temperature.

• Thermal: Expose the solid salt to dry heat (e.g., 80°C) and heat with humidity (e.g., 60°C/75% RH).

• Photostability: Expose the solid salt to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Formal Stability Studies

Objective: To determine the re-test period under defined storage conditions.

Study	Storage Condition	Minimum Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Testing at intermediate conditions is necessary if a significant change occurs during accelerated testing.[20]

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is required to separate and quantify the intact compound from its potential degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a common choice for non-volatile small molecules.

Protocol Outline: HPLC-UV Method Development

• Derivatization: Due to the poor UV absorbance of aliphatic amines, pre-column derivatization is often necessary. Reagents such as dansyl chloride or o-phthalaldehyde (OPA) can be used to attach a chromophore to the amine.[22][23]

• Column: A reversed-phase C18 column is typically suitable for separating the derivatized, non-polar products.[23]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol) is common.

• Detection: UV detection at the wavelength of maximum absorbance for the chosen derivative.

• Validation: The method must be validated for specificity, linearity, accuracy, precision, and robustness, demonstrating its ability to resolve the parent compound from all potential degradation products identified during forced degradation studies.[22]

Conclusion

References

• Vici Health Sciences. (2025, March 19). Solid State Properties of Drugs. [Link]

• ICH. (1996). Q1A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. [Link]

• Scribd. Ich Guidelines For Stability Testing of New Drug Substance and Drug Products. [Link]

• Academia.edu. Impact of Solid-State Characteristics to the Physical Stability of Drug Substance and Drug Product. [Link]

• ICH. Quality Guidelines. [Link]

• Universidade Federal de Minas Gerais. (2014). Validation of an HPLC-UV method for the identification and quantification of bioactive amines in chicken meat. [Link]

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• VxP Pharma. (2020, January 11). Solid State Stability. [Link]

• ACS Omega. (2024, January 29). Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. [Link]

• The Role of Solid State Characterization in Predicting Stability of Solid Dosage Forms. [Link]

• Journal of Chromatographic Science. (1966). Gas Chromatographic Analysis of Aliphatic Amines and Imines. [Link]

• European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link]

• University of Toronto. (2018). Synthetic Methods towards 1-Substituted Cyclopropylamines. [Link]

• Health Canada. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products. [Link]

• ResearchGate. (2014). Validation of an HPLC-UV method for the identification and quantification of bioactive amines in chicken meat. [Link]

• Scribd. Solid State Stability in Drugs. [Link]

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• PubMed. (2000). Determination of aliphatic amines in air by on-line solid-phase derivatization with HPLC-UV/FL. [Link]

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• PubMed. (2016, July 15). HPLC-UV method for evaluation of inhibitors of plasma amine oxidase using derivatization of an aliphatic aldehyde product with TRIS. [Link]

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The Dawn of a New Antidepressant Class: An In-Depth Technical Guide to the Early Research on Cyclopropyl-Containing Monoamine Oxidase Inhibitors

Abstract

This technical guide provides a comprehensive exploration of the foundational research on monoamine oxidase inhibitors (MAOIs) featuring a cyclopropyl group, with a primary focus on the pioneering compound, tranylcypromine. We delve into the historical context of its discovery as a non-hydrazine alternative to early MAOIs, its biochemical characterization using the methodologies of the era, the elucidation of its unique irreversible mechanism of action, and the early structure-activity relationship studies that defined this class of compounds. Furthermore, we will examine the early in vivo pharmacology and clinical investigations that established its place in the therapeutic armamentarium for depressive disorders. This guide is intended for researchers, scientists, and drug development professionals seeking a deep understanding of the scientific underpinnings of cyclopropyl-containing MAOIs.

Introduction: A Shift from Hydrazines and the Dawn of Tranylcypromine

The story of monoamine oxidase inhibitors begins in the 1950s with the serendipitous discovery of the antidepressant effects of iproniazid, a hydrazine derivative initially developed for the treatment of tuberculosis.[1] This led to the understanding that inhibiting the enzyme monoamine oxidase (MAO), which is responsible for the degradation of key neurotransmitters like serotonin and norepinephrine, could alleviate depressive symptoms. However, the early hydrazine-based MAOIs were associated with significant toxicity, prompting a search for safer alternatives.[2]

In 1948, tranylcypromine (trans-2-phenylcyclopropyl-1-amine) was first synthesized as an analog of amphetamine.[3] It wasn't until 1959 that its potent MAO-inhibiting properties were discovered by researchers at Smith, Kline & French.[3][4] This discovery was a significant breakthrough, as tranylcypromine's non-hydrazine structure was anticipated to offer a better therapeutic index.[3] The drug was subsequently introduced in the United Kingdom in 1960 and gained approval in the United States in 1961, marking the arrival of a new class of MAOIs.[4]

Early Biochemical Characterization: Unraveling MAO Inhibition

The initial biochemical studies of tranylcypromine were instrumental in understanding its pharmacological effects. These investigations were conducted before the discovery of the two MAO isoforms, MAO-A and MAO-B, in the late 1960s, and thus characterized it as a "non-selective" inhibitor.[5]

Experimental Protocols of the Era

The methodologies employed in the late 1950s and early 1960s to measure MAO activity were foundational to the characterization of tranylcypromine. These techniques, while less sophisticated than modern assays, provided the crucial initial data on its inhibitory potential.

One of the primary methods for determining MAO activity was the manometric assay, which measured the consumption of oxygen during the oxidative deamination of a substrate.

Principle: The enzymatic reaction consumes oxygen, and the rate of this consumption is directly proportional to the enzyme's activity.

Step-by-Step Methodology:

• Tissue Preparation: Animal tissues (typically rat liver or brain) were homogenized in a chilled isotonic potassium chloride (KCl) solution.[6]

• Reaction Setup: The reaction was carried out in a Warburg apparatus. The main compartment of the flask contained the tissue homogenate and a phosphate buffer (pH ~7.4). The side arm contained the substrate (e.g., tyramine).

• Incubation: The flasks were placed in a temperature-controlled water bath and allowed to equilibrate.

• Initiation of Reaction: The substrate was tipped from the side arm into the main compartment to start the reaction.

• Measurement: The change in pressure due to oxygen consumption was measured over time using a manometer.

• Inhibitor Studies: To determine the inhibitory effect of compounds like tranylcypromine, the inhibitor was pre-incubated with the tissue homogenate before the addition of the substrate.

Spectrophotometric methods offered an alternative to manometry and were based on the measurement of a product of the MAO reaction.

Principle: The oxidation of a specific substrate by MAO produces a chromogenic product that can be quantified by measuring its absorbance at a specific wavelength.

Step-by-Step Methodology (based on the formation of vanillin):

• Tissue Preparation: Similar to the manometric assay, tissues were homogenized in chilled isotonic KCl.[3]

• Reaction Mixture: The standard assay contained the tissue homogenate, a phosphate buffer (pH 7.0), and the substrate 4-hydroxy-3-methoxy-benzylamine in a final volume of 5.0 ml.[3]

• Incubation: The reaction mixtures were incubated for 30 minutes at 37°C in a shaker.

• Reaction Termination and Extraction: The reaction was stopped by adding perchloric acid. The product, vanillin, was then extracted into toluene.[6]

• Quantification: The vanillin was re-extracted into a potassium carbonate solution, and its absorbance was measured at 345 nm using a spectrophotometer.[3][6]

The Mechanism of Action: Irreversible Inhibition via a Radical Intermediate

A key feature of tranylcypromine that distinguished it from many other enzyme inhibitors of the time was its irreversible mechanism of action. Early research established that it formed a covalent bond with the enzyme, leading to a long-lasting inhibition that could only be overcome by the synthesis of new enzyme molecules.[7]

The cyclopropyl group is central to this mechanism. The prevailing hypothesis involves the following steps:

• Oxidation: Tranylcypromine is oxidized by the flavin adenine dinucleotide (FAD) cofactor of MAO.

• Radical Formation: This oxidation generates a radical cation intermediate.

• Ring Opening: The highly strained cyclopropyl ring undergoes homolytic cleavage, opening to form a more stable radical.

• Covalent Adduct Formation: This reactive radical then forms a covalent bond with the FAD cofactor, specifically at the C4a position, effectively inactivating the enzyme.

Early Structure-Activity Relationship (SAR) Studies

The discovery of tranylcypromine spurred investigations into the structure-activity relationships of 2-phenylcyclopropylamine analogs to understand the structural requirements for MAO inhibition. These early studies laid the groundwork for the design of future MAOIs.

Key findings from this era include:

• Stereochemistry: The trans configuration of the phenyl and amino groups on the cyclopropane ring was found to be crucial for potent MAO inhibitory activity.

• Substituents on the Phenyl Ring: Modifications to the phenyl ring were explored to assess their impact on potency and selectivity, although the concept of selectivity for MAO-A and MAO-B was not yet established.

Compound	Structure	Relative MAO Inhibitory Activity
trans-2-Phenylcyclopropylamine (Tranylcypromine)	Potent
cis-2-Phenylcyclopropylamine	Significantly less active
Analogs with electron-withdrawing groups on the phenyl ring	Generally retained activity
Analogs with electron-donating groups on the phenyl ring	Varied effects on activity

In Vivo Pharmacology and Early Clinical Research

The preclinical and clinical research on tranylcypromine provided crucial insights into its physiological effects and therapeutic potential.

Early In Vivo Assessment of MAO Inhibition

Researchers in the late 1950s and early 1960s developed innovative in vivo methods to assess the extent and duration of MAO inhibition.

Principle: Tryptamine is a substrate for MAO. Inhibition of the enzyme leads to a decrease in its metabolism and a subsequent increase in its excretion in the urine.

Methodology:

• Baseline Measurement: 24-hour urine samples were collected from subjects before drug administration to establish baseline tryptamine levels.

• Drug Administration: Subjects were administered tranylcypromine.

• Post-treatment Measurement: 24-hour urine samples were collected at various time points after drug administration.

• Analysis: The concentration of tryptamine in the urine was measured, and an increase from baseline indicated MAO inhibition.[8]

Principle: Tyramine, an amine found in certain foods like aged cheese, is normally metabolized by MAO in the gut and liver. When MAO is inhibited, tyramine is absorbed systemically, leading to a potent release of norepinephrine and a subsequent hypertensive crisis. While a dangerous side effect, this response was also used as a sensitive index of MAO inhibition.

Methodology:

• Baseline Pressor Response: A baseline pressor response to a controlled intravenous dose of tyramine was established in subjects.

• Tranylcypromine Administration: Subjects were treated with tranylcypromine.

• Post-treatment Pressor Response: The pressor response to the same dose of tyramine was re-evaluated.

• Analysis: A potentiated pressor response (a greater increase in blood pressure) after tranylcypromine administration indicated significant MAO inhibition.[8]

Early Clinical Trials

The initial clinical trials of tranylcypromine in the early 1960s were pivotal in establishing its efficacy as an antidepressant. These studies, while often less rigorously controlled by modern standards, provided compelling evidence of its therapeutic benefit, particularly in patients who had not responded to other treatments.[9][10]

Key Observations from Early Clinical Research:

• Efficacy: Tranylcypromine demonstrated significant antidepressant effects in patients with severe and treatment-resistant depression.[10]

• Onset of Action: The therapeutic effects were often observed to have a relatively rapid onset.

• Side Effects: The most significant adverse effect identified was the risk of hypertensive crisis following the ingestion of tyramine-rich foods, which became known as the "cheese effect."[10] This discovery led to the implementation of dietary restrictions for patients taking tranylcypromine.

Legacy and Conclusion

The early research on cyclopropyl-containing monoamine oxidase inhibitors, spearheaded by the discovery and characterization of tranylcypromine, represents a landmark in psychopharmacology. This work not only introduced a new and effective class of antidepressants but also significantly advanced our understanding of enzyme inhibition and its therapeutic applications. The elucidation of the irreversible, mechanism-based inhibition by the cyclopropylamine moiety was a key scientific contribution. While the use of early, non-selective MAOIs like tranylcypromine has become more specialized due to their side effect profile, the foundational research of this era continues to inform the development of new and more selective enzyme inhibitors for a variety of therapeutic targets.

References

• Tedeschi, R. E., Tedeschi, D. H., Ames, P. L., Cook, L., Mattis, P. A., & Fellows, E. J. (1959). Some pharmacological observations on tranylcypromine (SKF trans-385), a potent inhibitor of monoamine oxidase. Proceedings of the Society for Experimental Biology and Medicine, 102(2), 380–381.
• López-Muñoz, F., & Alamo, C. (2009). Monoaminergic neurotransmission: The history of the discovery of antidepressants from 1950s until today. Current Pharmaceutical Design, 15(14), 1563–1586.
• Christ, W., Rakow, D., Fernandes, M., & Magour, S. (1973). A simple and sensitive spectrophotometric determination of monoamine oxidase activity. Zeitschrift für klinische Chemie und klinische Biochemie, 11(9), 367–370.
• Kingston, W. R. (1962). A clinical trial of an antidepressant, tranylcypromine ("Parnate"). The Medical Journal of Australia, 1(26), 1011–1012.
• Creasey, N. H. (1956). Factors which interfere in the manometric assay of monoamine oxidase. The Biochemical journal, 64(1), 178–183.
• Green, A. L., & Haughton, T. M. (1961). A colorimetric method for the estimation of monoamine oxidase. The Biochemical journal, 78, 172–175.
• Atkinson, R. M., & Ditman, K. S. (1965). Tranylcypromine: a review. Clinical pharmacology and therapeutics, 6, 631–655.
• Johnston, J. P. (1968). Some observations upon a new inhibitor of monoamine oxidase in brain tissue. Biochemical Pharmacology, 17(7), 1285–1297.
• Burkard, W. P., Kettler, R., Keller, H. H., & Da Prada, M. (1988). Monoamine oxidase inhibition by tranylcypromine: assessment in human volunteers. Journal of neural transmission. Supplementum, 26, 57–63.
• Heijnen, W. T., De Fruyt, J., Wierdsma, A. I., Sienaert, P., & van den Ameele, H. (2015). Efficacy of Tranylcypromine in Bipolar Depression: A Systematic Review. Journal of clinical psychopharmacology, 35(6), 700–705.
• Ricken, R., Ulrich, S., Schlattmann, P., & Adli, M. (2017). Tranylcypromine in mind (Part II): Review of clinical pharmacology and meta-analysis of controlled studies in depression. European neuropsychopharmacology : the journal of the European College of Neuropsychopharmacology, 27(8), 714–731.
• Gillman, P. K. (2011). Advances pertaining to the pharmacology and interactions of irreversible nonselective monoamine oxidase inhibitors. Journal of clinical psychopharmacology, 31(1), 66–74.
• Baker, G. B., Coutts, R. T., McKenna, K. F., & Sherry-McKenna, R. L. (1992). Insights into the mechanisms of action of the MAO inhibitors phenelzine and tranylcypromine: a review. Journal of psychiatry & neuroscience : JPN, 17(5), 206–214.
• Schmidt, C. J., & Fadayel, G. M. (2007). trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. Biochemistry, 46(14), 4305–4312.
• Loomer, H. P., Saunders, J. C., & Kline, N. S. (1957). A clinical and pharmacodynamic evaluation of iproniazid as a psychic energizer.
• Pletscher, A. (1991). The discovery of monoamine oxidase inhibitors: a personal account. Journal of neural transmission. Supplementum, 32, 1–9.
• Zeller, E. A., Barsky, J., & Berman, E. R. (1955). Amine oxidases. XI. Inhibition of monoamine oxidase by 1-isonicotinyl-2-isopropylhydrazine. The Journal of biological chemistry, 214(1), 267–274.
• Sjoerdsma, A., Smith, T. E., Stevenson, T. D., & Udenfriend, S. (1955). Metabolism of 5-hydroxytryptamine (serotonin) by monoamine oxidase. Proceedings of the Society for Experimental Biology and Medicine, 89(1), 36–38.
• Cotzias, G. C., & Dole, V. P. (1951). Metabolism of amines. I. Microdetermination of monoamine oxidase in tissues. The Journal of biological chemistry, 190(2), 665–672.

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• 10. psychotropical.com [psychotropical.com]

The Cyclopropylamine Moiety: A Technical Guide to Discovery, Synthesis, and Medicinal Chemistry

[1]

Executive Summary

The cyclopropylamine (CPA) motif represents one of the most privileged and chemically intriguing scaffolds in modern drug discovery. Often termed the "Magic Methyl" of ring systems, the cyclopropyl group introduces unique physicochemical properties—specifically conformational restriction, metabolic modulation, and altered basicity—that distinctively separate it from acyclic alkyl counterparts like isopropyl or ethyl groups.[1]

This guide provides a technical deep-dive into the history, mechanistic pharmacology, and synthetic evolution of cyclopropylamine derivatives.[1] It is designed for medicinal chemists and process scientists seeking to leverage this moiety for structure-activity relationship (SAR) optimization.

Part 1: Physicochemical Foundation & The "Walsh" Effect

The utility of the cyclopropylamine group stems from its electronic structure. Unlike a standard

carbon, the carbons in a cyclopropane ring exhibit significant -character (approximately to ) in their C-C bonds due to ring strain (~27.5 kcal/mol). This phenomenon, described by Walsh orbitals, has profound effects on the attached amine.[1]

Basicity Modulation (pKa)

One of the most critical SAR decisions when substituting an isopropyl group for a cyclopropyl group is the modulation of basicity. The increased

-character of the ring carbons draws electron density, but more importantly, the nitrogen lone pair adopts more -character to orthogonalize against the ring system, rendering it less available for protonation.

Table 1: Comparative Physicochemical Properties of Alkyl Amines

Property	Cyclopropylamine	Isopropylamine	Ethylamine	Impact on Drug Design
pKa (Conj. Acid)	~9.10	10.63	10.70	Lower pKa improves permeability (higher fraction of neutral species at physiological pH).
Hybridization	(C-C)			Pseudo-unsaturated character allows -interaction.
C-H BDE (kcal/mol)	~106 (Cyclopropyl C-H)	~95 (Secondary C-H)	~98 (Primary C-H)	Higher oxidative stability against CYP450 hydroxylation.
LogP	0.07	-0.26	-0.13	Slight lipophilicity boost without adding significant mass.

Metabolic Stability & CYP Inhibition

While the C-H bonds of the ring are strong, the CPA moiety is not metabolically inert. It is a well-known "suicide substrate" or mechanism-based inhibitor (MBI) of Cytochrome P450 enzymes and Monoamine Oxidases (MAO).

• Mechanism: Single Electron Transfer (SET) from the nitrogen lone pair to the enzyme's heme/flavin cofactor generates an aminium radical cation.

• Consequence: Rapid ring opening releases ring strain, forming a reactive carbon-centered radical that covalently alkylates the enzyme active site.

Part 2: The First Wave – Monoamine Oxidase Inhibitors (MAOIs)[2][3]

The history of cyclopropylamines in medicine begins with the serendipitous discovery of Tranylcypromine (Parnate) . Originally synthesized in 1948 as an amphetamine analog, its potent MAO inhibitory activity was identified in 1959.[1]

Mechanism of Action: Suicide Inhibition

Unlike reversible inhibitors, tranylcypromine irreversibly inactivates MAO.[1] The mechanism is a textbook example of harnessing ring strain for therapeutic effect.

Part 3: The Second Wave – Anti-Infectives

In the 1980s, the focus shifted from the central nervous system to infectious diseases. Bayer's discovery of Ciprofloxacin revolutionized the fluoroquinolone class.

The Ciprofloxacin Breakthrough (1987)

Early quinolones like Norfloxacin utilized an ethyl group at the N1 position.

• The Innovation: Replacing the N1-ethyl with an N1-cyclopropyl group.

• The Result: This modification drastically improved potency against Gram-negative bacteria (specifically Pseudomonas aeruginosa) and enhanced oral bioavailability. The cyclopropyl group fills a hydrophobic pocket in the DNA gyrase-DNA complex more effectively than the ethyl group due to its specific steric bulk and rigidity.

Antivirals

The motif appears in reverse transcriptase inhibitors:

• Abacavir (Ziagen): A nucleoside reverse transcriptase inhibitor (NRTI) featuring a cyclopropylamino group on the purine ring.

• Nevirapine (Viramune): An NNRTI where the cyclopropyl group serves as a rigid hydrophobic anchor, locking the molecule into the "butterfly" conformation required for binding to the non-catalytic allosteric pocket of HIV-1 reverse transcriptase.

Part 4: The Third Wave – Epigenetics (LSD1 Inhibitors)

Recent years (2010–Present) have seen a resurgence of the CPA scaffold in oncology, specifically targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A) .

• The Logic: LSD1 is structurally homologous to MAO (both are flavin-dependent amine oxidases).

• The Strategy: Researchers repurposed the tranylcypromine scaffold, decorating the phenyl ring to reduce MAO affinity while boosting LSD1 selectivity.

• Key Drugs: Iadademstat (ORY-1001) and Bomedemstat (IMG-7289). These are currently in clinical trials for acute myeloid leukemia (AML) and small cell lung cancer (SCLC).

Part 5: Synthetic Evolution[1]

The synthesis of cyclopropylamines has evolved from dangerous carbenoid chemistry to sophisticated catalytic methods.

The Kulinkovich Reaction (1989)

This is the "gold standard" for accessing cyclopropylamines from amides or nitriles. It avoids the handling of diazomethane (Simmons-Smith precursor).

Protocol: Kulinkovich-Szymoniak Synthesis

• Reagents: Nitrile (R-CN), Grignard Reagent (EtMgBr), Titanium(IV) isopropoxide [Ti(OiPr)4].

• Mechanism: Formation of a titanacyclopropane intermediate which acts as a 1,2-dicarbanion equivalent.

• Step-by-Step:

  • Step 1: Dissolve nitrile and 1 equiv Ti(OiPr)4 in Et2O/THF.

  • Step 2: Slowly add 2 equiv EtMgBr at -78°C to RT.

  • Step 3: The titanacyclopropane inserts into the nitrile.

  • Step 4: Lewis acid (BF3·Et2O) workup releases the primary cyclopropylamine.

Modern Biocatalysis & C-H Activation (2020s)

Recent advances utilize engineered metalloenzymes and transition metals to synthesize chiral CPAs directly.

• Biocatalysis: Engineered myoglobins (variants of Bacillus subtilis myoglobin) can catalyze the cyclopropanation of vinyl arenes with high diastereo- and enantioselectivity, offering a green route to precursors for drugs like Ticagrelor .[2]

• C-H Activation: Pd(II)-catalyzed C(

  )-H activation allows for the direct functionalization of the cyclopropane ring, a feat previously considered difficult due to ring fragility.

References

• Tranylcypromine History & MAO Mechanism

  • Source: Wikipedia / Journal of Clinical Psychopharmacology
  • Title: Tranylcypromine: History and Mechanism

  • URL:[Link][3]

• Ciprofloxacin Discovery

  • Source: American Chemical Society (ACS) Molecule of the Week

  • Title: Ciprofloxacin: Discovery and N-Cyclopropyl Significance[4]

  • URL:[Link]

• LSD1 Inhibitors & Epigenetics

  • Source: N
  • Title: Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors

  • URL:[Link]

• Kulinkovich Reaction

  • Source: Organic Chemistry Portal[1]

  • Title: Kulinkovich-Szymoniak Reaction: Mechanism and Protocols

  • URL:[Link]

• Biocatalytic Cyclopropan

  • Source: ACS C

  • Title: Highly Stereoselective Biocatalytic Synthesis of Key Cyclopropane Intermediate to Ticagrelor[2]

  • URL:[Link]

• pKa of Cyclopropylamine

  • Source:

  • Title: Cyclopropylamine Physicochemical Properties (pKa 9.10)[5][6]

  • URL:[Link]

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• 4. Synthesis and Antibacterial Evaluation of Ciprofloxacin Congeners with Spirocyclic Amine Periphery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. Cyclopropylamine CAS#: 765-30-0 [m.chemicalbook.com]

Protocols & Analytical Methods

Application Note: Analytical Methods for the Quantification of Cyclopropyl-ethyl-amine Oxalate

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword: The precise quantification of active pharmaceutical ingredients (APIs) and their salt forms is a cornerstone of drug development and quality control. Cyclopropyl-ethyl-amine is a key building block in medicinal chemistry, notably as a reagent in the synthesis of Janus kinase (JAK) inhibitors for potential anti-inflammatory drugs.[1][2] Its formulation as an oxalate salt can enhance stability and modify physicochemical properties. This document provides a comprehensive guide to two robust and validated analytical methods for the quantification of Cyclopropyl-ethyl-amine oxalate, designed to ensure accuracy, precision, and compliance with regulatory standards. The methodologies presented herein are grounded in fundamental chemical principles and reflect industry-standard practices for analytical procedure validation as outlined by the International Council for Harmonisation (ICH).[3][4]

Introduction to Analytical Strategy

Cyclopropyl-ethyl-amine oxalate is a salt composed of a basic amine (Cyclopropyl-ethyl-amine) and a dicarboxylic acid (oxalic acid). A robust analytical strategy for its quantification can target either the active amine moiety or the oxalate counter-ion. The choice of method depends on the specific analytical need, such as release testing, stability studies, or raw material identification.

This guide details two orthogonal, yet complementary, methods:

• Method A: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for the specific quantification of the Cyclopropyl-ethyl-amine cation. This method offers high specificity and is ideal for assay and impurity profiling.

• Method B: Redox Titration with Potassium Permanganate (KMnO₄) for the quantification of the oxalate anion. This is a classic, reliable, and cost-effective pharmacopeial method for determining the content of the oxalate salt.[5][6]

The validation of these procedures must be performed in accordance with ICH Q2(R2) guidelines to demonstrate their fitness for purpose.[7]

Method A: Quantification of Cyclopropyl-ethyl-amine by RP-HPLC

Principle and Rationale

This method separates Cyclopropyl-ethyl-amine from its counter-ion and potential impurities on a reversed-phase (e.g., C18) column. Because small amines like Cyclopropyl-ethyl-amine can exhibit poor peak shape on silica-based columns due to interaction with silanol groups, the mobile phase is buffered at a low pH (e.g., pH 2.8-3.5) to ensure the amine is consistently protonated. An organic modifier (e.g., acetonitrile) is used to elute the analyte. Quantification is achieved by comparing the peak area of the analyte in a sample solution to that of a certified reference standard, using an external standard method.

Experimental Protocol: RP-HPLC

2.2.1. Instrumentation and Reagents

• HPLC System: Quaternary pump, autosampler, column oven, and PDA/UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Potassium Dihydrogen Phosphate (KH₂PO₄) (AR Grade)

  • Orthophosphoric Acid (OPA) (AR Grade)

  • Water (HPLC Grade)

  • Cyclopropyl-ethyl-amine Oxalate Reference Standard (CRS)

2.2.2. Chromatographic Conditions

Parameter	Condition
Mobile Phase	0.02M KH₂PO₄ Buffer : Acetonitrile (70:30 v/v). Adjust buffer to pH 3.0 with OPA.
Column	C18, 250 mm x 4.6 mm, 5 µm
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	10 minutes

2.2.3. Preparation of Solutions

• Mobile Phase Preparation: Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 using orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas. Mix 700 mL of this buffer with 300 mL of acetonitrile.

• Standard Stock Solution (1000 µg/mL of Cyclopropyl-ethyl-amine): Accurately weigh approximately 146 mg of Cyclopropyl-ethyl-amine Oxalate CRS (equivalent to 100 mg of Cyclopropyl-ethyl-amine) into a 100 mL volumetric flask. Dissolve in and dilute to volume with mobile phase.

• Working Standard Solution (100 µg/mL): Pipette 10 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with mobile phase.

• Sample Solution (100 µg/mL): Accurately weigh an amount of the sample equivalent to 100 mg of Cyclopropyl-ethyl-amine into a 100 mL volumetric flask. Dissolve and dilute to volume with mobile phase. Further dilute 10 mL of this solution to 100 mL with the mobile phase.

2.2.4. System Suitability Test (SST) Before sample analysis, inject the Working Standard Solution five times. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• %RSD of Peak Areas: ≤ 2.0%

2.2.5. Analysis and Calculation Inject the blank (mobile phase), standard, and sample solutions into the chromatograph. Record the peak areas. The percentage assay of Cyclopropyl-ethyl-amine is calculated using the following formula:

Assay (%) = (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * 100

HPLC Workflow Diagram

Caption: Workflow for Cyclopropyl-ethyl-amine quantification by RP-HPLC.

Method B: Quantification of Oxalate by Redox Titration

Principle and Rationale

This method is based on the oxidation-reduction reaction between oxalate ions (C₂O₄²⁻) and permanganate ions (MnO₄⁻) in an acidic medium. The reaction is:

5 C₂O₄²⁻ + 2 MnO₄⁻ + 16 H⁺ → 10 CO₂ + 2 Mn²⁺ + 8 H₂O

The titration is performed in a hot, acidified solution to ensure the reaction proceeds to completion. Potassium permanganate serves as its own indicator; the endpoint is reached when a faint, persistent pink color appears, signifying the presence of excess MnO₄⁻ ions after all the oxalate has been consumed.[8] This is a classic and highly reliable method for quantifying oxalate salts.[9][10]

Experimental Protocol: Redox Titration

3.2.1. Instrumentation and Reagents

• Apparatus: 50 mL burette, 250 mL conical flasks, hot plate, thermometer.

• Reagents:

  • Potassium Permanganate (KMnO₄) (AR Grade)

  • Sodium Oxalate (Primary Standard) (AR Grade), dried at 110°C for 2 hours.

  • Sulfuric Acid (H₂SO₄), 3 M solution (AR Grade)

  • Deionized Water

3.2.2. Preparation and Standardization of 0.02 M KMnO₄ Solution

• Preparation: Dissolve approximately 3.2 g of KMnO₄ in 1000 mL of deionized water. Boil for 10-15 minutes, cool, and filter through a sintered glass funnel. Store in a dark, stoppered bottle.

• Standardization:

  • Accurately weigh about 150-200 mg of dried sodium oxalate into a 250 mL conical flask.

  • Add 100 mL of deionized water and 10 mL of 3 M H₂SO₄.[9]

  • Heat the solution to 70-80°C.

  • Titrate with the prepared KMnO₄ solution while hot, stirring continuously, until a faint pink color persists for at least 30 seconds.[9]

  • Calculate the molarity of the KMnO₄ solution.

Molarity (KMnO₄) = (Weight of Na₂C₂O₄) / (Volume of KMnO₄ (L) * Molar Mass of Na₂C₂O₄ * (2/5)) (Note: The mole ratio of MnO₄⁻ to C₂O₄²⁻ is 2:5)

3.2.3. Sample Analysis Procedure

• Accurately weigh a quantity of Cyclopropyl-ethyl-amine oxalate sample equivalent to approximately 150-200 mg of sodium oxalate into a 250 mL conical flask.

• Add 100 mL of deionized water and 10 mL of 3 M H₂SO₄ to dissolve the sample.

• Heat the solution to 70-80°C.

• Titrate with the standardized 0.02 M KMnO₄ solution until the endpoint is reached (a persistent faint pink color).

• Record the volume of KMnO₄ consumed.

3.2.4. Calculation The percentage of oxalate (C₂O₄²⁻) in the sample is calculated as follows:

Oxalate (%) = (V * M * F * 100) / W

Where:

• V: Volume of KMnO₄ used in mL.

• M: Molarity of the standardized KMnO₄ solution.

• W: Weight of the sample in mg.

• F: Factor = (Molar Mass of Oxalate / 2) = (88.02 / 2) = 44.01. (Each mole of MnO₄⁻ reacts with 2.5 moles of oxalate, so 1 mole of MnO₄⁻ is equivalent to 2.5 moles of oxalate. The equivalent weight is Molar Mass / 2).

Titration Workflow Diagram

Caption: Workflow for Oxalate quantification by Redox Titration.

Method Validation Strategy

Both analytical methods must be validated to ensure they are reliable for their intended purpose. The validation should be conducted according to the ICH Q2(R2) guideline.[3] The following table summarizes the key validation parameters and typical acceptance criteria for assay methods.

Validation Parameter	RP-HPLC Method	Redox Titration Method	Typical Acceptance Criteria
Specificity	Forced degradation studies (acid, base, peroxide, heat, light). Peak purity analysis.	Analysis of blank and individual components to show no interference.	The method is specific if the analyte peak is resolved from degradation products and excipients. No interference at the endpoint.
Linearity	Analyze ≥5 concentrations across the range.	Not typically required for titrimetric assays but can be demonstrated if needed.	Correlation coefficient (r²) ≥ 0.999
Range	80% to 120% of the nominal concentration.	80% to 120% of the nominal sample weight.	Method is accurate and precise within this range.
Accuracy	Analysis of samples spiked with known amounts of analyte (e.g., 3 levels, 3 replicates each).	Analysis of samples spiked with known amounts of sodium oxalate.	% Recovery between 98.0% and 102.0%.
Precision	Repeatability: ≥6 replicates at 100% concentration. Intermediate Precision: Vary analyst, day, instrument.	Repeatability: ≥6 replicates of a single sample preparation.	% RSD ≤ 2.0%
LOD/LOQ	Determined by signal-to-noise ratio or standard deviation of the response.	Not applicable for an assay.	-
Robustness	Deliberate small variations in method parameters (e.g., pH, % organic, flow rate).	Deliberate small variations (e.g., temperature of titration, amount of acid).	System suitability criteria are met; results remain unaffected.

References

• How does one calculate the oxalate and phytic acid content in plant using titration assays? (2015). ResearchGate. Available at: [Link]

• Sodium Oxalate Titration. Scribd. Available at: [Link]

• Evaluation of some analytical methods for determination of calcium oxalate in Amorphophallus muelleri flour. (2022). SciELO. Available at: [Link]

• Analytical procedures and methods validation for oxalate content estimation. (2019). Biointerface Research in Applied Chemistry. Available at: [Link]

• Chapter 8.09: Quantitative Analysis Using Titration. (2025). Chemistry LibreTexts. Available at: [Link]

• ICH Q2(R2) Validation of analytical procedures. (2024). European Medicines Agency. Available at: [Link]

• Validation of analytical procedures according to the ICH guidelines. (2021). Efor Group. Available at: [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma. Available at: [Link]

• Validation of Analytical Procedures Q2(R2). (2023). ICH. Available at: [Link]

• Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. (2022). PMC - NIH. Available at: [Link]

• Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. (2025). MDPI. Available at: [Link]

• Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. (2022). Preprints.org. Available at: [Link]

• Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. (2022). MDPI. Available at: [Link]

• Oxalate in Foods: Extraction Conditions, Analytical Methods, Occurrence, and Health Implications. (2023). MDPI. Available at: [Link]

Sources

• 1. 1-CYCLOPROPYL-ETHYLAMINE CAS#: 1621-24-5 [m.chemicalbook.com]
• 2. 1-CYCLOPROPYL-ETHYLAMINE | 1621-24-5 [chemicalbook.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. scielo.br [scielo.br]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. database.ich.org [database.ich.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]

Application Note: Mechanistic Profiling of Oxidases using Cyclopropyl-ethyl-amine (CPEA) Oxalate

Introduction & Scientific Context

Cyclopropyl-ethyl-amine (CPEA) (N-ethylcyclopropanamine) is a secondary amine structurally characterized by a strained cyclopropane ring adjacent to a nitrogen atom. In enzymatic assays, it is predominantly utilized as a Mechanism-Based Inactivator (MBI) , also known as a suicide substrate.

The Oxalate salt form is preferred in laboratory settings over the free base due to enhanced stability, reduced volatility, and improved crystallinity, allowing for precise gravimetric preparation.

Primary Applications

• Kinetic Profiling (

  ): Quantifying the potency of time-dependent inhibition (TDI) against Cytochrome P450s (specifically CYP2B and CYP2E1 subfamilies) and Monoamine Oxidases (MAO-A/B).

• Mechanistic Probing (Radical Clocks): Distinguishing between Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) mechanisms. The cyclopropyl ring acts as a "radical clock"—if the enzyme mechanism involves a radical intermediate on the nitrogen or

  -carbon, the ring opens rapidly ( ), leading to covalent modification.

Mechanism of Action: The "Suicide" Pathway

The utility of CPEA relies on the metabolic activation of the inhibitor by the target enzyme. Unlike competitive inhibitors, CPEA requires catalytic turnover to generate the reactive species.

The Pathway[1][2][3]

• Binding: CPEA binds to the active site (e.g., heme center of P450).

• Single Electron Transfer (SET): The enzyme abstracts an electron from the nitrogen lone pair, forming an aminium radical cation.

• Ring Scission: The strained cyclopropyl ring opens to relieve ring strain, generating a reactive carbon-centered radical.

• Covalent Adduct: This radical attacks the heme porphyrin (in CYPs) or the flavin cofactor (in MAOs), irreversibly inactivating the enzyme.

Figure 1: Mechanism-Based Inactivation pathway.[1][2] The "Partition Ratio" determines how many turnover events occur before inactivation.

Experimental Protocols

Protocol A: Reagent Preparation (Critical Step)

The oxalate salt is acidic. Direct addition to an assay without buffering can shift pH and denature enzymes, causing false positives.

Materials:

• Cyclopropyl-ethyl-amine Oxalate (Solid).

• Assay Buffer (e.g., 100 mM Potassium Phosphate, pH 7.4).

• 1M NaOH (for pH adjustment).

Procedure:

• Weighing: Weigh the oxalate salt. Note that the molecular weight includes the oxalic acid moiety.

• Solubilization: Dissolve in a small volume of water or DMSO (if concentration > 50 mM).

• Neutralization: Check pH. If preparing a high-concentration stock (>10 mM) in weak buffer, titrate carefully with 1M NaOH until pH reaches 7.4.

  • Note: If the stock is diluted >100-fold into the final assay buffer (e.g., 1 µL stock into 100 µL reaction), the assay buffer's capacity is usually sufficient, and manual neutralization is unnecessary.

• Stability: Prepare fresh. Amines can oxidize slowly in solution; however, the oxalate salt solid is stable at -20°C.

Protocol B: Determination of and (TDI Assay)

This utilizes the "dilution method" to measure time-dependent loss of activity.

Workflow Diagram:

Figure 2: Experimental workflow for determining inactivation kinetics.

Detailed Steps:

• Primary Incubation (Inactivation Phase):

  • Prepare 5-7 concentrations of CPEA (e.g., 0, 1, 5, 10, 25, 50, 100 µM).

  • Mix Enzyme (e.g., Microsomes 1 mg/mL or Recombinant CYP 50 pmol/mL) + CPEA in buffer.

  • Start reaction by adding NADPH (1 mM final).

  • Incubate at 37°C.

• Time Points:

  • At defined intervals (0, 2, 5, 10, 20 min), remove an aliquot (e.g., 10 µL).

• Secondary Incubation (Activity Phase):

  • Dilute the aliquot 10-20 fold into a secondary mixture containing a standard probe substrate (e.g., Testosterone for CYP3A, Bupropion for CYP2B6) at saturating concentration (

    ).

  • Why dilute? To reduce the concentration of CPEA below its competitive inhibitory range, ensuring we only measure permanent inactivation.

  • Incubate for a short period (e.g., 10 min).

• Termination & Analysis:

  • Stop reaction with Acetonitrile/Methanol.

  • Quantify metabolite of the probe substrate via LC-MS/MS.

Data Analysis

To determine the inactivation parameters, follow the Kitz-Wilson method:

• Calculate % Remaining Activity: Normalize the signal of the probe substrate metabolite to the "0 min" or "solvent control" sample.

• Determine

  : Plot vs. Pre-incubation Time ( ) for each inhibitor concentration .

  • The slope of this line =

    .

• Calculate

  and : Plot vs. .

  • y-intercept:

    (Maximal rate of inactivation).

  • x-intercept:

    (Concentration at half-maximal inactivation).

Expected Data Summary Table

Parameter	Definition	Typical Range (CPEA)	Significance
	Inactivator affinity	1 - 50 µM	Lower = Higher affinity binding.
	Max inactivation rate	0.05 - 0.5 min	Higher = Faster covalent bonding.
Partition Ratio	Turnover events per inactivation	10 - 100	Lower = More efficient suicide inhibitor.

Troubleshooting & Controls

• Control 1: -NADPH: Incubate Enzyme + CPEA without NADPH. If activity is lost, the inhibition is not mechanism-based (likely non-specific denaturation or alkylation by impurities).

• Control 2: Dialysis: After incubation with CPEA, dialyze the enzyme. If activity does not return, inhibition is irreversible (covalent).

• Buffer Interference: Phosphate buffers are standard. Avoid Tris with amine-reactive probes, though CPEA is generally stable.

• Oxalate Precipitation: If using high concentrations of Calcium in the buffer (uncommon in P450 assays but possible in others), Calcium Oxalate may precipitate. Ensure buffers are Ca-free if stock concentrations are high.

References

• Silverman, R. B. (1995). Mechanism-based enzyme inactivation: chemistry and enzymology. Vol. 1 & 2. CRC Press. (Foundational text on suicide inhibition mechanisms).

• Guengerich, F. P., et al. (2005). "Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes." Archives of Biochemistry and Biophysics. Link

• Hanzlik, R. P., et al. (2008).[2] "Suicidal inactivation of cytochrome P-450 by cyclopropylamines.[3][2][4] Evidence for cation-radical intermediates."[2] Journal of the American Chemical Society.[2] Link

• Ramsay, R. R., et al. (2015). "cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases."[1][5] The FEBS Journal. Link

• Diop, M. B., et al. (2020).[6] "Co-crystallization of Oxalate Salts of Monoprotonated Amines." American Journal of Heterocyclic Chemistry. (Reference for salt stability/crystallography). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Drug Metabolism: Enzyme Mechanisms and Inhibition | Medicinal Chemistry [medchem.ku.edu]
• 4. researchgate.net [researchgate.net]
• 5. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Co-crystallization of Oxalate Salts of Monoprotonated Amines with a Double Sn-Ph Bond Cleavage, American Journal of Heterocyclic Chemistry, Science Publishing Group [sciencepublishinggroup.com]

Application Note: Optimization of Solubilization Strategies for Cyclopropyl-ethyl-amine Oxalate

Abstract & Scope

This application note details the standardized protocol for the solubilization, handling, and storage of Cyclopropyl-ethyl-amine oxalate (N-ethylcyclopropanamine oxalate). While the oxalate salt form offers superior stability and handling characteristics compared to the volatile free base (bp 90–92°C), the presence of the oxalate counter-ion introduces specific solubility and biological compatibility challenges—most notably the risk of calcium oxalate precipitation in physiological media. This guide provides a self-validating workflow to ensure experimental reproducibility in pharmacological screening and chemical biology applications.

Physicochemical Profile & Stoichiometry

Before solubilization, the exact stoichiometry of the salt must be verified against the Certificate of Analysis (CoA), as this dictates the molecular weight used for molarity calculations.

Property	Specification	Notes
Compound Name	Cyclopropyl-ethyl-amine oxalate	Also: N-ethylcyclopropanamine oxalate
Free Base MW	~85.15 g/mol	Volatile liquid; prone to evaporation if liberated.
Oxalic Acid MW	~90.04 g/mol	Dicarboxylic acid.
Salt MW (1:1)	~175.19 g/mol	Most common stoichiometry.
Salt MW (2:1)	~260.34 g/mol	(Hemioxalate) - Less common, verify CoA.
Appearance	White to off-white solid	Hygroscopic; store with desiccant.
Solubility (Water)	Moderate to High	Solution will be acidic (pH ~3–4).
Solubility (DMSO)	High (>50 mM)	Preferred for stock solutions.

Critical Calculation:

Ensure you use the MW of the salt , not the free base.

Decision Matrix: Solvent Selection

The choice of solvent is not arbitrary; it must align with the downstream application. The oxalate anion is a known chelator of divalent cations (

, ), which dictates solvent strategy.

Figure 1: Decision tree for solvent selection emphasizing the critical checkpoint for calcium interactions.

Protocol A: Preparation of DMSO Stock Solution (Standard)

Purpose: To create a stable, high-concentration stock (typically 50 mM or 100 mM) suitable for freezing and small-volume dilution.

Materials

• Cyclopropyl-ethyl-amine oxalate solid.

• Anhydrous DMSO (Dimethyl sulfoxide), sterile filtered (Grade: Cell Culture or HPLC).

• Amber glass vials (borosilicate) with PTFE-lined caps.

Methodology

• Calculations: Determine the mass required for a 50 mM stock.

  • Example: To make 1 mL of 50 mM stock using the 1:1 salt (MW 175.19):

• Weighing: Weigh the solid into the amber vial. Note: Amine salts can be hygroscopic. Minimize exposure to air.

• Solvation: Add the calculated volume of Anhydrous DMSO.

• Mixing: Vortex vigorously for 30–60 seconds.

  • Troubleshooting: If undissolved particles remain, sonicate in a water bath at 37°C for 5 minutes. Do not exceed 40°C to prevent degradation or free-base volatilization.

• Inspection: Hold the vial against a light source. The solution must be optically clear.

• Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol B: Aqueous Preparation (Acute Use)

Purpose: For immediate use in animal studies or assays where DMSO is contraindicated.

Methodology

• Vehicle Selection: Use PBS (pH 7.4) or Saline (0.9%).

• Dissolution: Add solid to the aqueous vehicle. Vortex until dissolved.

• pH Adjustment (Critical):

  • The oxalate salt will acidify the solution.

  • Measure pH using a micro-probe.

  • Neutralize carefully with 1N NaOH to pH ~7.2–7.4.

  • Warning: Rapid addition of base can liberate the free amine (oil droplets), which may volatilize or separate. Add NaOH dropwise with constant stirring.

• Sterilization: Pass through a 0.22 µm PVDF or PES syringe filter .

  • Note: Do not use Nylon filters if the solution is highly acidic before neutralization, as they may degrade.

Scientific Integrity: The "Oxalate Trap"

As a researcher, you must account for the biological activity of the counter-ion. Oxalate is not an inert carrier; it is a metabolic poison and a chelator.

Mechanism of Failure

When an oxalate salt stock is diluted into culture media containing Calcium (e.g., DMEM, RPMI, Krebs buffer), the following equilibrium shifts rapidly:

Calcium Oxalate is highly insoluble ( ).

Consequences[2][3][4][5][6][7]

• False Negatives: The precipitate reduces the effective concentration of the drug in solution.

• False Positives (Toxicity): Calcium oxalate crystals are cytotoxic (mechanically damaging cells) and nephrotoxic.

• Signaling Interference: Depletion of extracellular

  can inhibit GPCRs, ion channels, and adhesion molecules.

Mitigation Strategy

• Dilution Factor: Keep the final oxalate concentration below the critical precipitation threshold. A 1:1000 dilution of a 10 mM stock results in 10 µM oxalate, which is generally tolerated in standard media.

• Visual QC: Always examine the dosing wells under 10x/20x microscopy 15 minutes after addition. Look for "bipyramidal" or "envelope-shaped" crystals.

References

• PubChem Compound Summary. "N-Ethylcyclopropanamine." National Center for Biotechnology Information. Accessed October 2023. Link

• Gaylord Chemical. "Dimethyl Sulfoxide (DMSO) Solubility Data." Gaylord Chemical Literature. Link

• Belliveau, J. et al. "The solubility of calcium oxalate in tissue culture media." Analytical Biochemistry, vol. 291, no. 1, 2001, pp. 69-73. Link

• Cayman Chemical. "Product Information: Amine Oxalate Salts Handling." Cayman Chemical Technical Support. Link

The Cyclopropylamine Moiety: A Cornerstone in Modern Agrochemical Synthesis

Introduction: The Strategic Importance of a Strained Ring

In the landscape of modern agrochemical design, the cyclopropylamine moiety has emerged as a privileged structural motif.[1] Its incorporation into fungicides, herbicides, and insecticides often imparts significant enhancements in biological activity, metabolic stability, and target-binding affinity. The unique stereoelectronic properties of the three-membered ring—a consequence of its inherent ring strain (approximately 27 kcal/mol) and the resulting bent 'banana' bonds—confer a combination of rigidity and reactivity that is highly advantageous for molecular design.[1] The cyclopropane ring can act as a compact, metabolically stable isostere for other groups, such as vinyl or isopropyl moieties, while its amine functionality provides a key reactive handle for building molecular complexity. This application note provides an in-depth guide to the synthesis and application of cyclopropylamine derivatives in key classes of agrochemicals, offering detailed protocols and mechanistic insights for researchers in the field.

Key Applications & Mechanistic Insights

Cyclopropylamines are integral components of several major classes of commercial and developmental agrochemicals. Their contribution to bioactivity is class-specific, ranging from direct interaction with the target protein to influencing the overall physicochemical properties of the molecule.

Anilinopyrimidine Fungicides: The Case of Cyprodinil

Cyprodinil is a broad-spectrum, systemic fungicide widely used to control diseases like Botrytis cinerea (gray mold) and Venturia spp. (scab) on fruits and vegetables.[2] The N-cyclopropyl group is a critical feature of its molecular structure.

Mechanism of Action: Cyprodinil belongs to the anilinopyrimidine class of fungicides (FRAC Group 9).[3] Its mode of action is the inhibition of methionine biosynthesis in pathogenic fungi.[2][4][5] By blocking key enzymes in this pathway, Cyprodinil disrupts protein synthesis, leading to the cessation of fungal growth and reproduction.[2][5] The cyclopropyl group is thought to play a crucial role in orienting the molecule within the active site of the target enzyme, ensuring a snug fit and potent inhibition. Its systemic nature allows it to be absorbed and translocated within plant tissues, providing both preventative and curative protection.[2]

Conceptual Synthesis Workflow: Cyprodinil

The synthesis of Cyprodinil involves the sequential reaction of a dichloropyrimidine with aniline and cyclopropylamine. The workflow highlights the strategic introduction of the key amine fragments.

Caption: Synthetic pathway for Cyprodinil.

Triazine Herbicides & Insect Growth Regulators

Cyclopropylamine is a key building block for a class of s-triazine agrochemicals.[6][7][8] A prominent example is Cyromazine, an insect growth regulator that interferes with molting and pupation. The synthesis of its core structure, 2-cyclopropylamino-4,6-diamino-s-triazine, demonstrates a fundamental application of cyclopropylamine in agrochemical manufacturing.

Mechanism of Synthesis: The synthesis proceeds via sequential nucleophilic aromatic substitution on a cyanuric chloride core. The high reactivity of the chlorine atoms on the triazine ring allows for controlled, stepwise displacement by different amines. The first substitution with cyclopropylamine is typically performed at low temperature to achieve mono-substitution. Subsequent reactions with ammonia at higher temperatures replace the remaining chlorine atoms. This differential reactivity is key to building the desired asymmetric triazine.

Experimental Protocols

The following protocols are provided as detailed, field-proven methodologies for the synthesis of key cyclopropylamine-containing structures relevant to agrochemical development.

Protocol 1: Synthesis of 2-Cyclopropylamino-4,6-diamino-s-triazine (Cyromazine Precursor)

This protocol details the nucleophilic substitution reactions required to construct the core of triazine-based agrochemicals.[9]

Step 1: Synthesis of 2-chloro-4,6-bis(cyclopropylamino)-s-triazine

• Reaction Setup: Suspend cyanuric chloride (133 g) in chlorobenzene (720 ml) in a reaction vessel equipped with a stirrer and cooling system. Cool the suspension to -10°C.

• Cyclopropylamine Addition: Add cyclopropylamine (50 ml) dropwise over 25 minutes, ensuring the temperature is maintained at -10°C.

• Base Addition: Following the amine addition, add 30% aqueous sodium hydroxide (96 ml) dropwise, again maintaining the temperature at -10°C.

• Reaction & Work-up: Stir the mixture at -10°C for 1.5 hours, then allow it to warm to room temperature and stir for an additional 16 hours. Wash the organic phase with water (2 x 400 ml), dry over anhydrous sodium sulfate, and filter. Remove the chlorobenzene solvent via vacuum distillation to yield the intermediate, 2-cyclopropylamino-4-chloro-6-amino-s-triazine.

Step 2: Ammonolysis to Final Product

• Reaction Setup: In a high-pressure autoclave, combine the intermediate from Step 1 (100 g), anhydrous ammonia (51 g), and dioxane (500 ml).

• Heating: Heat the mixture to 140°C for 24 hours.

• Isolation & Purification: After cooling to room temperature, remove the solvent by vacuum distillation. Add water (300 ml) to the residue and stir. Filter the solid product and recrystallize from boiling ethanol.

• Yield: This procedure yields approximately 50 g of 2-cyclopropylamino-4,6-diamino-s-triazine, melting point 219-222°C.[9]

Table 1: Reagent Quantities and Roles

Reagent	Molar Eq.	Role	Key Consideration
Cyanuric Chloride	1.0	Triazine core electrophile	Highly reactive; handle with care.
Cyclopropylamine	~1.0	First nucleophile	Addition must be slow and at low temp.
Sodium Hydroxide	~1.0	HCl scavenger	Prevents protonation of the amine.
Anhydrous Ammonia	Excess	Second nucleophile	Requires a pressure vessel for reaction.

| Chlorobenzene/Dioxane | - | Solvent | Inert solvent for the respective steps. |

Succinate Dehydrogenase Inhibitors (SDHIs): An Emerging Frontier

SDHIs (FRAC Group 7) are a major class of fungicides that act by inhibiting cellular respiration in the fungal mitochondria.[10][11] The general structure of an SDHI consists of three parts: a protein affinity group (often a pyrazole or pyridine), an amide bond linker, and a hydrophobic tail.[10] While not yet prevalent in commercialized SDHIs, the incorporation of cyclopropane and cyclopropylamine moieties into novel SDHI candidates is an active area of research.[12][13] The cyclopropyl group can serve as a conformationally restricted, hydrophobic element that enhances binding to the target succinate dehydrogenase enzyme.

Mechanism of Action: SDHIs block the electron transport chain at Complex II (succinate dehydrogenase), preventing the oxidation of succinate to fumarate.[14] This halts ATP production, depriving the fungal cell of energy and leading to its death. Structure-activity relationship studies show that the precise nature of the hydrophobic tail is critical for potent activity, making cyclopropyl-containing fragments attractive for exploration.[15]

Protocol 2: Representative Synthesis of a Cyclopropane-Containing Amide for SDHI Scaffolds

This protocol describes a general method for coupling a carboxylic acid (representing the protein-affinity part of an SDHI) with cyclopropylamine to form the critical amide bond.

• Acid Chloride Formation: In a round-bottom flask under an inert atmosphere (N₂), dissolve the desired carboxylic acid (e.g., 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid) (1.0 eq.) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add oxalyl chloride (1.2 eq.) or thionyl chloride (1.2 eq.) dropwise at 0°C. Add a catalytic amount of N,N-dimethylformamide (DMF).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Solvent Removal: Once the reaction is complete, remove the solvent and excess acylating agent under reduced pressure.

• Amide Coupling: Dissolve the crude acid chloride in fresh anhydrous DCM. In a separate flask, dissolve cyclopropylamine (1.1 eq.) and a non-nucleophilic base such as triethylamine (1.5 eq.) or diisopropylethylamine (1.5 eq.) in DCM.

• Reaction: Cool the amine solution to 0°C and add the acid chloride solution dropwise. Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates completion.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-cyclopropyl amide.

Logical Flow: From Building Block to Active Ingredient

The synthesis of complex agrochemicals is a multi-step process where the properties of the initial building blocks are paramount.

Caption: General workflow in agrochemical R&D.

Conclusion and Future Outlook

Cyclopropylamine is an indispensable building block in the synthesis of high-performance agrochemicals.[1] Its unique conformational and electronic properties continue to be exploited by medicinal and agricultural chemists to solve complex challenges in drug and pesticide design. The protocols and mechanistic discussions provided herein serve as a foundational guide for researchers aiming to leverage this potent moiety. As the demand for more selective, potent, and environmentally benign agrochemicals grows, the strategic application of strained ring systems like cyclopropylamine is poised to become even more critical. Future research will likely focus on developing novel, more efficient synthetic routes to complex cyclopropylamine derivatives and further exploring their role in new biological targets.

References

• Title: Synthesis and Biological Activity of Novel Succinate Dehydrogenase Inhibitor Derivatives as Potent Fungicide Candidates Source: PubMed URL: [Link]

• Title: US4590292A - Process for the manufacture of cyclopropylamine Source: Google Patents URL
• Title: EP0205403B1 - Process for the manufacture of cyclopropylamine Source: Google Patents URL

• Title: Cyprodinil - Active Ingredient Page Source: Chemical Warehouse URL: [Link]

• Title: Cyclopropylamine in Medicinal Chemistry: Synthesis and Applicatio Source: Longdom Publishing URL: [Link]

• Title: One‐Pot Synthesis of Chiral Succinate Dehydrogenase Inhibitors and Antifungal Activity Studies Source: PMC (PubMed Central) URL: [Link]

• Title: US3711549A - Process for manufacturing cyclopropylamine Source: Google Patents URL

• Title: Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea Source: PMC (PubMed Central) URL: [Link]

• Title: CYCLOPROPYLAMINE Source: Ataman Kimya URL: [Link]

• Title: US4225598A - 2-Cyclopropylamino-4,6-diamino-s-triazine Source: Google Patents URL

• Title: C-H activation enables a rapid structure-activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors Source: PubMed URL: [Link]

• Title: Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride Source: PMC (PubMed Central), NIH URL: [Link]

• Title: Structure–activity relationship studies of cyclopropenimines as enantioselective Brønsted base catalysts Source: Chemical Science (RSC Publishing) URL: [Link]

• Title: Design, Synthesis, and Antifungal Activity of N-(alkoxy)-Diphenyl Ether Carboxamide Derivates as Novel Succinate Dehydrogenase Inhibitors Source: MDPI URL: [Link]

• Title: Succinate dehydrogenase inhibitor fungicides and the modifications on the bridge Source: ResearchGate URL: [Link]

• Title: Discovery of succinate dehydrogenase candidate fungicides via lead optimization for effective resistance management of Fusarium oxysporum f. sp. capsici Source: SciSpace URL: [Link]

• Title: Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane Source: MDPI URL: [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. chemicalwarehouse.com [chemicalwarehouse.com]
• 3. pomais.com [pomais.com]
• 4. Cyprodinil Fungicide | POMAIS [allpesticides.com]
• 5. caymanchem.com [caymanchem.com]
• 6. US4590292A - Process for the manufacture of cyclopropylamine - Google Patents [patents.google.com]
• 7. EP0205403B1 - Process for the manufacture of cyclopropylamine - Google Patents [patents.google.com]
• 8. US3711549A - Process for manufacturing cyclopropylamine - Google Patents [patents.google.com]
• 9. US4225598A - 2-Cyclopropylamino-4,6-diamino-s-triazine - Google Patents [patents.google.com]
• 10. One‐Pot Synthesis of Chiral Succinate Dehydrogenase Inhibitors and Antifungal Activity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Biological Activity of Novel Succinate Dehydrogenase Inhibitor Derivatives as Potent Fungicide Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. mdpi.com [mdpi.com]

Application Note: Photoactivated [3+2] Cycloaddition of N-Aryl Cyclopropylamines

[1][2][3]

Abstract

This application note details the protocol for the visible-light-mediated [3+2] cycloaddition of N-aryl cyclopropylamines with alkenes to synthesize substituted pyrrolidines. Unlike traditional methods requiring harsh oxidants or UV light, this protocol utilizes mild photoredox catalysis to access high-value nitrogen heterocycles.[1] The method exploits the low oxidation potential of N-aryl cyclopropylamines to generate distonic radical cations via Single Electron Transfer (SET), enabling rapid access to complex pyrrolidine scaffolds common in bioactive alkaloids and pharmaceutical agents.

Introduction & Scientific Rationale

The Synthetic Challenge

Pyrrolidines are ubiquitous structural motifs in pharmaceutical agents (e.g., nicotine, kainic acid). Traditional synthesis often involves multi-step cyclizations or high-pressure/temperature conditions. Cyclopropanes, due to their high ring strain (~27.5 kcal/mol), are potent synthetic precursors. However, activating cyclopropylamines typically requires stoichiometric oxidants (e.g., CAN) or UV irradiation, which limits functional group tolerance.[2]

The Photoredox Solution

Visible-light photoredox catalysis offers a "soft" activation mode.[1] By employing a photocatalyst (PC) capable of absorbing visible light, the N-aryl cyclopropylamine can be oxidized to its radical cation potential (

to V vs. SCE) under neutral conditions. This radical cation undergoes a rapid, strain-driven ring opening (β-scission) to generate a reactive distonic radical cation intermediate, which acts as a 1,3-dipole equivalent for [3+2] cycloaddition.

Mechanism of Action

The reaction proceeds via an oxidative quenching cycle.[3] Understanding this mechanism is critical for troubleshooting and substrate selection.

• Excitation: The photocatalyst (e.g.,

  ) absorbs a photon, reaching a long-lived excited state ( ).

• Oxidation (SET): The excited catalyst oxidizes the N-aryl cyclopropylamine (1 ), generating the amine radical cation (2 ) and the reduced catalyst (

  ).

• Ring Opening: The radical cation (2 ) relieves ring strain via β-scission, forming a distonic radical cation (3 ) containing a carbon-centered radical and an iminium ion.

• Giese Addition: The carbon radical adds to the alkene trap (4 ), forming a new C-C bond and a stabilized radical intermediate (5 ).

• Cyclization/Turnover: The radical intermediate cyclizes onto the iminium ion (often followed by reduction by

  to close the catalytic cycle) to yield the pyrrolidine product (6 ).

Mechanistic Pathway Diagram[1][6]

Figure 1: Mechanistic cycle of the photoactivated [3+2] cycloaddition.[4] The cycle is initiated by the oxidative quenching of the excited photocatalyst by the amine substrate.

Experimental Design & Optimization

Catalyst Selection[8]

• Ruthenium(II) tris(bpz) (

  ): The "Gold Standard" for this reaction. It has a strong excited state reduction potential ( V vs SCE), making it powerful enough to oxidize electron-neutral N-aryl cyclopropylamines.

• Organic Dyes (Cost-Effective): 9-Mesityl-10-methylacridinium (

  ) is a metal-free alternative with even higher oxidizing power ( V), useful for difficult substrates (e.g., N-carbamates).

Solvent Effects

• Nitromethane (

  ): Highly recommended. Its high polarity stabilizes the charged radical cation intermediates, preventing back-electron transfer and side reactions.

• Acetonitrile (

  ): A viable alternative, though yields are often 10-20% lower than in nitromethane for this specific transformation.

Light Source

• Blue LEDs (450–470 nm): Optimal for Ru and Acridinium catalysts.

• Setup: Use a fan to maintain ambient temperature (

  ). Excessive heat can promote polymerization of the alkene trap.

Substrate Scope Table

Component	Requirement	Examples	Notes
Amine (Donor)	Electron-rich N-aryl group	N-phenyl, N-(4-OMe-phenyl)	Electron-donating groups lower , facilitating SET.
Alkene (Acceptor)	Electron-neutral or deficient	Styrene, Acrylates, Vinyl sulfones	Styrenes yield high diastereoselectivity; Acrylates are faster.
Atmosphere	Inert (Nitrogen/Argon)	--	Oxygen quenches the excited state of the catalyst ( ).

Standard Operating Procedure (Protocol)

Objective: Synthesis of 1-phenyl-3-phenylpyrrolidine via [3+2] cycloaddition.

Materials

• N-Phenylcyclopropylamine (1.0 equiv)

• Styrene (5.0 equiv)

• (2.0 mol%)

• Nitromethane (0.1 M concentration relative to amine)

• Schlenk tube or resealable vial with septum

• Blue LED strip (approx. 10-15 W)

Step-by-Step Workflow

• Reaction Assembly:

  • To a dry 10 mL Schlenk tube equipped with a magnetic stir bar, add

    (2.0 mol%).

  • Add N-Phenylcyclopropylamine (0.2 mmol, 1.0 equiv).

  • Add Styrene (1.0 mmol, 5.0 equiv). Note: Excess alkene prevents homocoupling of the amine.

  • Add dry Nitromethane (2.0 mL).

• Degassing (Critical):

  • Seal the tube with a rubber septum.

  • Degas the solution by sparging with Argon or Nitrogen for 15 minutes. Failure to degas will result in <5% yield.

• Irradiation:

  • Place the tube approximately 2-3 cm away from the Blue LED source.

  • Turn on the fan to cool the reaction vessel.

  • Stir vigorously under irradiation for 12–24 hours. Monitor consumption of the amine by TLC (eluent: 10% EtOAc/Hexanes).

• Workup:

  • Turn off the light. Dilute the reaction mixture with Diethyl Ether (10 mL).

  • Filter the mixture through a short pad of silica gel to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pyrrolidine product.

Workflow Diagram

Figure 2: Experimental workflow for the batch synthesis of pyrrolidines.

Troubleshooting & Critical Parameters

• Low Yield:

  • Check Oxygen: Was the vessel properly degassed? Oxygen is the most common inhibitor.

  • Check Light Penetration: If scaling up, the reaction mixture may become too opaque. Use a narrower vessel or flow reactor for scales >5 mmol.

• No Reaction:

  • Check Oxidation Potential: If using an N-alkyl amine instead of N-aryl, the oxidation potential may be too high for

    . Switch to an Acridinium catalyst or install a more electron-rich N-protecting group.

• Polymerization:

  • If the alkene polymerizes (common with acrylates), reduce the equivalents of alkene (down to 2.0 equiv) and ensure the reaction temperature is kept low (

    ).

Safety & Handling

• Nitromethane: A high-energy solvent. Do not heat in a sealed vessel without a blast shield. While stable under these conditions, avoid distilling to dryness if peroxides are suspected.

• Blue Light: High-intensity blue light is damaging to the retina. Always use orange-tinted protective eyewear or enclose the reactor in a light-proof box.

• Cyclopropylamines: Can be toxic and volatile. Handle in a fume hood.

References

• Maity, S., Zhu, M., Shinabery, R. S., & Zheng, N. (2012).[5] Intermolecular [3+2] Cycloaddition of Cyclopropylamines with Olefins by Visible-Light Photocatalysis. Angewandte Chemie International Edition, 51(1), 222–226.[5]

• Lu, H., & Yoon, T. P. (2012). Visible-Light Photocatalysis of [3+2] Cycloadditions of Cyclopropyl Ketones with Olefins. Angewandte Chemie International Edition, 51(41), 10329–10332.

• Kumar, M., Verma, S., Mishra, V., Reiser, O., & Verma, A. K. (2022).[6] Visible-Light-Accelerated Copper-Catalyzed [3 + 2] Cycloaddition of N-Tosylcyclopropylamines with Alkynes/Alkenes.[6] The Journal of Organic Chemistry, 87(9), 6263–6272.

• Dai, Y., Liang, S., Zeng, G., Huang, H., Zhao, X., Cao, S., & Jiang, Z. (2022).[7] Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins. Chemical Science, 13, 3787-3793.[7]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Intermolecular [3+2] Cycloaddition of Cyclopropylamines with Olefins by Visible-Light Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 4. Diastereoselective Photoredox-Catalyzed [3 + 2] Cycloadditions of N-Sulfonyl Cyclopropylamines with Electron-Deficient Olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Intermolecular [3+2] cycloaddition of cyclopropylamines with olefins by visible-light photocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Visible-Light-Accelerated Copper-Catalyzed [3 + 2] Cycloaddition of N-Tosylcyclopropylamines with Alkynes/Alkenes [organic-chemistry.org]
• 7. Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Guide: N-Ethylcyclopropanamine Oxalate Synthesis

Case ID: CPEA-OX-SYN-001

Status: Active Troubleshooting

Assigned Specialist: Senior Application Scientist, Chemical Synthesis Division

Executive Summary

You are encountering challenges in the synthesis of N-Ethylcyclopropanamine (CPEA) oxalate . This is a deceptive deceptively simple molecule. While the secondary amine structure suggests a straightforward reductive amination, three specific physicochemical factors frequently cause failure:

• Volatility: The free base (N-ethylcyclopropanamine) has a low boiling point/high vapor pressure, leading to product loss during concentration.

• Ring Strain: The cyclopropyl moiety is susceptible to ring-opening hydrogenolysis if catalytic hydrogenation (e.g., Pd/C + H2) is attempted.

• Salt Stoichiometry: Oxalic acid can form both acid oxalates (1:1) and neutral oxalates (2:1), leading to confusing melting points and hygroscopic "oils" rather than crystalline solids.

This guide moves beyond standard textbook procedures to address the process engineering required to isolate this specific salt.

Module 1: The Synthetic Route (Reductive Amination)

Recommendation: Do not use direct alkylation (Ethyl halide + Cyclopropylamine) as it inevitably leads to over-alkylation (tertiary amines/quaternary salts). The industry-standard route is Reductive Amination .[1]

Protocol Design: The "Imine-First" Strategy

To minimize side reactions, we utilize a stepwise reductive amination using Sodium Borohydride (NaBH4) or Sodium Triacetoxyborohydride (STAB) .

Reagents:

• Amine: Cyclopropylamine (1.0 equiv)

• Carbonyl: Acetaldehyde (1.0 - 1.1 equiv)

• Reductant: NaBH4 (0.6 - 0.8 equiv) or STAB (1.4 equiv)

• Solvent: Methanol (MeOH) or Dichloromethane (DCM)

Critical Workflow (Step-by-Step):

• Imine Formation (The "Pre-Mix"):

  • Why: Adding the reducing agent immediately with acetaldehyde and amine often reduces the acetaldehyde to ethanol before it reacts with the amine.

  • Action: Dissolve Cyclopropylamine in MeOH (0.5 M). Cool to 0°C. Add Acetaldehyde dropwise. Stir for 60–90 minutes to ensure Imine formation.

  • Note: Use molecular sieves (3Å or 4Å) if using non-anhydrous solvents to push the equilibrium.

• Reduction:

  • Action: Add NaBH4 portion-wise at 0°C.

  • Caution: Exothermic. Gas evolution (

    ).

  • Reaction Time: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

• Quench:

  • Action: Quench with dilute HCl (adjust to pH < 2) to destroy excess hydride and hydrolyze any borate complexes.

Visualization: Reaction Logic Flow

Figure 1: Decision matrix for reductive amination. Note the explicit warning against catalytic hydrogenation for cyclopropyl derivatives.

Module 2: Isolation & Salt Formation (The "Volatility Trap")

This is where most researchers fail. The free base, N-ethylcyclopropanamine, is highly volatile. If you use a rotary evaporator at high vacuum/bath temp, you will suck your product into the pump.

The "Trap" Protocol

Instead of isolating the pure free base, we "trap" it directly as the oxalate salt.

• Workup:

  • Basify the aqueous quench (from Module 1) with NaOH to pH > 12.

  • Extract immediately into Diethyl Ether (

    ) or DCM.

  • CRITICAL: Dry the organic layer (

    ) but DO NOT evaporate to dryness. Concentrate only slightly (keep volume > 20 mL).

• Oxalate Precipitation:

  • Prepare a saturated solution of Anhydrous Oxalic Acid in

    or Ethanol.

  • Add the oxalic acid solution dropwise to your amine solution with vigorous stirring.

  • Observation: A white precipitate should form immediately.

  • Stoichiometry: Aim for 1.05 equivalents of Oxalic acid to ensure the 1:1 salt (Acid Oxalate).

• Filtration:

  • Filter the solid.[2][3] Wash with cold anhydrous ether.

  • Dry in a vacuum oven at low temp (< 40°C).

Module 3: Troubleshooting & FAQs

Symptom Diagnosis Table

Symptom	Probable Cause	Corrective Action
Low Yield (< 20%)	Product lost during evaporation.	Do not isolate free base. Carry the organic extract directly into salt formation.
Product is an Oil/Goo	1. Hygroscopic salt (water present).2. Mixed stoichiometry (1:1 and 2:1 salts).	1. Use Anhydrous solvents for the salt step.2. Recrystallize from Isopropanol (IPA) or Ethanol/Ether.[3] Triturate with dry ether to induce crystallization.
NMR shows "Tertiary Amine"	Over-alkylation (Dialkylation).	Reduce the Acetaldehyde equivalents to 0.95. Ensure slow addition. Switch to STAB (milder).
NMR shows Ring Opening	Hydrogenolysis occurred.	Did you use Pd/C? Switch to Hydride reagents (NaBH4). Avoid strong acids at high heat ( ).

Frequently Asked Questions

Q1: Can I use catalytic hydrogenation (H2 + Pd/C) to reduce the imine? A: No. While standard for many imines, cyclopropane rings are chemically similar to alkenes in terms of ring strain (~27.5 kcal/mol). Palladium catalysts can facilitate the hydrogenolysis (opening) of the cyclopropane ring to a propyl group, giving you N-propyl-N-ethylamine or N-propylamine impurities [1]. Stick to borohydride reagents.[1][4]

Q2: My oxalate salt is hygroscopic. How do I handle it? A: Amine oxalates can be hygroscopic. Store the salt in a desiccator. If it oils out, dissolve it in a minimum amount of hot isopropanol (IPA) and add diethyl ether until cloudy, then freeze (-20°C) to force crystallization [2].

Q3: What is the correct stoichiometry for the oxalate salt? A: Amines can form:

• Acid Oxalate (1:1):

  (Most common for characterization).

• Neutral Oxalate (2:1):

  . To ensure a consistent melting point and structure, use a slight excess of oxalic acid (1.1 equiv) to favor the 1:1 acid oxalate form.

Visualization: Impurity Profiling

Figure 2: NMR logic flow for identifying common synthetic impurities.

References

• Poulter, S. R., & Heathcock, C. H. (1968).[5] Catalytic hydrogenation of cyclopropyl alkenes. Tetrahedron Letters, 9(51), 5339-5342.[5] Link

• ScienceMadness & OrgSyn Community Archive. (2009). Forming oxalate salts of amines - Protocol and Troubleshooting. ScienceMadness Discussion. Link

• Organic Chemistry Portal. (n.d.). Reductive Amination: Synthesis of Secondary Amines. Organic Chemistry Portal. Link

• PubChem. (2025).[6] N-Ethylcyclopropanamine (Compound Summary). National Library of Medicine. Link

• BenchChem. (2025).[4] Application Note: Reductive Amination of Cyclopropylamine.[4][7] BenchChem Protocols. Link

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. US4005128A - Process for the preparation of oxalate esters - Google Patents [patents.google.com]
• 3. Sciencemadness Discussion Board - Forming oxalte salts of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scilit.com [scilit.com]
• 6. MS049 oxalate salt | C17H26N2O5 | CID 121513883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]

Technical Guide: Optimizing Reaction Conditions for Cyclopropylamine Derivatives

To: Research Scientists & Process Chemists From: Technical Applications Group Subject: Protocol Optimization & Troubleshooting for Cyclopropylamine Synthesis and Functionalization

Executive Summary

Cyclopropylamine (CPA) derivatives are pharmacophores of high value due to their ability to introduce metabolic stability and conformational rigidity into drug candidates. However, the inherent strain of the cyclopropane ring (~27.5 kcal/mol) and the basicity of the amine create a narrow operational window. This guide addresses the three critical failure modes in CPA chemistry: ring fragmentation during synthesis , catalytic poisoning during coupling , and volatility-induced yield loss during isolation .

Module 1: De Novo Synthesis (Kulinkovich-Szymoniak Reaction)

Primary Route for converting Nitriles to Primary Cyclopropylamines

The Kulinkovich-Szymoniak reaction is the most direct method to access primary CPAs from nitriles. It utilizes a titanium(II) intermediate generated in situ from Grignard reagents.

Core Protocol Optimization

The Challenge: The reaction involves a delicate balance between the formation of the active titanacyclopropane species and the suppression of side reactions (e.g., ketone formation).[1]

Parameter	Optimal Condition	Scientific Rationale
Titanium Source	Ti(OiPr)₄ (1.0 equiv)	Stoichiometric Ti is often required for nitriles to prevent product inhibition, unlike the catalytic version for esters.
Grignard Reagent	EtMgBr (2.0–2.5 equiv)	Excess Grignard acts as the reducing agent for Ti(IV) → Ti(II) and the ethyl source for the ring carbons.
Lewis Acid	BF₃·OEt₂ (2.0 equiv)	Critical Step: Added after the Grignard addition. Without this, hydrolysis yields the ketone, not the amine.
Temperature	-78°C → RT	Low temp prevents rapid decomposition of the thermally unstable titanacyclopropane intermediate.

Troubleshooting Guide: Kulinkovich-Szymoniak

Q: Why is my major product a ketone instead of the desired cyclopropylamine? A: This indicates a failure in the transmetallation or imine capture step.

• Cause: Insufficient Lewis acid (BF₃·OEt₂) or adding water/acid before the Lewis acid step. The intermediate azatitanacyclopropane hydrolyzes to a ketone if not activated and reduced or captured.

• Fix: Ensure BF₃·OEt₂ is fresh and added at room temperature after the initial reaction time (usually 1h). Stir for 30–60 mins before quenching.

Q: I observe low yields and a viscous emulsion during workup. How do I recover the product? A: Titanium emulsions are notorious for trapping organic products.

• Fix: Do not use simple acid/base extraction immediately. Quench with a saturated solution of Rochelle’s Salt (Potassium Sodium Tartrate) and stir vigorously for 2–4 hours until two clear layers form. This chelates the titanium and breaks the emulsion.

Module 2: N-Functionalization (Buchwald-Hartwig Coupling)

Best Practice for N-Arylation of Cyclopropylamines

Coupling cyclopropylamines with aryl halides is challenging due to the steric bulk of the cyclopropyl group and the potential for ring opening via

-carbon elimination if the catalyst is too active or the temperature too high.

Reaction Matrix

Component	Recommendation	Mechanism of Action
Catalyst	Pd(OAc)₂ or Pd₂dba₃	Pre-catalysts that generate active Pd(0) species in situ.
Ligand	BrettPhos (Primary) or RuPhos (Secondary)	Bulky, electron-rich biaryl phosphines prevent -hydride elimination and facilitate reductive elimination.
Base	NaOtBu	Strong base required for amine deprotonation; ensures rapid transmetallation.
Solvent	Toluene or tert-Amyl alcohol	Non-polar solvents minimize chelation to Pd, leaving the metal open for the substrate.

Troubleshooting Guide: Pd-Catalyzed Coupling

Q: The reaction stalls at 50% conversion. Should I add more catalyst? A: No. Cyclopropylamines can act as inhibitory ligands, poisoning the Pd center.

• Diagnosis: Check the color. A precipitous black crash-out suggests Pd aggregation (death).

• Fix: Switch to a palladacycle precatalyst (e.g., BrettPhos Pd G4 ). These activate rapidly and protect the Pd center until it enters the catalytic cycle.

Q: I see dehalogenated starting material (Ar-H) instead of the product. A: This is "hydrodehalogenation," often caused by

-hydride elimination from the amine or solvent.

• Fix: Lower the reaction temperature. If using a secondary alcohol solvent (like isopropanol), switch to Toluene or Dioxane. Ensure the amine is dry; water can act as a hydride source in some cycles.

Module 3: Stability & Isolation

Preventing Ring Fragmentation and Volatility Loss

Acid Sensitivity (The "Banana Bond" Issue)

The cyclopropane bonds have high p-character ("banana bonds"), making them susceptible to electrophilic attack.

• Rule: Avoid strong Bronsted acids (pKₐ < 1) during workup if the molecule contains electron-donating groups (EDGs) on the ring. EDGs stabilize the carbocation formed upon ring opening.

• Safe Zone: Use weak acids (Acetic acid, Citric acid) or dilute HCl (1M) at 0°C for short durations.

Handling Volatility

Low molecular weight cyclopropylamines (MW < 150) are highly volatile liquids.

Q: I lost 80% of my mass on the rotavap. Where did it go? A: It co-evaporated with the solvent.

• Protocol: Never concentrate free-base cyclopropylamines to dryness if MW < 150.

• Solution: Isolate as a salt.

  • Dissolve crude amine in Et₂O or MTBE.

  • Add 1.0 equiv of HCl (in dioxane) or Oxalic acid.

  • Filter the precipitated solid. This stabilizes the ring and eliminates volatility.

Visualizing the Workflows

Figure 1: Mechanistic Logic of Kulinkovich-Szymoniak Synthesis

This diagram illustrates the critical divergence point where Lewis Acid addition determines the product outcome.

Caption: The critical role of Lewis Acid (BF₃·OEt₂) in diverting the intermediate from ketone hydrolysis to amine formation.

Figure 2: Decision Tree for N-Functionalization

Select the correct coupling strategy based on the electrophile and substrate constraints.

Caption: Strategic selection for N-functionalization. Buchwald-Hartwig is preferred for arylation to avoid harsh SNAr conditions.

References

• Bertus, P., & Szymoniak, J. (2001).[2][3][4] "New and easy route to primary cyclopropylamines from nitriles."[2][3][5] Chemical Communications, (18), 1792-1793. Link

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338-6361. Link

• Kulinkovich, O. G., & de Meijere, A. (2000). "1,n-Dicarbanionoid Organometallics in the Synthesis of Cyclopropanes." Chemical Reviews, 100(8), 2789-2834. Link

• Ghorai, M. K., et al. (2012). "Ring Opening of Cyclopropanes: A Review." Beilstein Journal of Organic Chemistry, 8, 1146-1150.[6] Link

• Application Note: Reaction Optimization for Cyclopropylamine Derivatives. (2025). BenchChem Protocols. Link

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. New and easy route to primary cyclopropylamines from nitriles [organic-chemistry.org]
• 3. Kulinkovich-Szymoniak Reaction [organic-chemistry.org]
• 4. A Direct Synthesis of 1-Aryl- and 1-Alkenylcyclopropylamines from Aryl and Alkenyl Nitriles [organic-chemistry.org]
• 5. New and easy route to primary cyclopropylamines from nitriles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Challenges of Hygroscopic Amine Salts

Welcome to the Technical Support Center for handling hygroscopic amine salts. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by these moisture-sensitive compounds. Our goal is to provide you with not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your laboratory work. We will delve into common issues, from storage and handling to analytical characterization, offering practical troubleshooting advice and in-depth FAQs.

Section 1: Understanding Hygroscopicity in Amine Salts

Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding environment.[1] Amine salts, particularly those derived from mineral acids, are often polar and exhibit a high affinity for water molecules.[2] This seemingly simple property can lead to a cascade of problems in a laboratory or manufacturing setting, affecting everything from accurate weighing and powder flow to chemical stability and the performance of the final drug product.[3][4]

The degree of hygroscopicity can vary significantly depending on the specific amine and counter-ion, as well as the crystalline form of the salt.[5][6] Understanding the specific nature of your amine salt is the first critical step in mitigating potential issues.

Section 2: Troubleshooting Guide

This section addresses common problems encountered during the handling and analysis of hygroscopic amine salts in a question-and-answer format.

Storage and Handling

Question: My hygroscopic amine salt is clumping and has become difficult to handle. What went wrong and how can I fix it?

Answer: Clumping, or caking, is a classic sign of moisture absorption.[7] When hygroscopic powders absorb water, it can lead to the formation of liquid bridges between particles, causing them to stick together and lose their free-flowing nature.[4] This not only makes the material difficult to handle and weigh accurately but can also impact subsequent processing steps.[3]

Immediate Corrective Actions:

If clumping has already occurred, you may be able to break up the clumps with a spatula.[7] However, be aware that the material has already been exposed to moisture, which may have initiated chemical degradation or altered its physical properties.[2] For some applications, it may be necessary to gently dry the material in a vacuum oven at a controlled temperature, but this should be done with caution to avoid thermal decomposition.[7]

Preventative Workflow:

The key is to prevent moisture uptake from the outset. This involves a multi-faceted approach to storage and handling.

dot

Caption: Workflow for proper storage and handling of hygroscopic amine salts.

Detailed Protocol for Storage:

• Container Selection: Upon receipt, ensure the amine salt is stored in a tightly sealed, airtight container. Glass containers with polytetrafluoroethylene (PTFE)-lined caps are often a good choice.

• Desiccant Use: Place a suitable desiccant, such as silica gel or molecular sieves, inside the primary container or a secondary containment vessel like a desiccator cabinet.[8][9] Regularly check and replace the desiccant as needed.

• Controlled Environment: Store the containers in a controlled environment with a relative humidity (RH) below 40%.[8] Utilizing a dehumidifier in the storage area is highly recommended.

Question: I'm observing inconsistencies in my analytical results (e.g., assay, dissolution). Could this be related to the hygroscopicity of my amine salt?

Answer: Absolutely. Moisture uptake can significantly impact the accuracy of your analytical results. The absorbed water can act as a diluent, leading to lower than expected assay values when weighing the material. Furthermore, changes in hydration state can affect the salt's solubility and dissolution rate, leading to variability in performance testing.[2]

Troubleshooting Analytical Inconsistencies:

• Accurate Water Content Determination: It is crucial to accurately determine the water content of your amine salt just before weighing for analysis. This allows you to correct the weight and obtain an accurate measurement of the active pharmaceutical ingredient (API).

• Controlled Weighing Environment: Whenever possible, weigh hygroscopic amine salts in a controlled environment, such as a glove box with a controlled low-humidity atmosphere.[10] If a glove box is not available, work quickly to minimize the sample's exposure to ambient air.[7]

• Method Validation: Ensure your analytical methods are validated to be robust against potential variations in moisture content.

Analytical Challenges

Question: What is the most reliable method for determining the water content of a hygroscopic amine salt?

Answer: For accurate and specific water content determination, Karl Fischer titration is widely considered the gold standard.[11][12] This method is specific to water and is not affected by the loss of other volatile components, which can be a limitation of the 'Loss on Drying' method.[12]

There are two main types of Karl Fischer titration:

• Volumetric: Suitable for samples with higher water content (ppm to 100%).[11]

• Coulometric: Ideal for samples with very low water content (micrograms to milligrams).[11][13]

Comparison of Common Moisture Determination Methods

Method	Principle	Advantages	Disadvantages
Karl Fischer Titration	Titration based on the reaction of water with iodine and sulfur dioxide.[11]	Highly specific to water; very accurate for low moisture levels.[14]	Requires specialized equipment and reagents; reagents can be hazardous.[14]
Gravimetric (Loss on Drying)	Measures the weight loss of a sample after heating.[15]	Simple and widely available equipment.	Not specific to water; can measure other volatile components.[12]
Near-Infrared (NIR) Spectroscopy	Measures the absorption of near-infrared radiation by water molecules.[16]	Rapid and non-destructive.[16]	Requires calibration against a primary method like Karl Fischer titration.[13]

dot

Caption: Decision tree for selecting a moisture analysis method.

Experimental Protocol: Karl Fischer Titration (Volumetric)

• Instrument Preparation: Ensure the Karl Fischer titrator is properly set up and the titration vessel is free of moisture.

• Reagent Standardization: Standardize the Karl Fischer reagent with a known amount of water or a certified water standard.

• Sample Preparation: Accurately weigh a suitable amount of the hygroscopic amine salt. The sample size will depend on the expected water content.

• Titration: Quickly transfer the sample to the titration vessel and start the titration. The instrument will automatically dispense the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content based on the amount of reagent consumed.

Section 3: Frequently Asked Questions (FAQs)

Q1: Can the hygroscopicity of an amine salt affect its chemical stability?

A1: Yes, significantly. The presence of absorbed water can accelerate degradation pathways such as hydrolysis.[2] For amine salts, this can lead to the dissociation of the salt back to the free amine and the corresponding acid, potentially altering the drug's efficacy and safety profile.[17]

Q2: Are there formulation strategies to mitigate the issues caused by hygroscopic amine salts?

A2: Yes, several formulation strategies can be employed. These include:

• Film Coating: Applying a moisture-barrier film coating to solid dosage forms can protect the hygroscopic core.[18]

• Encapsulation: Encapsulating the hygroscopic material with a less permeable wall material can shield it from environmental moisture.[3][18]

• Excipient Selection: Incorporating excipients that have a lower affinity for water or that can act as moisture scavengers can help protect the active ingredient.[3]

Q3: How should I handle the transportation of hygroscopic amine salts?

A3: During transportation, it is crucial to maintain the integrity of the packaging. Use sealed containers with desiccants and consider moisture-barrier bags.[19] It is also important to avoid exposing the shipment to extreme temperature and humidity fluctuations.

Q4: My amine salt seems to be changing its crystal form over time. Could this be related to moisture?

A4: Yes, moisture can induce polymorphic transformations in crystalline solids.[5] A change in the crystal form can have profound effects on the salt's physical properties, including its solubility, stability, and bioavailability. It is essential to monitor the solid-state properties of hygroscopic amine salts throughout their shelf life.

Q5: What are the regulatory expectations for handling hygroscopic materials in a GMP environment?

A5: Regulatory agencies expect robust controls to be in place for handling hygroscopic materials. This includes having validated storage conditions, documented handling procedures (SOPs), and appropriate in-process controls to ensure product quality.[8][20] All procedures should be clearly defined and followed to maintain consistency and compliance.[21]

References

• SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0. (2025, March 14). [Source not available].
• EXPLAINED: Moisture Content Analysis using the Gravimetric Process. (2019, March 15). [Source not available].
• How do you handle hygroscopic solutes in the lab? - TutorChase. TutorChase.
• Moisture Analysis and the Test Methods - Carboxyl / Alfa Chemistry. Alfa Chemistry.
• Moisture determination in hygroscopic drug substances by near infrared spectroscopy - PubMed. PubMed.
• Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. METTLER TOLEDO.
• Hyttinen, N. (2023). The effect of atmospherically relevant aminium salts on water uptake. Atmospheric Chemistry and Physics, 23(21), 13809–13817.
• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC.
• Accurate Moisture Content Analysis - Techniques & Challenges - YakeClimate. (2025, September 3).
• Amine acid salt compounds and process for the production thereof - Google Patents.
• Handling Hazardous APIs Safety Protocols for Active Pharmaceutical Ingredients. [Source not available].
• Hygroscopic Salt Behaviour - INSITU Building Preservation.
• What Are Hygroscopic Salts? Causes, Effects & Internal Wall Solutions. (2025, November 19). [Source not available].
• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019, November 19).
• Hygroscopic and phase transition properties of alkyl aminium sulfates at low relative humidities - RSC Publishing. Royal Society of Chemistry.
• The use of Moisture Meters - HQN. HQN.
• Rapid Method for Moisture Content in Sodium Chloride Salt Using a Portable Spectrometer. (2014, April 29). American Pharmaceutical Review.
• Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview - PharmaInfo. (2013, June 15). PharmaInfo.
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
• Moisture protection for hygroscopic materials during transport - Absortech. Absortech.
• Hygroscopicity of amino acids and their effect on the water uptake of ammonium sulfate in the mixed aerosol particles - PubMed. (2020, September 10). PubMed.
• Hygroscopic Damp Survey & Treating Salt Loaded Walls Safely. (2025, November 27). [Source not available].
• A Guide to Processing and Holding Active Pharmaceutical Ingredients - Powder Systems. (2024, October 17). Powder Systems.
• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain - Pharma Excipients. (2022, June 28). Pharma Excipients.
• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - MDPI. (2022, September 22). MDPI.
• Properties and Characteristics of Amine and Ester Formul
• How do you handle hygroscopic salts? - HepatoChem. (2016, September 14).
• How to Develop GMP SOPs: A Step-By-Step Guide for Manufacturing Businesses - GoAudits. (2025, September 2). GoAudits.
• Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview - JOCPR. Journal of Chemical and Pharmaceutical Research.
• Pharmaceutical salts of small molecule drugs: opportunities and challenges. (2014, October 28). European Journal of Pharmaceutical Sciences.
• PHYSICAL STABILITY OF PHARMACEUTICAL SALTS AND COCRYSTALS IN DRUG PRODUCT ENVIRONMENT A DISSERTATION SUBMITTED TO THE FACULTY OF - University Digital Conservancy. University of Minnesota.
• Practical Tip: Trouble-shooting Common Problems with Laboratory Equipment. (2025, February 27). [Source not available].
• 11-GMP-SOP-05-Handling-of-Raw-Materials-and-Packaging-materials.docx - ABS Biotrade. ABS Biotrade.
• Tips for Handling Lab Chemicals: A Comprehensive Guide - Blog - Crystalgen. Crystalgen.
• Hygroscopic and phase separation properties of ammonium sulfate/organics/water ternary solutions - ACP. (2015, August 13).
• Investigations of the hygroscopic properties of ammonium sulfate and mixed ammonium sulfate and glutaric acid micro droplets by means of optical levitation and Raman spectroscopy - ResearchGate. (2025, August 10).
• 10 Common Mistakes in Laboratory Safety and How to Avoid Them - Saffron Chemicals. (2025, October 8). Saffron Chemicals.
• Hygroscopic Property of Inorganic Salts in Atmospheric Aerosols Measured with Physisorption Analyzer - ResearchGate. (2025, August 6).

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• 3. mdpi.com [mdpi.com]
• 4. jocpr.com [jocpr.com]
• 5. US5686588A - Amine acid salt compounds and process for the production thereof - Google Patents [patents.google.com]
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• 8. SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0 – SOP Guide for Pharma [pharmasop.in]
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• 19. absortech.com [absortech.com]
• 20. goaudits.com [goaudits.com]
• 21. abs-biotrade.info [abs-biotrade.info]

Technical Support Center: Synthesis of Cyclopropylamines

Welcome to the Technical Support Center for the synthesis of cyclopropylamines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable structural motif. The following content is structured in a question-and-answer format to directly address specific issues you may encounter in your laboratory work.

Section 1: Hofmann Rearrangement of Cyclopropanecarboxamide

The Hofmann rearrangement is a classical and widely used method for converting cyclopropanecarboxamide to cyclopropylamine. While effective, it is susceptible to several side reactions that can significantly impact yield and purity.

FAQ 1: I am observing a significant amount of an insoluble, high-melting point solid in my reaction mixture, leading to low yields of cyclopropylamine. What is this byproduct and how can I prevent its formation?

Answer:

This is a very common issue. The insoluble solid is likely N,N'-dicyclopropylurea .

Causality: Dicyclopropylurea forms when the isocyanate intermediate, generated during the rearrangement, reacts with the already-formed cyclopropylamine product. This is particularly problematic in reaction conditions where the concentration of the amine product builds up before the isocyanate is fully consumed.

Preventative Measures:

• Control of Basicity: The key to preventing dicyclopropylurea formation is to make the reaction mixture strongly basic before initiating the rearrangement.[1] A stepwise procedure where the amide is first treated with hypochlorite at a controlled pH, followed by the addition of a strong base (e.g., concentrated NaOH solution) just before heating, is highly effective.[1] This ensures that the isocyanate rearranges and hydrolyzes rapidly, minimizing its exposure to the amine product.

• Temperature Control: Maintain a low temperature (around 0 °C) during the initial reaction of the amide with hypochlorite.[2] The rearrangement is then typically facilitated by warming the reaction mixture to 50-70 °C.[2]

• Continuous Distillation: For larger-scale syntheses, a continuous distillation setup where the cyclopropylamine is removed from the reaction mixture as it is formed can be highly effective in preventing this side reaction.[3]

Remediation:

If dicyclopropylurea has already formed, it can often be removed by filtration due to its low solubility in many organic solvents. However, this represents a loss of yield.

FAQ 2: My final product is contaminated with cyclopropanecarboxylic acid. What is causing this and how can I avoid it?

Answer:

The presence of cyclopropanecarboxylic acid indicates that a competing hydrolysis reaction is occurring.

Causality: The starting material, cyclopropanecarboxamide, can be hydrolyzed to the corresponding carboxylate salt under basic conditions. This is especially prevalent if the reaction mixture is kept at a high pH for an extended period before the Hofmann rearrangement is initiated.

Preventative Measures:

• pH Control: To prevent premature hydrolysis, the cyclopropanecarboxamide solution should be kept at a pH below 6.5 until the addition of the hypochlorite solution.[1] This can be achieved by acidifying the aqueous amide solution before its addition to the hypochlorite.

• Reaction Sequence: An improved stepwise procedure involves adding the acidified aqueous solution of the amide to the cold alkali metal hypochlorite solution first, followed by the addition of the alkali metal hydroxide to initiate the rearrangement.[1]

Remediation:

Cyclopropanecarboxylic acid can be removed from the final product by an acid-base extraction. Basifying the crude product mixture will deprotonate the carboxylic acid, making it water-soluble and allowing for its separation from the organic-soluble cyclopropylamine.

Experimental Protocol: Minimized Side-Reaction Hofmann Rearrangement

• Prepare a solution of cyclopropanecarboxamide in water and acidify to a pH below 6.5 with a suitable acid (e.g., HCl).

• In a separate reaction vessel, prepare a cold (0 °C) solution of sodium hypochlorite.

• Add the acidified cyclopropanecarboxamide solution dropwise to the stirred sodium hypochlorite solution, maintaining the temperature at 0 °C.

• After the addition is complete, add a concentrated solution of sodium hydroxide dropwise, still maintaining the temperature near 0 °C.

• Slowly warm the reaction mixture to room temperature and then heat to 50-70 °C to facilitate the rearrangement.

• Monitor the reaction progress by GC-MS or TLC.

• Upon completion, the cyclopropylamine can be isolated by steam distillation.[1]

Troubleshooting Workflow for Hofmann Rearrangement

Caption: Troubleshooting workflow for Hofmann rearrangement side reactions.

Section 2: Curtius Rearrangement of Cyclopropanecarbonyl Azide

The Curtius rearrangement offers a versatile route to cyclopropylamines from cyclopropanecarboxylic acids via an acyl azide intermediate. The primary challenge with this method is the safe handling of the potentially explosive acyl azide.

FAQ 3: I am concerned about the safety of isolating cyclopropanecarbonyl azide. Are there ways to perform this reaction more safely?

Answer:

Your concern is well-founded. Acyl azides can be explosive, and their isolation should be avoided whenever possible.[4]

Causality of Hazard: Acyl azides are high-energy molecules that can decompose violently upon exposure to heat, shock, or friction.[4] The risk is amplified for low molecular weight acyl azides.

Preventative Measures (Safety Protocols):

• In Situ Generation and Use: The safest approach is to generate the acyl azide and use it immediately in the same pot without isolation.[4][5] Reagents like diphenylphosphoryl azide (DPPA) allow for the direct conversion of a carboxylic acid to the corresponding carbamate in a one-pot procedure.[5]

• Rule of Six: As a general safety guideline, a molecule should have at least six non-energetic atoms (like carbon) for every energetic group (like an azide).[6] Cyclopropanecarbonyl azide has a low carbon-to-nitrogen ratio, making it particularly hazardous.

• Avoid Metal Spatulas: Do not use metal spatulas or stir bars with rough surfaces to handle sodium azide or acyl azides, as this can cause friction and lead to detonation.[4]

• Solvent Choice: Avoid halogenated solvents like dichloromethane, which can react with azides.[6] Toluene or THF are generally preferred.[7]

• No Strong Acids: Never mix azides with strong acids, as this can form the highly toxic and explosive hydrazoic acid (HN₃).[4][6]

FAQ 4: My Curtius rearrangement is giving a low yield of the desired cyclopropylamine. What are the likely causes and how can I optimize the reaction?

Answer:

Low yields in the Curtius rearrangement can be attributed to issues at three key stages: acyl azide formation, the rearrangement itself, or the trapping of the isocyanate intermediate.[7]

Causality and Troubleshooting:

Problem Stage	Potential Cause	Recommended Solution
Acyl Azide Formation	Incomplete conversion of the carboxylic acid or acyl chloride.	Ensure starting materials are dry and pure.[7] For carboxylic acids, use an efficient activating agent like DPPA or ethyl chloroformate.[7] For acyl chlorides, use high-purity reagent and anhydrous conditions.[7]
Rearrangement	Insufficient temperature for the rearrangement.	Gradually increase the reaction temperature.[7] The rearrangement is a thermal process and requires sufficient energy.[7]
Isocyanate Trapping	The highly reactive isocyanate intermediate is participating in side reactions.	Use a sufficient excess of the trapping nucleophile (e.g., an alcohol for a carbamate, or water for the amine).[7] Ensure anhydrous conditions if a urea byproduct from reaction with trace water is not desired.

General Workflow for a One-Pot Curtius Rearrangement

Caption: A one-pot workflow for the Curtius rearrangement.

Section 3: Kulinkovich-Type Reactions

The Kulinkovich-Szymoniak and Kulinkovich-de Meijere reactions are powerful methods for synthesizing primary and tertiary cyclopropylamines, respectively, from nitriles and amides. However, controlling the stoichiometry and reaction conditions is critical to avoid the formation of byproducts.

FAQ 5: I am attempting a Kulinkovich-Szymoniak reaction to synthesize a primary cyclopropylamine from a nitrile, but I am isolating significant amounts of a ketone and a tertiary carbinamine. How can I suppress these side reactions?

Answer:

The formation of ketones and tertiary carbinamines are known side reactions in Kulinkovich-type reactions.[8][9] Their formation is highly dependent on the stoichiometry of the reagents.

Causality:

• Ketone Formation: Under certain conditions, the intermediate azatitanacycle can hydrolyze to form a ketone instead of rearranging to the cyclopropylamine.[8]

• Tertiary Carbinamine Formation: Using more than two equivalents of the Grignard reagent can lead to the addition of the Grignard reagent to the intermediate, resulting in a tertiary carbinamine.[8]

• Sub-stoichiometric Titanium: Using sub-stoichiometric amounts of the titanium(IV) isopropoxide catalyst can also increase the formation of both ketone and carbinamine byproducts.[8]

Preventative Measures:

• Stoichiometry is Key: Use a stoichiometric amount of titanium(IV) isopropoxide relative to the nitrile.[8] Carefully control the amount of Grignard reagent to approximately two equivalents.

• Lewis Acid Activation: The addition of a Lewis acid, such as BF₃·OEt₂, after the initial reaction with the Grignard reagent and titanium alkoxide is crucial for efficiently converting the azatitanacycle intermediate to the desired cyclopropylamine and suppressing ketone formation.[10]

• Reaction Conditions: The order of addition and temperature can influence the outcome. Generally, the Grignard reagent is added to a mixture of the nitrile and the titanium reagent.

Kulinkovich-Szymoniak Reaction Pathway and Side Reactions

Caption: Reaction pathways in the Kulinkovich-Szymoniak reaction.

Section 4: Synthesis from Cyclopropanols via Homoenolates

The reaction of cyclopropanols with amines in the presence of a Lewis acid like a Zn(II) salt provides a route to cyclopropylamines through a ring-opened homoenolate intermediate. Stereocontrol and substrate scope are key considerations.

FAQ 6: I am trying to synthesize a cis-2-substituted cyclopropylamine using the cyclopropanol/homoenolate method, but I am obtaining the trans isomer. Is there a way to control the stereochemistry?

Answer:

This method generally provides trans-2-substituted-cyclopropylamines with high diastereoselectivity.[11] Furthermore, isomerization of the product can occur under the reaction conditions.

Causality:

• Thermodynamic Control: The formation of the trans isomer is often the thermodynamically favored outcome.

• Cis/Trans-Isomerization: It has been observed that cis/trans-isomerization of the cyclopropylamine product can occur in the presence of zinc halide salts, which are generated during the reaction.[12]

Preventative Measures:

• Addition of a Polar Aprotic Co-solvent: The cis/trans-isomerization can be suppressed by the addition of a polar aprotic co-solvent like DMF to the reaction mixture.[12] This is thought to coordinate to the zinc species and inhibit its ability to catalyze the isomerization.

FAQ 7: My reaction of a 1-substituted cyclopropanol with an amine is not proceeding. Why is this and are there any solutions?

Answer:

1-substituted cyclopropanols are often unreactive under these conditions.[13]

Causality:

The ring-opening of a 1-substituted cyclopropanol would generate a ketone homoenolate. The subsequent condensation of amines with ketones to form imines typically requires more forcing conditions than the condensation with aldehydes (which are formed from 2-substituted cyclopropanols).[13]

Potential Solutions:

• Alternative Synthetic Route: For 1-substituted cyclopropylamines, it may be necessary to consider an alternative synthetic strategy, such as the Kulinkovich-Szymoniak reaction starting from the corresponding nitrile, or a Curtius/Hofmann rearrangement from the corresponding carboxylic acid/amide.

References

• Various Authors. (2021, October 4). Please advise me on the reactions and safety of working with azides in Curtius rearrangement? ResearchGate. Retrieved February 19, 2026, from [Link]

• Kulinkovich-Szymoniak Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

• Kulinkovich reaction. (2023, December 26). In Wikipedia. Retrieved February 19, 2026, from [Link]

• CYCLOPROPYLAMINE. (n.d.). Ataman Kimya. Retrieved February 19, 2026, from [Link]

• Kulinkovich Cyclopropanation. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 19, 2026, from [Link]

• Kulinkovich-de Meijere Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

• Denolf, B., Mangelinckx, S., Törnroos, K. W., & De Kimpe, N. (2007). Asymmetric Synthesis of Cyclopropylamines Starting from N-Sulfinyl α-Chloro Ketimines. Organic Letters, 9(2), 187–190.

• Mills, L. R., & Rousseaux, S. A. L. (2026, February 10). Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides. Organic Letters. [Link]

• Neighbors, B. P., & Johnson, F. A. (1973). U.S. Patent No. 3,711,549. U.S.
• Mills, L. R., & Rousseaux, S. A. L. (2017). Electrophilic Zinc Homoenolates: Synthesis of Cyclopropylamines from Cyclopropanols and Amines. Synlett, 28(15), 1831-1835.

• Kulinkovich Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

• Simmons–Smith reaction. (2024, January 15). In Wikipedia. Retrieved February 19, 2026, from [Link]

• Safe Handling of Azides. (2013, February 1). University of Pittsburgh Environmental Health and Safety. Retrieved February 19, 2026, from [Link]

• Mills, L. R., & Rousseaux, S. A. L. (2026, February 12). Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides. ResearchGate. Retrieved February 19, 2026, from [Link]

• Falck, J. R., et al. (2009). The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. PMC. Retrieved February 19, 2026, from [Link]

• jOeCHEM. (2020, January 16). The Hofmann Rearrangement--Rxn and Mechanism [Video]. YouTube. [Link]

• Lawson, J. K., & Simons, C. W. (1986). European Patent No. 0205403.
• Charette, A. B. (2001). Simmons-Smith Cyclopropanation Reaction. e-EROS Encyclopedia of Reagents for Organic Synthesis.

• Mills, L. R., & Rousseaux, S. A. L. (2026, February 9). Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides. PubMed. [Link]

• Lebel, H., & Leogane, O. (2008). PREPARATION OF TERT-BUTYL (1S,2S,4S)-2-AMINO-4-ISOPROPYL-BICYCLO[2.2.

• Mills, L. R., & Rousseaux, S. A. L. (2017, August 23). Electrophilic Zinc Homoenolates: Synthesis of Cyclopropylamines from Cyclopropanols and Amines. PubMed. [Link]

• Mills, L. R., & Rousseaux, S. A. L. (2017).

• Various Authors. (n.d.). Synthesis of cyclopropylamines from cyclopropanols and amines. [Diagram]. ResearchGate. Retrieved February 19, 2026, from [Link]

• Charette, A. B. (2001). Simmons‐Smith Cyclopropanation Reaction. ResearchGate. Retrieved February 19, 2026, from [Link]

• Chaładaj, W. (2014). Zinc Mediated Synthesis of Cyclopropylamines [Thesis]. University of Warsaw.

• Simmons–Smith reaction – cyclopropanation of alkenes. (n.d.). OrgoSolver. Retrieved February 19, 2026, from [Link]

• Ashenhurst, J. (2025, April 16). Enamines – formation, properties, reactions, and mechanisms. Master Organic Chemistry. Retrieved February 19, 2026, from [Link]

• Falck, J. R., et al. (n.d.). The Curtius Rearrangement of Cyclopropyl and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. ResearchGate. Retrieved February 19, 2026, from [Link]

• Zhu, C.-L., & Lu, C.-D. (2024). Stereoselective Cyclopropanation of Multisubstituted Enesulfinamides: Asymmetric Construction of α-Tertiary Cyclopropylamine Derivatives Containing β-Quaternary Stereocenters. Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

• Simmons-Smith Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 19, 2026, from [Link]

• Curtius Rearrangement. (2025, June 17). Chemistry Steps. Retrieved February 19, 2026, from [Link]

• Curtius Rearrangement Explained: Definition, Examples, Practice & Video Lessons. (n.d.). Pearson. Retrieved February 19, 2026, from [Link]

• Cantin, T., et al. (2023). Synthesis of Cyclopropylamines through an Electro-Induced Hofmann Rearrangement. Synthesis, 55(18), 2943–2950.

• Various Authors. (2025, August 6). Mechanism of the Kulinkovich Cyclopropanol Synthesis: Transfer-Epititanation of the Alkene in Generating the Key Titanacyclopropane Intermediate. ResearchGate. Retrieved February 19, 2026, from [Link]

• Synthesis Workshop. (2021, January 16). Synthesis Workshop: The Kulinkovich Reaction (Episode 42) [Video]. YouTube. [Link]

• Deepa, G. (n.d.). CHAPTER 13 Hofmann Rearrangement. [PowerPoint slides].

• Pharma Wisdom. (2018, August 15). Hoffmann Rearrangement Animated Mechanism and Application [Video]. YouTube. [Link]

• Ashenhurst, J. (2017, September 19). The Hofmann and Curtius Rearrangements. Master Organic Chemistry. [Link]

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"stability issues of Cyclopropyl-ethyl-amine oxalate in solution"

Topic: Stability & Handling of Cyclopropyl-ethyl-amine (CPEA) Oxalate in Solution

Doc ID: TS-CPEA-OX-001 | Rev: 2.4 | Status: Active

Introduction: The "Deceptive Stability" of CPEA Oxalate

As a Senior Application Scientist, I often see researchers treat N-Ethylcyclopropanamine Oxalate as just another stable amine salt. This is a mistake. While the oxalate salt offers excellent solid-state stability (crystallinity), its behavior in solution is governed by three competing forces: ring strain , redox activity of the oxalate counterion , and volatility of the free base .

This guide is not a generic safety sheet. It is a troubleshooting system designed to isolate and resolve stability artifacts in your analytical and synthetic workflows.

Module 1: Dissolution & Solubility Artifacts

Q1: "I see a fine white precipitate immediately upon dissolving the salt in my buffer. Is the compound degrading?"

Diagnosis: Likely Calcium Oxalate Precipitation , not degradation. Mechanism: Oxalate is a potent chelator. If your buffer (e.g., PBS, cell culture media) or water source contains trace Calcium (

), insoluble Calcium Oxalate ( ) will precipitate immediately ( ).

Troubleshooting Protocol:

• Check Water Source: Ensure you are using Type I (Milli-Q) water (

  ). Standard distilled water often retains enough calcium to cause turbidity.

• Buffer Audit: Review your buffer composition. Avoid Krebs-Ringer or standard PBS if they are not calcium-free.

• Validation Step: Acidify a small aliquot with 0.1 M HCl.

  • If precipitate dissolves: It was likely a salt (Calcium Oxalate).

  • If precipitate persists: It may be polymer/degradation product.

Q2: "The solution pH is lower than calculated. Why?"

Analysis: You are dissolving a salt of a weak base and a relatively strong organic acid.

• Chemistry: Oxalic acid is a dicarboxylic acid (

  , ). The amine ( ) effectively neutralizes one proton, but the solution will remain acidic (pH 3–5 depending on concentration).

• Risk: If you do not buffer this solution, the acidic environment can catalyze ring opening (see Module 2).

Module 2: Chemical Stability & Degradation

Q3: "I am losing assay potency over 24 hours. Is the cyclopropyl ring opening?"

Diagnosis: This depends heavily on your solution pH and temperature. The "Ring Strain" Factor: The cyclopropyl group possesses significant ring strain (~27.5 kcal/mol). While generally robust, it is susceptible to Acid-Catalyzed Ring Opening , particularly if heated.

The Pathway: Under strong acidic conditions (pH < 2) or high heat, the ring can open to form propenyl derivatives.

Figure 1: Acid-catalyzed degradation pathway of cyclopropylamines.

Corrective Action:

• Avoid Strong Acids: Do not use 1M HCl to adjust pH. Use milder acids (Acetic, Phosphoric).

• Temperature Control: Never heat the solution above 40°C when pH < 4.

Q4: "My LC-MS shows a mass shift of +44 Da. What is this?"

Diagnosis: Carbamate Formation . Mechanism: Secondary amines react reversibly with atmospheric

to form carbamates ( ), especially in basic solutions. Prevention:

• Degas all buffers with Helium or Argon.

• Keep the headspace of storage vials minimized and inert.

Module 3: Volatility & Handling (The "Missing Mass" Phenomenon)

Q5: "I neutralized the oxalate salt to pH 10 for extraction, but my recovery is <50%."

Diagnosis: Free Base Volatility . Explanation: The oxalate salt is non-volatile. However, once you adjust the pH >

(approx 10.5), you generate the free amine .

• N-Ethylcyclopropanamine (Free Base) Boiling Point: Est. 80–100°C.

• Vapor Pressure: High enough at room temperature to cause significant loss if left in an open vessel or evaporated under vacuum without care.

Data: pH-Dependent Species Distribution

pH Condition	Dominant Species	Volatility Risk	Stability Concern
pH < 4	Salt ( )	Negligible	Ring opening (if heated)
pH 7.4	Salt ( )	Low	Optimal Stability
pH > 10	Free Base ( )	HIGH	Evaporation / CO2 absorption

Workflow Adjustment:

• Do NOT Rotovap to dryness at high temperatures if the compound is in free base form.

• Salt Formation: If extraction is necessary, immediately re-acidify the organic phase (e.g., with HCl in Dioxane) to trap the amine as a salt before concentration.

Module 4: Analytical Troubleshooting (HPLC/LC-MS)

Q6: "I see a massive peak at the solvent front (dead time) in HPLC. Is it the amine?"

Diagnosis: No, that is the Oxalate Counterion . Explanation: Oxalate absorbs strongly at low UV wavelengths (<220 nm).

• Interference: If you are running a gradient starting at high aqueous %, the oxalate elutes immediately, potentially masking early-eluting polar impurities.

• Fix: Switch detection wavelength to >230 nm (if amine absorbance permits) or use a specific LC-MS transition (MRM) that ignores the oxalate anion (

  89).

Q7: "How do I validate the stability of my stock solution?"

Protocol: The Self-Validating Stability Check Do not assume stability. Run this 3-point check:

• T0 (Initial): Dissolve fresh powder in degassed water/methanol. Inject immediately.

• Stress Test A (Acid): Aliquot + 0.1% Formic Acid, 24h at RT.

• Stress Test B (Base): Aliquot + 0.1% Ammonium Hydroxide, 24h at RT (Sealed vial!).

Interpretation:

• Loss in Test B only: Volatility issue (See Module 3).

• New peaks in Test A: Ring opening/Acid instability (See Module 2).

Summary Troubleshooting Flowchart

Figure 2: Decision matrix for diagnosing stability issues.

References

• PubChem. (n.d.). N-Ethylcyclopropanamine.[1][2][3][4] National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Waser, J. (2016).[5] Ring-Opening Reactions of Cyclopropanes. In The Chemistry of Cyclopropanes. This source details the mechanistic pathways of acid-catalyzed ring opening in strained rings.

• Sigma-Aldrich. (n.d.). Oxalic Acid Safety Data Sheet.

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (Guidance on handling volatile amines and carbamate formation). [Link]

• IUPAC. (2014). Compendium of Chemical Terminology: Gold Book - Amine Salts. Explains the solubility and dissociation equilibrium of amine oxalates. [Link]

Disclaimer: This guide is based on chemical principles of cyclopropylamine derivatives and oxalate salts. Always consult the specific Safety Data Sheet (SDS) for your batch before handling.

Sources

• 1. N-Ethylcyclopropanamine | C5H11N | CID 13112619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-butyl-N-ethylcyclopropanamine | C9H19N | CID 53642050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-[2-(1H-indol-3-yl)ethyl]cyclopropanamine | C13H16N2 | CID 41421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-ethyl-N-methylcyclopropanamine | C6H13N | CID 53693033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

"interpreting complex NMR spectra of cyclopropyl compounds"

Ticket ID: NMR-CYC-001 Topic: Troubleshooting & Interpretation of Complex Cyclopropyl Spectra Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The "High-Field" Paradox

User Query: "I see signals upfield (0.0 to 1.0 ppm), sometimes negative. Is my reference wrong? Also, my coupling constants don't match standard alkene rules."

Root Cause Analysis: Cyclopropane rings possess unique magnetic anisotropy due to "banana bonds" (high

-character in C-C bonds).[1] This creates a strong diamagnetic ring current that shields the protons directly above/below the ring plane and deshields the equatorial plane. Unlike flexible alkyl chains, the rigid geometry forces specific dihedral angles that invert standard coupling trends.

Core Directive: Do not apply standard alkyl or alkene logic to cyclopropanes. Use the specialized parameters defined below.

Diagnostic Parameters (Data Tables)

A. Chemical Shift Anomalies ( )

Standard alkyl protons appear at 1.2–1.5 ppm.[1] Cyclopropyl protons are significantly upfield.[1][2]

Proton Type	Typical Shift ( ppm)	Cause
Unsubstituted Cyclopropane	0.22	Strong shielding cone (ring current).[1][2]
Substituted (Cis/Trans)	-0.2 to 1.2	Substituents alter the anisotropy cone.[1]
Gem-Dimethyl (Impurity check)	0.0 (TMS) vs 0.3-0.8	Warning: Cyclopropyl signals often overlap with TMS or grease.[1]
Fluorinated Cyclopropyl	1.0 - 2.0	Deshielding effect of Fluorine (electronegativity).[1]

B. Coupling Constants ( ): The "Cis > Trans" Inversion

Critical Deviation: In alkenes,

.[1] In cyclopropanes, this trend is reversed due to the rigid dihedral angles ( ; ).[1]

Coupling Type	Notation	Range (Hz)	Diagnostic Rule
Vicinal Cis		6 – 12 Hz	Larger than trans.[1][2][3] Protons are eclipsed.[1][2]
Vicinal Trans		2 – 6 Hz	Smaller than cis.[1][3][4] Dihedral angle reduces overlap.[1]
Geminal		-3 to -9 Hz	Negative sign (important for simulation/calculation).[1]
Long Range		0 – 2 Hz	rarely resolved unless W-coupling is present.[1]

Technical Insight: The

rule is the most reliable 1D-NMR method for assigning relative stereochemistry in cyclopropanes [1, 2].

Troubleshooting Workflows

Scenario A: Distinguishing Cis vs. Trans Isomers

Problem: You have a 1,2-disubstituted cyclopropane and need to assign stereochemistry. Solution:

• Extract

  -values: if the multiplet is resolvable, measure the width.

• Apply the Magnitude Rule:

  • If

    Hz Cis

  • If

    Hz Trans [1][4]

• Confirmation (NOESY):

  • Cis: Strong NOE correlation between H1 and H2.

  • Trans: Weak or no NOE between H1 and H2.

Scenario B: "Is it Grease or my Compound?"

Problem: A singlet/multiplet appears at 0.05 - 0.2 ppm.[1][5] Protocol:

• Solvent Check: Run the sample in

  (Benzene-d6) instead of .

  • Rationale: Benzene induces an ASIS (Aromatic Solvent Induced Shift).[1] Grease/TMS signals shift negligibly; cyclopropyl signals shift significantly due to complexation with the solvent's

    -cloud [3].[1]

• HSQC Editing: Run a multiplicity-edited HSQC.

  • Grease (TMS/Silicone) = Methyls (Up/Positive).[1]

  • Cyclopropyl

    = Methylene (Down/Negative).[1]

Visual Logic Pathways

Workflow 1: Stereochemical Assignment Logic

Use this decision tree to process unknown spectra.

Caption: Decision matrix for assigning stereochemistry based on coupling magnitude and chemical shift validation.

Workflow 2: The Anisotropy Mechanism

Why are the shifts upfield?

Caption: Mechanism of magnetic anisotropy. The induced current shields protons located above/below the ring plane.[2]

FAQ: Advanced Troubleshooting

Q: My cyclopropyl protons are appearing as complex second-order multiplets (

). How do I extract ?

• A: Cyclopropyl systems are magnetically non-equivalent.[1] In symmetric derivatives (like 1,1-disubstituted), the spectrum often resembles an

  system.

  • Action: Do not attempt to measure

    directly from the peak distance in a simple 1D spectrum; these are "virtual couplings."

  • Solution: Use Psyche-J (pure shift) experiments or simulate the spectrum (e.g., using SpinWorks or TopSpin's DAISY) to extract the true thermodynamic

    values [4].[1]

Q: I suspect a fluorinated cyclopropane, but I see extra splitting.

• A: Fluorine (

  , Spin 1/2) couples strongly to protons.[1]
  • (Geminal): 48–60 Hz.[1]
  • (Vicinal): 5–20 Hz.[1]

  • Action: Run a

    -decoupled NMR (standard {19F}) to collapse the multiplets back to simple H-H splitting for easier assignment.

References

• Reich, H. J. (n.d.).[1] NMR Spectroscopy: Proton Coupling Constants in Cyclopropanes. University of Wisconsin-Madison.[1][6] Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. Wiley.[1] (Standard text confirming

  inversion).

• Wiberg, K. B., & Nist, B. J. (1961).[1] The NMR Spectra of Some Cyclopropane Derivatives. Journal of the American Chemical Society, 83(5), 1226–1230. Link[1]

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1][6] (Source for Pure Shift and AA'BB' analysis).

Sources

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ekwan.github.io [ekwan.github.io]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. organicchemistrydata.org [organicchemistrydata.org]

"avoiding degradation of Cyclopropyl-ethyl-amine oxalate during storage"

Technical Support Center: Cyclopropyl-ethyl-amine Oxalate

A Guide to Ensuring Stability and Preventing Degradation During Storage

Welcome to the technical support center for Cyclopropyl-ethyl-amine Oxalate. As Senior Application Scientists, we understand that the integrity of your starting materials is paramount to the success of your research. This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshoot issues related to the storage and handling of Cyclopropyl-ethyl-amine Oxalate. Our goal is to provide you with the expertise and practical steps needed to maintain the quality and purity of this valuable reagent.

Frequently Asked Questions (FAQs)

Q1: What is Cyclopropyl-ethyl-amine Oxalate, and why is proper storage so critical?

Cyclopropyl-ethyl-amine Oxalate is the oxalate salt of the primary amine, 1-Cyclopropylethylamine. The amine itself is a valuable building block in the synthesis of various pharmaceutical compounds, including kinase inhibitors.[1][2] Forming the oxalate salt converts the typically volatile and reactive liquid amine into a more stable, crystalline solid, which improves its handling and shelf-life.[3]

However, like many amine salts, it is susceptible to degradation if not stored correctly. The primary risks are exposure to moisture, elevated temperatures, light, and atmospheric carbon dioxide. Degradation can lead to the formation of impurities, a decrease in potency, and altered solubility, all of which can compromise the validity and reproducibility of your experimental results.

Q2: What are the ideal storage conditions for Cyclopropyl-ethyl-amine Oxalate?

Based on general principles for storing amine salts and oxalates, the following conditions are recommended to ensure long-term stability.[4][5][6]

Parameter	Recommendation	Rationale & Scientific Principle
Temperature	2-8°C (Refrigerated)	Lower temperatures slow down the rate of potential degradation reactions. Avoid freezing, as this can cause moisture to condense upon thawing.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	The amine component is susceptible to oxidation and can react with atmospheric CO₂ to form carbamates. An inert atmosphere displaces oxygen and moisture.
Light	Amber Glass Vial / Opaque Container	Exposure to UV light can provide the energy to initiate photo-degradation pathways in organic molecules.
Container	Tightly Sealed, Non-reactive	A secure seal prevents the ingress of moisture and atmospheric gases.[6] Glass is preferred over plastics that may be permeable or contain plasticizers.
Environment	Cool, Dry, Well-Ventilated Area	Storing in a dry location is crucial. Amine salts can be hygroscopic, and absorbed water can facilitate hydrolysis and other degradation reactions.[4][7]

Q3: How can I visually identify potential degradation of my sample?

A pure, stable sample of Cyclopropyl-ethyl-amine Oxalate should be a white to off-white crystalline solid.[7] Any deviation from this appearance warrants further investigation. Look for:

• Color Change: A yellow or brownish tint can indicate oxidation or the formation of other chromophoric impurities.

• Clumping or Caking: This is a strong indicator of moisture absorption. The material may appear wet, sticky, or lose its free-flowing crystalline nature.

• Odor: A noticeable "amine" or ammonia-like smell suggests that the salt may be dissociating back into the volatile free amine.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter and provides actionable steps to diagnose and resolve them.

Issue 1: My sample has turned yellow and is clumping together.

• Underlying Cause: This combination of symptoms strongly suggests exposure to both air (oxidation) and moisture (hygroscopicity). Water acts as a solvent that can accelerate the reaction between the amine and atmospheric oxygen.

• Troubleshooting Protocol:

  • Isolate the Sample: Immediately separate the suspect vial from your main stock to prevent cross-contamination or further degradation of other materials.

  • Document: Record the lot number, date of observation, and storage conditions. Take a high-resolution photo for your records.

  • Purity Assessment (Recommended):

    • Prepare a solution of the material in a suitable solvent (e.g., Methanol or Water).

    • Analyze the sample using High-Performance Liquid Chromatography (HPLC) with a UV detector. Compare the chromatogram to a reference standard or the initial certificate of analysis. Look for the appearance of new peaks or a decrease in the area of the main peak.

    • Alternatively, Gas Chromatography (GC) can be used to detect the presence of the volatile free amine.[8]

  • Decision: If significant degradation is confirmed (e.g., >5% impurity), the sample should be discarded according to your institution's hazardous waste disposal procedures.[9] Using a degraded sample will lead to inaccurate stoichiometry and introduce unknown variables into your reaction.

Issue 2: I'm observing poor solubility or an insoluble residue in my solvent.

• Underlying Cause: This could be due to the formation of insoluble degradation products or polymers. Alternatively, if the sample was exposed to CO₂, it might have formed a carbamate salt with different solubility characteristics.

• Troubleshooting Protocol:

  • Verify Solvent: Ensure you are using the correct, high-purity solvent as specified in your protocol.

  • Attempt Solubilization: Gently warm the solution and use sonication to see if the material will dissolve.

  • Isolate & Analyze Residue: If a solid remains, isolate it by filtration or centrifugation. Attempt to characterize it. It may be an inorganic salt or a high-molecular-weight organic polymer.

  • Action: Do not proceed with the reaction if the material does not fully dissolve as expected. This indicates a change in the material's chemical identity. A fresh, pure sample should be used.

Issue 3: My reaction yield is unexpectedly low, or I'm getting unexpected side products.

• Underlying Cause: The effective molar quantity of your Cyclopropyl-ethyl-amine Oxalate may be lower than calculated due to the presence of non-reactive impurities. These impurities could also be interfering with your catalyst or reacting with other reagents to form side products.

• Workflow for Root Cause Analysis:

Caption: Key factors leading to the degradation of the oxalate salt.

References

• Caledon Laboratories Ltd. (n.d.). MATERIAL SAFETY DATA SHEET AMMONIUM OXALATE. Retrieved from [Link]

• S D FINE- CHEM LIMITED. (n.d.). ammonium oxalate - Sdfine. Retrieved from [Link]

• ChemSupply Australia. (2023, October 9). Safety Data Sheet AMMONIUM OXALATE Monohydrate. Retrieved from [Link]

• Sampan Enterprises. (n.d.). FAQS about Ammonium Oxalate. Retrieved from [Link]

• Unknown. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Peters, P., et al. (2025, February 5). Complex system modelling reveals oxalate homeostasis is driven by diverse oxalate-degrading bacteria. eLife. Retrieved from [Link]

• Miller, A. W., et al. (2020, January 29). Microbial contributions to oxalate metabolism in health and disease. medRxiv. Retrieved from [Link]

• CPAChem. (2024, February 8). Safety data sheet - Ammonium Oxalate TS. Retrieved from [Link]

• Ferreira, C., et al. (2023, August 25). Oxalate in Foods: Extraction Conditions, Analytical Methods, Occurrence, and Health Implications. MDPI. Retrieved from [Link]

• Massey, L. A., et al. (n.d.). Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. PMC - NIH. Retrieved from [Link]

• CN101025407A. (n.d.). Analytical method for determining micro moisture in cyclopropyl amine by gas phase chromatography. Google Patents.

• Zhang, X., et al. (2025, November 8). Bioinformatic Analysis of Oxalate-Degrading Enzymes in Probiotics: A Systematic Genome-Scale and Structural Survey. MDPI. Retrieved from [Link]

• Canales, B. K., et al. (2025, September 23). Baseline abundance of oxalate-degrading bacteria determines response to Oxalobacter formigenes probiotic therapy. PMC. Retrieved from [Link]

• Nakata, P. A. (2016, February 22). An Oxalyl-CoA Dependent Pathway of Oxalate Catabolism Plays a Role in Regulating Calcium Oxalate Crystal Accumulation and Defending against Oxalate-Secreting Phytopathogens in Medicago truncatula. PLOS One. Retrieved from [Link]

• Azizi, M., et al. (2019, September 15). Analytical procedures and methods validation for oxalate content estimation. SciSpace. Retrieved from [Link]

• Massey, L. A., et al. (2022, September 6). Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. Preprints.org. Retrieved from [Link]

• CP Lab Safety. (n.d.). (Cyclopropylmethyl)ethylamine, 1 gram. Retrieved from [Link]

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Retrieved from [Link]

• PubChem - NIH. (n.d.). Cyclopropaneethanamine. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclopropylamine. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 1-CYCLOPROPYL-ETHYLAMINE CAS#: 1621-24-5 [m.chemicalbook.com]
• 3. 2-cyclopropyl ethyl amine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. fsd1-sc.safeschoolssds.com [fsd1-sc.safeschoolssds.com]
• 5. southwest.tn.edu [southwest.tn.edu]
• 6. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 7. sampanenterprises.com [sampanenterprises.com]
• 8. CN101025407A - Analytical method for determining micro moisture in cyclopropyl amine by gas phase chromatography - Google Patents [patents.google.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]

"troubleshooting low bioactivity in Cyclopropyl-ethyl-amine oxalate experiments"

This guide provides in-depth troubleshooting support for researchers, scientists, and drug development professionals encountering low or inconsistent bioactivity in experiments involving Cyclopropyl-ethyl-amine oxalate. As a salt of a reactive primary amine, this compound's efficacy is highly dependent on its integrity, handling, and the specifics of the experimental system. This document is structured to help you systematically diagnose and resolve common issues, ensuring the reliability and reproducibility of your results.

Section 1: Foundational Knowledge - Understanding Your Compound

Before troubleshooting, it is critical to understand the inherent properties of Cyclopropyl-ethyl-amine oxalate that can influence experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Cyclopropyl-ethyl-amine oxalate I should be aware of?

A1: Cyclopropyl-ethyl-amine oxalate is the salt of a primary amine (Cyclopropyl-ethyl-amine) and a dicarboxylic acid (oxalic acid). Key properties to consider are:

• Cyclopropyl-ethyl-amine (Free Base): This is a small, relatively polar primary amine. The cyclopropyl moiety can introduce metabolic liabilities, particularly through cytochrome P450 (CYP) enzyme-mediated oxidation, which can lead to ring-opening and the formation of reactive intermediates.[1]

• Oxalate Counter-ion: The oxalate dianion is a crucial factor. It is known to form poorly soluble precipitates with divalent cations, most notably Calcium (Ca²⁺) and Magnesium (Mg²⁺).[2][3] This has significant implications for experiments conducted in standard biological buffers and cell culture media, which are rich in these ions.

• pKa: The predicted pKa of the amine is approximately 10.87, meaning it will be predominantly protonated and positively charged at physiological pH.[4]

• Stability and Storage: The free amine is a volatile liquid. The oxalate salt form provides greater stability as a solid. However, amines, in general, can be susceptible to oxidation and degradation.[5] The compound should be stored sealed in a dry, dark place at 2-8°C.[4] It is also noted as being hygroscopic and incompatible with strong oxidizing agents and acids.[6]

Property	Value / Characteristic	Experimental Implication
Compound Form	Oxalate Salt	Potential for poor solubility and precipitation in buffers containing Ca²⁺/Mg²⁺.[2][3]
Predicted pKa (Amine)	~10.87[4]	Predominantly protonated (cationic) at physiological pH (7.4), affecting membrane permeability and target engagement.
Key Reactivity	Primary amine is nucleophilic; cyclopropyl group is susceptible to CYP-mediated metabolism.[1]	Potential for compound instability in metabolically active systems (in vivo, hepatocytes) and assay interference.
Storage Conditions	2-8°C, sealed, dry, protected from light.[4]	Improper storage can lead to degradation, reducing the concentration of the active compound.[7]

Q2: How does the oxalate salt form specifically impact my experiments?

A2: The primary impact is solubility . Standard cell culture media (e.g., DMEM, RPMI) and buffers (e.g., PBS with Ca²⁺/Mg²⁺, HBSS) contain millimolar concentrations of calcium and magnesium. When you add your Cyclopropyl-ethyl-amine oxalate stock solution to this media, the oxalate can dissociate and immediately precipitate as calcium oxalate and/or magnesium oxalate.[2][8] This dramatically reduces the true, bioavailable concentration of your active compound, leading to apparent low bioactivity. The pH of the medium also influences oxalate solubility.[8]

Section 2: Troubleshooting Guide: A Systematic Approach

When faced with low bioactivity, a systematic investigation is crucial. The following workflow and Q&A guide will help you pinpoint the source of the problem.

Systematic Troubleshooting Workflow

Caption: Workflow for diagnosing compound precipitation in assay media.

Phase 2: Assay & System Integrity

Q6: My compound seems fine. Could the problem be my assay?

A6: Absolutely. Even with a perfect compound, the assay itself can be the source of failure.

• Controls are Key:

  • Positive Control: Does a known active compound/ligand for your target produce a robust and reproducible signal? If not, your assay system is not working.

  • Negative Control: Is the vehicle-only control (e.g., DMSO) producing a clean baseline? High background can mask a weak signal. [9]* Assay Interference (PAINS): Pan-Assay Interference Compounds (PAINS) are molecules that show activity in many different assays through non-specific mechanisms. [10][11]Lipophilic amines can sometimes act as cationic amphiphilic drugs (CADs), which perturb cellular functions non-specifically. [10]If your compound is active across multiple, unrelated assays, consider this possibility.

• System Viability: In cell-based assays, ensure your cells are healthy, within a low passage number, and not overly confluent, as this can affect their response. [12]For in vivo studies, factors like animal health, dosing formulation, and route of administration are critical. Poor in vivo efficacy despite good in vitro activity often points to pharmacokinetic issues (e.g., poor absorption, rapid metabolism). [13]

Section 3: Protocols & Data Tables

Protocol 1: Recommended Stock Solution Preparation

• Accurately weigh the Cyclopropyl-ethyl-amine oxalate solid using an analytical balance.

• Add the appropriate solvent (see Table 2) to achieve a high concentration stock (e.g., 10-50 mM).

• Ensure complete dissolution using gentle vortexing or sonication. A brief warming period (to 37°C) may aid dissolution in some solvents, but do not overheat.

• Filter the stock solution through a 0.22 µm syringe filter to remove any microparticulates.

• Aliquot the stock into single-use, low-binding tubes.

• Store at -20°C or -80°C, protected from light. Record the preparation date.

Solvent	Suitability	Considerations
DMSO	Highly Recommended. Good solubilizing power for many organic salts.	Ensure final concentration in assay is <0.5% to avoid toxicity. Use high-purity, anhydrous DMSO.
Water (ddH₂O)	Recommended with Caution. The compound is an amine salt and should be soluble.	May have lower long-term stability than DMSO stocks. Check for cloudiness.
Ethanol	Acceptable. Can be a good alternative to DMSO.	Check for solvent tolerance in your specific assay.
PBS/Media	Not Recommended for Stock. High risk of precipitation due to oxalate and buffer components. [2]	Only use for preparing final working dilutions immediately before adding to the assay.

Protocol 2: Assessing Solubility in Biological Media (Kinetic Solubility Assay)

• Prepare a serial dilution of your compound in DMSO, starting from your highest stock concentration.

• In a 96-well plate, add 198 µL of your final assay buffer/medium to each well.

• Add 2 µL of your DMSO serial dilution to the corresponding wells (this maintains a 1% DMSO concentration).

• Seal the plate and shake for 1-2 hours at room temperature or 37°C.

• Visually inspect for precipitation.

• To quantify, centrifuge the plate and analyze the supernatant by LC-MS as described in the workflow diagram (Section 2, Q5). This will give you the true soluble concentration at each tested dilution.

Section 4: Advanced Topics

Q7: I have good in vitro activity, but my in vivo experiments are failing. Why?

A7: This is a common challenge in drug discovery. [13]The transition from a controlled in vitro environment to a complex biological system introduces many new variables:

• Pharmacokinetics (PK): The compound may not be absorbed effectively, may be rapidly metabolized and cleared, or may not distribute to the target tissue. The cyclopropylamine moiety is a known substrate for CYP enzymes, which can lead to rapid metabolism. [1]* Formulation: The compound may be precipitating in the dosing vehicle or at the site of injection. The formulation must be carefully optimized to maintain solubility.

• Target Engagement: Is there proof that the compound is reaching its intended target in vivo at sufficient concentrations? This often requires developing a specific biomarker or target engagement assay.

Q8: Could I avoid the oxalate solubility issues by using a different salt or the free base?

A8: Yes, this is an excellent strategy. If you have access to medicinal chemistry support, resynthesizing the compound as a different salt (e.g., hydrochloride, HCl) is highly recommended. HCl salts are generally much more soluble in biological buffers than oxalate salts. Using the free base is also an option, but it may be less stable and harder to handle (often an oil or volatile liquid) than a crystalline salt.

References

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Retrieved from [Link]

• de Meijere, A., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry, 7, 1013–1017. [Link]

• Goetschi, E., et al. (2021). Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines. (U.S. Patent No. 2021/0395185 A1). U.S.

• Gardarsdottir, H. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Longdom Publishing. Retrieved from [Link]

• Calin, G. A., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology”. Anticancer Research, 39(7), 3925-3930. [Link]

• Piszcz, P., et al. (2019). Recent Trends in the Quantification of Biogenic Amines in Biofluids as Biomarkers of Various Disorders: A Review. Molecules, 24(20), 3769. [Link]

• Ekins, S., et al. (2014). Looking Back to the Future: Predicting in Vivo Efficacy of Small Molecules versus Mycobacterium tuberculosis. Journal of Chemical Information and Modeling, 54(4), 1070–1082. [Link]

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Ataman Kimya. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

• Auld, D., et al. (2022). A Collection of Useful Nuisance Compounds (CONS) for Interrogation of Bioassay Integrity. SLAS Discovery, 27(1), 37-51. [Link]

• Sadybekov, A., et al. (2023). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. International Journal of Molecular Sciences, 24(21), 15530. [Link]

• Fallahi-Sichani, M. (2018). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. Cancer Drug Resistance, 1(1), 1-15. [Link]

• Chemistry LibreTexts. (2023). Preparation of Amines. Retrieved from [Link]

• ResearchGate. (2013). Could a natural compound increase its biological activity as it becomes more pure?[Link]

• Al-Wahsh, I., et al. (2024). Solubility of oxalate and its association with metal ions assessed by a simulated in vitro digestion model. Food Chemistry, 432, 137202. [Link]

• da Silva, M. C., et al. (2013). Bioactive Amines: Aspects of Quality and Safety in Food. Food and Nutrition Sciences, 4(10), 1039-1049. [Link]

• CK-12 Foundation. (2026). Preparation of Amines. Retrieved from [Link]

• Al-Haddad, R., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. RSC Medicinal Chemistry, 14(10), 1858-1875. [Link]

• Arráez-Román, D., et al. (2022). Bioactive Amines in Wines. The Assessment of Quality Descriptors by Flow Injection Analysis with Tandem Mass Spectrometry. Foods, 11(24), 4022. [Link]

• Henderson, T. (2023). Biological Purity and Potency Assays: Ensuring Quality and Efficacy in Biopharmaceuticals. LinkedIn. [Link]

• Kim, D., et al. (2026). Dissolution of Calcium Oxalate, a Key Ingredient of Kidney Stones, Using Inorganic Phosphates. Crystal Growth & Design. [Link]

• Resolve Bio. (2026). Common Bioanalytical Mistakes That Delay Drug Development Programs. Retrieved from [Link]

• Hoofnagle, A. N., & Wener, M. H. (2009). The Fundamental Flaws of Immunoassays and Potential Solutions Using Tandem Mass Spectrometry. Journal of Immunological Methods, 347(1-2), 3-11. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220–9231. [Link]

• Biocompare. (2022). Immunoassay Troubleshooting. Retrieved from [Link]

• Meyer, J. L. (1984). The solubility of calcium oxalate monohydrate and hydroxyapatite in edta solutions. Journal of Crystal Growth, 66(2), 405-411. [Link]

• Organic Syntheses. (n.d.). Cyclopropanol, 1-ethoxy-. Retrieved from [Link]

• Mangione, W., et al. (2022). Effective holistic characterization of small molecule effects using heterogeneous biological networks. bioRxiv. [Link]

• rapidmicrobiology. (2015). Common Causes of Endotoxin Assay Failures and How to Avoid Them. Retrieved from [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(21), 9220-9231. [Link]

• Oelkers, E. H., & Schott, J. (2026). Effect of oxalate and pH on chrysotile dissolution at 25 C: An experimental study. Geochimica et Cosmochimica Acta, 70(18), 4659-4673. [Link]

• Technology Networks. (2021). Addressing the Challenges of Small Molecule Analysis. Retrieved from [Link]

• Broad Institute. (2025). Small Molecule Hit Identification and Validation. Retrieved from [Link]

• Chemistry Steps. (2020). Preparation of Amines. Retrieved from [Link]

• Clark, J. (n.d.). preparation of amines. Chemguide. Retrieved from [Link]

• Probst, D., et al. (2021). Small molecule machine learning: All models are wrong, some may not even be useful. bioRxiv. [Link]

• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. Retrieved from [Link]

• Kelly, G., et al. (2022). Dissolution Method Troubleshooting: An Industry Perspective In-Vitro Product Performance of Parenteral Drug Products. AAPS PharmSciTech, 23(8), 282. [Link]

• Kensche, A., et al. (2020). The solubility of calcium oxalates explains some aspects of their underrepresentation in the oral cavity. Clinical Oral Investigations, 25(5), 2879-2890. [Link]

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• 2. Solubility of oxalate and its association with metal ions assessed by a simulated in vitro digestion model - CentAUR [centaur.reading.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. guidechem.com [guidechem.com]
• 5. Recent Trends in the Quantification of Biogenic Amines in Biofluids as Biomarkers of Various Disorders: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Looking Back to the Future: Predicting in Vivo Efficacy of Small Molecules versus Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Optically Active Cyclopropylamines

Status: Operational Role: Senior Application Scientist Topic: Process Chemistry & Scale-Up Protocols

Mission Statement

Optically active cyclopropylamines are privileged scaffolds in modern pharmacopeia, serving as the structural core for blockbuster drugs like Ticagrelor (Brilinta) and various LSD1 inhibitors. However, the transition from medicinal chemistry (mg-scale) to process chemistry (kg-scale) is fraught with hazards: the thermal instability of diazo intermediates, the pyrophoric nature of organozinc reagents, and the difficulty of stereocontrol.

This guide is not a textbook; it is a troubleshooting manual designed to navigate the "Valley of Death" between bench and pilot plant. We focus on three dominant methodologies: Zinc-Carbenoid (Simmons-Smith) , Transition Metal Catalysis (Diazo/Flow) , and the emerging standard of Biocatalysis .

Module 1: The Zinc-Carbenoid Route (Simmons-Smith & Charette)

Best for: Allylic amine precursors and substrates requiring high diastereocontrol.

Core Logic

The classic Simmons-Smith reaction uses iodomethylzinc carbenoids. On a large scale, the exothermic formation of the reagent and its sensitivity to moisture are critical failure points. For enantioselective synthesis, the Charette Modification using chiral dioxaborolane ligands is the gold standard, leveraging a bimetallic transition state to direct the cyclopropanation.

Troubleshooting & FAQs

Q: My reaction stalls at 60% conversion despite excess reagents. Why? A: This is likely due to Schlenk Equilibrium drift or Zinc surface passivation .

• The Mechanism: The active species is usually the bis(iodomethyl)zinc (

  ). Over time, or in the presence of Lewis basic impurities (ethers, THF degradation), this equilibrates to the less reactive mono-iodomethyl species ( ) or forms inactive aggregates.

• The Fix:

  • DME Additive: Add 1,2-dimethoxyethane (DME) as a chelating additive. It stabilizes the active carbenoid species.

  • Zinc Activation: If generating from Zn/Cu couple, ensure the Cu content is 2-5% and activate with TMSCl or

    immediately before addition.

Q: We are seeing a massive exotherm upon adding

to . How do we manage this on a 500g scale? A: Never mix neat reagents.

• Protocol: Dilute

  in dry DCM (2-3 volumes). Cool to -20°C. Add (solution in hexane/toluene) via a cannula or metering pump over 2 hours.

• Critical Parameter: Maintain internal temperature

  . The formation of releases significant heat ( ).

• Safety Note: The resulting solution is pyrophoric. Quench via inverse addition into saturated

  .

Q: How do I achieve high ee% using the Charette ligand? A: The "Charette Asymmetric Cyclopropanation" relies on the amphoteric nature of the bifunctional dioxaborolane ligand.

• Stoichiometry: Use 1.1 equiv of the chiral dioxaborolane ligand relative to the substrate (usually an allylic alcohol).

• The "Why": The basic oxygen of the ligand coordinates to the Zinc, while the Lewis acidic Boron coordinates to the substrate's alcohol oxygen. This "tethers" the reactants in a rigid transition state.

Visualizing the Charette Mechanism

The following diagram illustrates the bimetallic transition state required for stereocontrol.

Module 2: Transition Metal Catalysis & Diazo Safety (Flow Chemistry)

Best for: Styrenyl substrates and high-throughput manufacturing.

Core Logic

This route typically involves the reaction of an olefin with a diazo compound (e.g., ethyl diazoacetate) catalyzed by Rh(II), Cu(I), or Ru(II) complexes.

• The Problem: Diazo compounds are energetic materials. Accumulating kilograms of diazoacetate in a batch reactor is a severe explosion hazard.

• The Solution: Continuous Flow Chemistry . Generate the diazo species in situ and consume it immediately.

Troubleshooting & FAQs

Q: Our batch process for the Ticagrelor intermediate (Rh-catalyzed) has an induction period followed by a thermal runaway. Why? A: This is classic catalyst poisoning followed by "light-off."

• Cause: Trace impurities (amines, sulfur) in the olefin feed temporarily inhibit the Rh-catalyst. Once the temperature rises enough to dissociate the poison, the accumulated diazo reagent reacts all at once.

• Fix: Switch to a Continuous Flow Reactor (CFR) .

  • Feed 1: Olefin + Catalyst.

  • Feed 2: Diazo precursor.[1]

  • Mixing happens in a micro-reactor with high heat transfer surface area. The "inventory" of hazardous diazo is never more than a few grams at any instant.

Q: How do we synthesize the diazo reagent safely in flow? A: Do not transport pure diazo compounds. Use In-Line Generation .

• Method A (Oxidation): Pump a solution of hydrazone through a column packed with activated

  or . The eluent contains the diazo compound and flows directly into the cyclopropanation reactor.

• Method B (Acidification): For diazoacetates, mix glycine ethyl ester hydrochloride with

  in a biphasic flow loop, separate the organic phase continuously, and feed it to the reactor.

Experimental Protocol: Flow Synthesis Setup

• Reactor: PFA tubing coil (10 mL volume) or Silicon Carbide (SiC) plate reactor.

• Catalyst:

  (0.1 mol%).

• Residence Time: 2-5 minutes.

• Temperature: 0°C to 20°C (Flow allows higher T due to better control).

• Quench: Output flows directly into a acetic acid solution to destroy unreacted diazo.

Module 3: The Biocatalytic Route (The "Green" Standard)

Best for: Ultra-high stereoselectivity (>99% ee/dr) and eliminating heavy metals.[2]

Core Logic

This is the modern industrial preference, pioneered by Frances Arnold (Nobel Laureate). Engineered heme proteins (Cytochrome P450 variants) catalyze carbene transfer from diazo compounds to olefins with perfect stereocontrol, often surpassing chemical catalysts.

Troubleshooting & FAQs

Q: Our enzyme (P450 variant) deactivates rapidly. Is it the diazo compound? A: Yes, heme destruction is the primary failure mode.

• Mechanism: The "carbene" can attack the heme porphyrin ring itself (N-alkylation) rather than the olefin, destroying the catalyst.

• Fix:

  • Slow Addition: In a bioreactor, feed the diazoacetate slowly (fed-batch) to keep its concentration low.

  • Substrate Loading: Keep the olefin concentration high (saturation) to outcompete the suicide inactivation.

  • Mutation: Use variants specifically evolved for carbene transfer (e.g., P450-BM3 mutations at the axial ligand position, often replacing Cysteine with Serine or Histidine).

Q: Can we use whole cells, or must we use purified enzymes? A: For scale-up, Whole Cell Biocatalysis (E. coli fermentation) is superior.

• Benefit: The cell wall protects the enzyme; the cell regenerates cofactors (though carbene transfer is often cofactor-independent, the cellular environment stabilizes the protein).

• Protocol: Ferment E. coli expressing the P450 variant. Add the olefin.[3][4] Feed the diazo compound slowly. Extract the product from the broth.

Comparative Data: Chemical vs. Biological

Metric	Rh-Catalysis (Batch)	Biocatalysis (P450)
Yield	75-85%	>90%
Enantioselectivity (ee)	85-94%	>99%
Diastereoselectivity (dr)	10:1 (Trans:Cis)	>50:1 (Trans:Cis)
Catalyst Cost	High (Rhodium)	Low (Fermentation)
Safety	High Risk (Diazo accumulation)	Low Risk (Aqueous, ambient T)

Module 4: Downstream Processing (From Ester to Amine)

Most cyclopropanation routes yield a Cyclopropyl Ester or Acid . To get the Amine (e.g., for Ticagrelor), you must perform a rearrangement.[3]

Q: The Curtius Rearrangement is hazardous on scale (Azides). Alternatives? A: The Curtius is standard but requires strict controls.

• The Workflow: Acid

  Acyl Azide (using DPPA or mixed anhydride/ ) Isocyanate Amine.

• Safety Rule: Never isolate the acyl azide. Perform the rearrangement (heating) in a solvent with a high boiling point (Toluene) to ensure the azide is consumed as fast as it forms (Thermal throughput).

• Hofmann Rearrangement: An alternative for primary amides using bleach (

  ) and NaOH. It avoids azides but requires the substrate to tolerate strong oxidants.

Visualizing the Ticagrelor Intermediate Workflow

References

• Charette, A. B. , et al. "Enantioselective Cyclopropanation of Allylic Alcohols with Dioxaborolane Ligands." Journal of the American Chemical Society, 1998. Link

• Coelho, P. S., Arnold, F. H. , et al. "Olefin Cyclopropanation via Carbene Transfer Catalyzed by Engineered Cytochrome P450 Enzymes."[3] Science, 2013.[3] Link[3]

• Gutmann, B., Kappe, C. O. , et al. "Continuous Flow Synthesis of Diazoacetates and Their Application in Enantioselective Cyclopropanation." Chemistry – A European Journal, 2010. Link

• Turner, N. J. , et al. "Biocatalytic Routes to the Ticagrelor Cyclopropylamine Intermediate."[2][3] ACS Catalysis, 2016. Link

• Wong, J. W. , et al. "Industrial Scale-Up of the Ticagrelor Cyclopropylamine Intermediate via Resolution." Organic Process Research & Development, 2012. Link

Sources

• 1. velocityscientific.com.au [velocityscientific.com.au]
• 2. Highly Stereoselective Biocatalytic Synthesis of Key Cyclopropane Intermediate to Ticagrelor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. repositorio.uam.es [repositorio.uam.es]

"addressing solubility problems of Cyclopropyl-ethyl-amine oxalate"

Introduction

Welcome to the technical support hub for Cyclopropyl-ethyl-amine oxalate (CPEA-Ox) .

If you are reading this, you are likely facing the "Oxalate Paradox." You chose the oxalate salt because it crystallizes beautifully, offering high purity and stability compared to the hygroscopic hydrochloride or the volatile free base. However, you are now discovering the trade-off: poor solubility in standard reaction solvents (DCM, THF) and unpredictable behavior in aqueous buffers.[1]

This guide is not a generic textbook summary. It is a troubleshooting manual designed to help you force this molecule into solution for synthesis, analysis, or biological evaluation.[1]

Module 1: The "Why" – Understanding the Insolubility

Before fixing the issue, you must understand the mechanism. Unlike hydrochloride salts, which are often simple ionic pairs, amine oxalates frequently form complex hydrogen-bonded networks .[1]

• Lattice Energy: The oxalate anion (

  ) is a bidentate hydrogen bond acceptor. It links with the ammonium protons of the cyclopropyl-ethyl-amine to form stable, sheet-like 2D or 3D lattice structures. This high lattice energy makes the crystal "stubborn" to break apart, even in polar solvents.

• The "Brick Dust" Effect: While excellent for purification (impurities stay in the mother liquor), this structure renders the solid insoluble in non-polar organics (DCM, Toluene) and only sparingly soluble in cold water or alcohols.

Module 2: Synthesis & Reaction Troubleshooting

Scenario: You need to run a reaction (e.g., amide coupling, alkylation) using CPEA-Ox, but it sits at the bottom of your flask as a white solid.

FAQ 2.1: Can I use the oxalate salt directly in organic reactions?

Answer: Generally, no . If your solvent is DCM, THF, or Toluene, the salt will remain undissolved, leading to heterogeneous kinetics, stalled reactions, or degradation.[1]

The Fix: In-Situ Free-Basing If you cannot perform a separate extraction (see Module 3), you must "unlock" the amine inside the reaction vessel.

Protocol:

• Suspend CPEA-Ox in your reaction solvent (e.g., DCM).

• Add 2.5 to 3.0 equivalents of a non-nucleophilic organic base (e.g., Diisopropylethylamine [DIPEA] or Triethylamine [TEA]).

• Observation: The white suspension should slowly dissolve or turn into a translucent oil as the oxalate is exchanged for the soluble H-DIPEA+ cation, liberating the free CPEA amine.

• Caution: This generates DIPEA-Oxalate byproducts. Ensure these do not interfere with your downstream purification.

FAQ 2.2: It’s not dissolving in water/buffer for my assay.

Answer: Cyclopropyl groups add lipophilicity. While the oxalate is polar, the overall molecule is amphiphilic. In cold water, the lattice energy dominates.

The Fix: Cosolvents & Heat

• Heat: Oxalate solubility is highly temperature-dependent.[2] Warm the solution to 40-50°C; it often super-saturates and stays in solution upon cooling.

• Cosolvent: Pre-dissolve the solid in DMSO (dimethyl sulfoxide) or NMP (N-methyl-2-pyrrolidone) to create a high-concentration stock (e.g., 100 mM), then dilute into your aqueous buffer.

Module 3: The "Gold Standard" – Salt Switching

If you are struggling with solubility repeatedly, stop fighting the oxalate.[1] Convert it to the Hydrochloride (HCl) salt or the Free Base . This is the most robust solution for process chemistry.

Workflow: Oxalate to Hydrochloride Conversion

This protocol breaks the oxalate lattice and isolates the robust HCl salt.

Figure 1: Workflow for converting insoluble Oxalate salt to soluble Hydrochloride salt.

Detailed Protocol:

• Suspension: Suspend 10g of CPEA-Ox in 100 mL of MTBE (Methyl tert-butyl ether) or DCM .

• Basification: Add 100 mL of 1M NaOH (aq). Stir vigorously for 20 minutes. The solid should disappear.

  • Why? NaOH deprotonates the ammonium. The oxalate stays in the water (as Sodium Oxalate); the neutral amine moves to the organic layer.

• Separation: Separate the layers. Extract the aqueous layer once more with solvent.

• Drying: Dry the combined organics over anhydrous

  or . Filter.

• Salt Formation: Cool the organic solution to 0°C. Dropwise add 4M HCl in Dioxane (or Et2O).

• Collection: The CPEA-HCl will precipitate immediately. Filter and dry.

  • Result: A salt soluble in water, methanol, and DMSO.[1]

Module 4: Analytical Troubleshooting (HPLC/NMR)

Issue: "I see split peaks," "Ghost peaks," or "Precipitation in the injector."

Data Table: Solubility & Solvent Compatibility

Solvent	Solubility (Oxalate)	Solubility (HCl Salt)	Notes
Water	Low/Moderate (Temp dependent)	High	Oxalate may crash out in cold buffers.
Methanol	Moderate	High	Best solvent for NMR of the oxalate.
DCM	Insoluble	Soluble	Oxalate requires free-basing to dissolve.
DMSO	High	High	Universal solvent for stock solutions.
Acetonitrile	Low	Moderate	Avoid pure ACN for oxalate sample prep.

FAQ 4.1: HPLC Peak Splitting

Cause: Mismatch between the sample solvent and mobile phase. If you dissolve CPEA-Ox in pure DMSO and inject it into a high-aqueous mobile phase, the oxalate may micro-precipitate in the column head, or the "Oxalic Acid" peak (eluting near the void volume) may distort the amine peak.

The Fix:

• Diluent: Use the mobile phase as the diluent if possible. If insolubility prevents this, use 50:50 Water:Methanol with 0.1% Formic Acid .[1]

• Acidification: Ensure your diluent is acidic. This keeps the amine protonated and fully dissolved.

• Detection: Note that Oxalate absorbs weakly at low UV (200-210 nm). Ensure you are monitoring the amine at a wavelength where oxalate interference is minimal, or use MS detection.

Module 5: Decision Matrix

Use this logic flow to determine your next step based on your application.

Figure 2: Decision matrix for selecting the correct solubilization strategy.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1][3][4][5] (2002).[3][6][7] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[3][4][8] (The authoritative text on salt selection and solubility trends).

• Black, S. N., et al. (2007).[1] "Structure, Solubility, Screening, and Synthesis of Molecular Salts." Journal of Pharmaceutical Sciences. (Discusses the lattice energy impacts of oxalate networks).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Standard protocols for salt switching and biphasic extraction).

• PubChem. (2023). N-Ethylcyclopropanamine Compound Summary. National Library of Medicine.

Sources

• 1. Solubility Table for Water at Temperature [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. books.google.cn [books.google.cn]
• 8. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Impurities in Cyclopropyl-ethyl-amine Oxalate Production

Welcome to the technical support center for the synthesis and purification of Cyclopropyl-ethyl-amine Oxalate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate common impurities encountered during production. Our focus is on providing practical, scientifically-grounded solutions to ensure the highest purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of Cyclopropyl-ethyl-amine?

A1: The most prevalent impurities typically arise from the synthetic route, which often involves reductive amination.[1] Common impurities can be categorized as:

• Unreacted Starting Materials: Residual cyclopropyl methyl ketone or ethylamine.

• Intermediates: Incomplete reduction of the intermediate imine.[2]

• Side-Products: Formation of N-oxides, or products from the ring-opening of the cyclopropyl group under harsh acidic or thermal conditions.[3][4]

• Solvent and Reagent-Related Impurities: Adducts with solvents or residual catalysts.[5]

Q2: Why is the oxalate salt formation a critical step for purification?

A2: Formation of the oxalate salt is an effective method for purifying amines.[6] The salt often has well-defined crystallinity, allowing for purification through recrystallization, which can effectively remove non-basic impurities and some closely related basic impurities. The choice of solvent for this crystallization is crucial for achieving high purity.[6]

Q3: What analytical techniques are best for identifying and quantifying these impurities?

A3: A combination of chromatographic and spectroscopic methods is essential for comprehensive impurity profiling.[7]

• High-Performance Liquid Chromatography (HPLC): The primary technique for separating and quantifying non-volatile impurities.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for analyzing volatile impurities like residual solvents and some starting materials.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Crucial for the structural elucidation of unknown impurities, especially after isolation.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight information that is vital for identifying unknown impurities.[8]

Troubleshooting Guides

This section provides a systematic approach to addressing specific issues encountered during the synthesis and purification of Cyclopropyl-ethyl-amine Oxalate.

Issue 1: High Levels of Unreacted Starting Materials in the Final Product

• Symptom: HPLC or GC analysis of the final oxalate salt shows significant peaks corresponding to cyclopropyl methyl ketone or ethylamine.

• Potential Causes:

  • Incorrect stoichiometry of reactants.

  • Incomplete reaction due to insufficient reaction time or low temperature.

  • Inefficient mixing, leading to localized concentration gradients.[10]

• Diagnostic Steps:

  • Monitor the reaction progress using TLC or in-process HPLC/GC to determine the point at which the reaction stalls.

  • Verify the purity and concentration of your starting materials.

• Mitigation Strategies & Protocols:

  • Optimize Stoichiometry: While a 1:1 molar ratio is theoretical, a slight excess of the amine may be necessary to drive the reaction to completion. Experiment with a 1:1.1 to 1:1.2 ratio of ketone to amine.

  • Adjust Reaction Conditions: Gradually increase the reaction temperature in 5-10°C increments, monitoring for the formation of degradation products. Similarly, extend the reaction time, with careful monitoring.

  • Improve Mixing: For larger scale reactions, switch from magnetic stirring to overhead mechanical stirring to ensure homogeneity.[10]

Issue 2: Persistent Imine Intermediate in the Amine Product

• Symptom: A persistent impurity is observed in the crude amine, which is later identified as the imine intermediate by LC-MS or NMR. This is a common issue in reductive amination.[2]

• Potential Causes:

  • Insufficient amount or activity of the reducing agent (e.g., NaBH₄, NaBH(OAc)₃).[1]

  • The imine is sterically hindered or electronically deactivated, slowing the reduction.

  • The pH of the reaction is not optimal for reduction.

• Diagnostic Steps:

  • Confirm the identity of the impurity peak as the imine using LC-MS (look for the expected molecular weight).

  • Analyze the reaction mixture before and after the addition of the reducing agent to confirm that the imine is being formed but not fully reduced.

• Mitigation Strategies & Protocols:

  • Increase Reducing Agent: Incrementally increase the molar equivalents of the reducing agent (e.g., from 1.5 to 2.0 equivalents).

  • Change Reducing Agent: Sodium triacetoxyborohydride (STAB) is often more effective and selective for reducing imines under mild conditions compared to sodium borohydride.[1]

  • pH Control: The reduction of the imine is often more efficient under slightly acidic conditions (pH 5-6), which protonates the imine, making it more electrophilic. A common practice is to use acetic acid as a catalyst.

Issue 3: Formation of N-Oxide Impurities

• Symptom: An impurity with a molecular weight 16 Da higher than the product is detected by LC-MS.

• Potential Causes:

  • Oxidation of the tertiary amine product by exposure to air, especially at elevated temperatures or in the presence of metal catalysts.[11]

  • Use of oxidizing agents or presence of peroxides in solvents.

• Diagnostic Steps:

  • Confirm the mass of the impurity corresponds to the N-oxide.

  • Review the synthesis and workup procedure for potential sources of oxidation.

• Mitigation Strategies & Protocols:

  • Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.[10]

  • Solvent Purity: Use freshly distilled or high-purity solvents to avoid peroxide contaminants.

  • Temperature Control: Avoid excessive temperatures during reaction and distillation. N-oxide formation can be accelerated at higher temperatures.[12]

Issue 4: Poor Yield and Purity After Oxalate Salt Crystallization

• Symptom: The isolated Cyclopropyl-ethyl-amine Oxalate is low in yield, appears oily, or shows multiple impurities on analysis.

• Potential Causes:

  • The solvent system is not optimal for selective crystallization of the desired salt.[6]

  • Excess oxalic acid is present, which can be difficult to remove.[6]

  • The crude amine contains impurities that inhibit crystallization.

• Diagnostic Steps:

  • Analyze the mother liquor to determine if a significant amount of product remains in solution.

  • Test the purity of the isolated salt. If it is high, the issue is yield. If it is low, the issue is selectivity.

• Mitigation Strategies & Protocols:

  • Solvent Screening for Crystallization:

    • Protocol: Dissolve the crude amine in a suitable solvent (e.g., isopropanol, ethanol).[6] In a separate flask, dissolve 1 equivalent of oxalic acid in the same solvent. Slowly add the oxalic acid solution to the amine solution with stirring. If no precipitate forms, an anti-solvent (e.g., diethyl ether, heptane) can be added dropwise until turbidity is observed.[6] Cool the mixture to induce crystallization.

    • A table of common solvent/anti-solvent systems is provided below.

  • Stoichiometric Control of Oxalic Acid: Use precisely one equivalent of oxalic acid. Adding a slight excess can sometimes help precipitate the salt, but it may co-crystallize.

  • Crude Amine Purity: If the crude amine is very impure, consider a preliminary purification step like distillation or column chromatography before salt formation.

Key Experimental Protocols

Optimized Reductive Amination Protocol

• To a solution of cyclopropyl methyl ketone (1.0 eq) in a suitable solvent (e.g., methanol, dichloromethane)[5], add ethylamine (1.1 eq).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Monitor by TLC or GC until the ketone is consumed.

• Cool the reaction mixture to 0°C.

• Add sodium borohydride (1.5 eq) portion-wise, keeping the temperature below 10°C.

• Allow the reaction to warm to room temperature and stir for an additional 4-6 hours or until the imine is consumed.

• Carefully quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude amine.

Recrystallization of Cyclopropyl-ethyl-amine Oxalate

• Dissolve the crude amine in isopropanol (IPA) (approx. 5 volumes).[6]

• In a separate flask, dissolve one equivalent of anhydrous oxalic acid in IPA.

• Slowly add the oxalic acid solution to the amine solution with vigorous stirring.

• If a precipitate does not form immediately, add diethyl ether (an anti-solvent) dropwise until the solution becomes cloudy.[6]

• Cool the mixture in an ice bath for 1-2 hours to maximize crystal formation.

• Collect the solid by vacuum filtration, wash with a cold IPA/ether mixture, and dry under vacuum.

Data Presentation

Table 1: Common Solvent Systems for Oxalate Salt Recrystallization

Solvent System (Solvent:Anti-solvent)	Typical Ratio (v/v)	Observations
Isopropanol (IPA) : Diethyl Ether	1 : 3	Often yields a fine, white precipitate.[6]
Ethanol : Heptane	1 : 2	Good for larger scales, heptane is a less volatile anti-solvent.
Acetone	N/A	Can be used as a single solvent system if the salt has moderate solubility.
Toluene	N/A	May be effective for amines that are difficult to crystallize.[6]

Visualizations

Troubleshooting Workflow for Unknown Impurities

Caption: A decision-making workflow for identifying and addressing unknown impurities.

References

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• Metallic Impurities in Electrolysis: Catalytic Effect of Pb Traces in Reductive Amination and Acetone Reduction. ResearchGate. [Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? Reddit. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Research on the Technical Scheme for Removing Heat Stable Salts From Amine Solutions. [No valid URL provided]

• Amine Treating - Troubleshooting Guide. Scribd. [Link]

• One (small) Ring to rule them all: Novel methods for cyclopropane installation and functionalization. American Chemical Society. [Link]

• US Patent US20210395185A1. Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.

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• Reductive amination. Wikipedia. [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. [Link]

• CN Patent CN106631824B. Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride.
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• Heat Stable Salts Cleaning and Prevention. ITW Technologies. [Link]

• Ring-Opening Dynamics of the Cyclopropyl Radical and Cation: the Transition State Nature of the Cyclopropyl Cation. ResearchGate. [Link]

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• EP Patent EP0307184A2. Preparation of Amine Oxides.
• Amine Oxide. [No valid URL provided]

• Persistence of N-oxides transformation products of tertiary amine drugs at lab and field studies. PubMed. [Link]

• A REVIEW ON IMPURITY PROFILING AND TECHNIQUES USED FOR THEIR IDENTIFICATION. TIJER. [Link]

• US Patent US3847985A. Process for the preparation of cyclopropylmethyl alkyl amines.

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews. [Link]

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. PMC. [Link]

• Troubleshooting amine plants. ResearchGate. [Link]

• How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry. [Link]

• Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. PMC. [Link]

• The Synthesis of Chiral N-Oxides and Their Applications to β-Turn Mimetic Design. The University of Liverpool Repository. [Link]

• Process for the manufacture of cyclopropylamine. European Patent Office. [Link]

• US Patent US4005128A. Process for the preparation of oxalate esters.

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Reference Data & Comparative Studies

A Senior Application Scientist's Perspective on Ensuring Data Integrity and Regulatory Compliance

An In-Depth Guide to the Validation of Analytical Methods for Oxalate Quantification

Introduction: The Critical Role of Accurate Oxalate Quantification

Oxalate, a simple dicarboxylic acid, plays a significant role in human health and disease. As a metabolic end product, its accumulation is a primary risk factor for the formation of calcium oxalate kidney stones.[1][2] Accurate quantification of oxalate in biological matrices such as urine and plasma is therefore paramount for clinical diagnosis, monitoring treatment efficacy, and in drug development to assess potential off-target effects on renal function.[3][4] For researchers and drug development professionals, the reliability of this data is non-negotiable. This guide provides a comprehensive comparison of common analytical methods for oxalate quantification and a detailed roadmap for their validation, grounded in established regulatory principles and practical, field-proven insights. Our focus is not just on the "how" but the "why," ensuring that every analytical choice is deliberate, justified, and contributes to a robust, self-validating system.

The Regulatory Bedrock: Adherence to ICH and FDA Guidelines

The validation of any analytical method is a documented process that demonstrates its suitability for the intended purpose.[5] The International Council for Harmonisation (ICH) Q2(R2) and the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance provide the harmonized framework for this process.[3][6][7][8] These guidelines outline the essential performance characteristics that must be evaluated to ensure the data produced is reliable, reproducible, and scientifically sound.[5][9] Adherence to these standards is not merely a regulatory hurdle; it is a fundamental component of scientific integrity.

Comparative Overview of Core Analytical Methodologies

The choice of an analytical method for oxalate quantification depends on various factors, including the required sensitivity, sample matrix, available instrumentation, and desired throughput. Below is a comparison of the most prevalent techniques.

Method	Principle	Typical Sensitivity (LOD/LOQ)	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Chromatographic separation (often ion-paired or ion-exchange) followed by detection (e.g., UV, electrochemical, or mass spectrometry).[10][11]	High (LOD can be <2 µM).[12]	High specificity and accuracy; can be coupled with MS for definitive identification.[13]	Can require sample pre-treatment; potential for co-eluting interferences.[4]
Ion Chromatography (IC)	Separation of anions on an ion-exchange column followed by suppressed conductivity detection.[14][15]	High (LOD can be ~1 µM).[16]	Excellent for separating small anions; robust and reproducible.[14]	High salt content in matrices like Bayer liquor can be challenging.[17]
Enzymatic Assays (Colorimetric/Fluorometric)	Oxalate is oxidized by oxalate oxidase, producing hydrogen peroxide, which is then measured via a coupled colorimetric or fluorometric reaction.[1][12]	Moderate (LOD often ~2-20 µM).[12]	Simple, rapid, high-throughput, and suitable for automation on clinical chemistry analyzers.[18][19]	Potential for interference from substances like ascorbic acid; may have lower specificity than chromatographic methods.[4]
Capillary Electrophoresis (CE)	Separation based on the electrophoretic mobility of ions in a capillary under an applied electric field, with indirect UV or conductivity detection.[20][21]	Good (LOD ~1 µg/mL).[20]	Requires very small sample volumes; simple instrumentation.[20]	Can have lower precision compared to HPLC; sensitivity may be a limitation for some applications.
Gas Chromatography-Mass Spectrometry (GC-MS)	Volatilization of derivatized oxalate followed by chromatographic separation and mass spectrometric detection.[1]	Very High.	Excellent sensitivity and specificity.	Requires derivatization steps, which can be complex and time-consuming.[22]

The Pillars of Method Validation: A Detailed Exploration

Method validation is a systematic process. The following sections detail the core validation parameters, the rationale behind their assessment, and practical experimental designs tailored for oxalate analysis.

Specificity and Selectivity

Expertise & Experience: Specificity is the ability to unequivocally measure the analyte in the presence of other components.[6][9] For oxalate, this is critical due to potential interferences from structurally similar compounds (e.g., other organic acids like citrate) and matrix components.[4][11] A common challenge in urine analysis is interference from ascorbic acid, which can non-enzymatically convert to oxalate at pH >5, leading to falsely elevated results.[4]

Trustworthiness (Protocol):

• Interference Testing: Analyze blank matrix samples (e.g., oxalate-free urine) and samples spiked with a low concentration of oxalate.

• Co-analyte Challenge: Spike samples with potentially interfering substances at their expected physiological or supraphysiological concentrations (e.g., ascorbic acid, citrate, glyoxylate, common salts).

• Acceptance Criteria: The response in the blank matrix should be less than 20% of the Lower Limit of Quantitation (LOQ) for oxalate. The presence of potential interferents should not alter the oxalate result by more than ±15%.

Linearity and Range

Expertise & Experience: Linearity demonstrates a proportional relationship between analyte concentration and the instrument's response.[23] The range is the interval over which this relationship holds true with acceptable accuracy and precision.[24] This is fundamental for quantifying samples with varying oxalate levels, from normal physiological concentrations to the high levels seen in hyperoxaluria.

Trustworthiness (Protocol):

• Calibration Standards: Prepare a minimum of five to six calibration standards by spiking the analyte-free matrix with known concentrations of oxalate. The range should bracket the expected concentrations in study samples.[25]

• Analysis: Analyze each concentration level in triplicate.

• Data Evaluation: Plot the mean response versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentration of each standard should be within ±15% of the nominal value (±20% at the LOQ).

Accuracy

Expertise & Experience: Accuracy measures the closeness of the obtained results to the true value.[9] It is typically assessed through recovery studies. In bioanalytical work, this confirms that the entire process, from sample extraction to final measurement, is free from systematic error or bias.

Trustworthiness (Protocol):

• Quality Control (QC) Samples: Prepare QC samples in the same matrix as the study samples at a minimum of three concentration levels: low, medium, and high. These should be prepared from a separate stock solution than the calibration standards.

• Analysis: Analyze at least five replicates of each QC level against a freshly prepared calibration curve.

• Calculation: Accuracy is expressed as the percent recovery: (Mean Measured Concentration / Nominal Concentration) x 100.

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value for each level.

Precision

Expertise & Experience: Precision evaluates the degree of agreement among multiple measurements of the same sample, indicating the level of random error.[9] It is assessed at two levels:

• Repeatability (Intra-assay precision): Consistency within a single analytical run.

• Intermediate Precision (Inter-assay precision): Consistency across different runs, days, analysts, or instruments.

Trustworthiness (Protocol):

• Sample Sets: Use the same low, medium, and high QC samples as prepared for the accuracy assessment.

• Intra-assay Precision: Analyze a minimum of five replicates of each QC level in a single analytical run.

• Inter-assay Precision: Analyze the QC samples in triplicate in at least three different runs on three different days.

• Calculation: Precision is expressed as the percent relative standard deviation (%RSD) or coefficient of variation (%CV).

• Acceptance Criteria: The %RSD should not exceed 15% for each QC level (20% at the LOQ).

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Expertise & Experience: The LOD is the lowest amount of analyte that can be reliably detected, but not necessarily quantified.[26][27] The LOQ is the lowest amount that can be quantified with acceptable accuracy and precision.[26][27] Determining these limits is crucial for establishing the method's sensitivity, especially when measuring low endogenous levels of oxalate in plasma or assessing trace amounts.

Trustworthiness (Protocol): There are several accepted approaches:

• Based on Signal-to-Noise (S/N) Ratio: Applicable to methods with a baseline noise, like chromatography.[27][28]

  • LOD: Determined at a signal-to-noise ratio of approximately 3:1.

  • LOQ: Determined at a signal-to-noise ratio of approximately 10:1.

• Based on the Standard Deviation (SD) of the Response and the Slope (S) of the Calibration Curve:

  • LOD = 3.3 x (SD of the blank / S) [26]

  • LOQ = 10 x (SD of the blank / S) [26]

• Procedure: Analyze a sufficient number of blank matrix samples (e.g., n=10) to calculate a reliable standard deviation. The slope is taken from the linearity experiment.

• Confirmation: The calculated LOQ must be experimentally verified by analyzing samples at this concentration and demonstrating that it meets the acceptance criteria for accuracy and precision (within ±20% and ≤20% RSD, respectively).

Robustness

Expertise & Experience: Robustness is the measure of a method's capacity to remain unaffected by small, deliberate variations in method parameters.[29][30] This testing provides confidence that the method will perform reliably in a routine laboratory environment where minor fluctuations are inevitable. For an HPLC method, this could include variations in mobile phase pH, column temperature, or flow rate.

Trustworthiness (Protocol):

• Identify Variables: Select critical method parameters (e.g., pH of mobile phase ±0.2 units, column temperature ±5°C).

• Systematic Variation: Analyze a sample (e.g., a mid-QC) while systematically varying one parameter at a time.

• Evaluation: Assess the impact of these changes on key system suitability parameters (e.g., peak retention time, resolution) and the final quantified result.

• Acceptance Criteria: The results should remain within the method's precision limits, and system suitability criteria must still be met.

Stability

Expertise & Experience: Analyte stability in the biological matrix is a critical and often overlooked parameter. Oxalate levels can be affected by sample handling and storage conditions.[4] For instance, plasma samples for oxalate analysis should be separated promptly to avoid potential artifacts.[4] Stability experiments are designed to define the acceptable conditions for sample collection, handling, and storage.

Trustworthiness (Protocol):

• Freeze-Thaw Stability: Analyze low and high QC samples after they have undergone multiple freeze-thaw cycles (e.g., three cycles at -20°C and -70°C).[13]

• Short-Term (Bench-Top) Stability: Keep low and high QC samples at room temperature for a period that mimics the expected sample handling time (e.g., 4-24 hours) before analysis.

• Long-Term Stability: Store low and high QC samples at the intended storage temperature (e.g., -70°C) and analyze them at set time points (e.g., 1, 3, 6, 12 months).[13]

• Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Visualizing the Validation Workflow

Detailed Experimental Protocols

Protocol 1: Oxalate Quantification in Human Urine by HPLC

This protocol is based on established methods for separating oxalate from interfering substances in a complex matrix.[10]

1. Sample Preparation (The "Why"): Urine samples must be acidified to prevent the non-enzymatic conversion of ascorbic acid to oxalate and to dissolve any calcium oxalate crystals that may have precipitated.[4]

• Collect a 24-hour urine sample in a container with a strong acid preservative (e.g., HCl) to maintain a pH < 2.0.[4]
• Thoroughly mix the entire 24-hour collection and record the total volume.
• Centrifuge a 10 mL aliquot at 2000 x g for 10 minutes to remove particulate matter.
• Dilute the supernatant 1:10 with the mobile phase.
• Filter the diluted sample through a 0.45 µm syringe filter prior to injection.

2. Chromatographic Conditions:

• Column: A robust anion-exchange or ion-paired reversed-phase C18 column suitable for organic acid analysis.
• Mobile Phase: Isocratic elution with a phosphate buffer at a controlled pH (e.g., pH 6.8-7.0).
• Flow Rate: 1.0 mL/min.
• Detection: UV detector at 210 nm or an electrochemical detector for higher sensitivity.[10]
• Injection Volume: 20 µL.

3. Calibration and Quantification:

• Prepare calibration standards in analyte-free urine (or a synthetic urine matrix) ranging from 50 µM to 1000 µM.
• Generate a calibration curve by plotting peak area against concentration.
• Quantify the oxalate concentration in the samples using the linear regression equation from the calibration curve.
• Calculate the total 24-hour oxalate excretion by multiplying the concentration by the total 24-hour urine volume.

Protocol 2: Oxalate Quantification using a Commercial Enzymatic Kit

This protocol leverages the high specificity of the oxalate oxidase enzyme for rapid analysis.[1][31]

1. Sample Preparation:

• Use an aliquot of the same acidified and clarified 24-hour urine sample from the HPLC protocol.
• Some kits may recommend a pre-treatment step to eliminate ascorbic acid interference, such as incubation with sodium nitrite.[4][11] Follow the kit manufacturer's specific instructions.
• Dilute the sample as required to fall within the linear range of the assay.

2. Assay Procedure (Example):

• Pipette standards, controls, and prepared samples into a 96-well microplate.
• Add the Oxalate Oxidase enzyme solution to all wells to initiate the reaction.
• Add the coupled reaction solution (e.g., containing horseradish peroxidase and a chromogen) as per the kit instructions.
• Incubate for the specified time (e.g., 20 minutes) at the recommended temperature (e.g., 37°C).
• Read the absorbance at the specified wavelength (e.g., 590 nm) using a microplate reader.[19]

3. Calculation:

• Subtract the absorbance of the blank from all readings.
• Generate a standard curve by plotting the absorbance of the standards versus their concentration.
• Determine the concentration of the samples from the standard curve, remembering to account for any dilution factors.

Visualizing Methodological Principles

Conclusion: Selecting and Validating with Confidence

The validation of an analytical method for oxalate quantification is a rigorous but essential process for ensuring the generation of reliable and defensible data. There is no single "best" method; the optimal choice depends on the specific research or clinical question, the sample matrix, and available resources. Chromatographic methods like HPLC and IC offer high specificity and are often considered reference methods.[18] Enzymatic assays provide a rapid, high-throughput alternative that is well-suited for clinical chemistry laboratories.[19]

Regardless of the chosen method, a comprehensive validation study grounded in the principles outlined by the ICH and FDA is non-negotiable. By systematically evaluating specificity, linearity, accuracy, precision, sensitivity, robustness, and stability, researchers, scientists, and drug development professionals can have full confidence in their data, ensuring it is fit for purpose, whether for a regulatory submission, a clinical diagnosis, or a fundamental research discovery.

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"in vivo vs in vitro activity of Cyclopropyl-ethyl-amine oxalate"

An In-Depth Technical Guide to the In Vivo vs. In Vitro Activity of Cyclopropylamines: A Comparative Analysis Using Tranylcypromine as a Case Study

A Note on "Cyclopropyl-ethyl-amine oxalate": An initial survey of the scientific literature reveals a scarcity of publicly available data on the specific in vivo and in vitro activities of Cyclopropyl-ethyl-amine oxalate. This compound is likely a research chemical or a synthetic intermediate not yet extensively characterized for its biological effects. To provide a comprehensive and scientifically grounded comparison as requested, this guide will focus on a well-studied and structurally related compound: Tranylcypromine . As a cyclopropylamine and a clinically significant monoamine oxidase (MAO) inhibitor, tranylcypromine serves as an exemplary case study to explore the critical interplay and frequent disparities between in vitro and in vivo pharmacological data. The principles and methodologies discussed herein are directly applicable to the evaluation of novel cyclopropylamine derivatives.

Introduction: The Bench and the Organism

In drug discovery and development, the journey of a compound from a laboratory curiosity to a potential therapeutic is marked by a crucial transition: from the controlled, isolated environment of in vitro experiments to the complex, dynamic setting of a living organism, or in vivo. Understanding the relationship between these two domains is paramount. In vitro studies, conducted in glassware or on cultured cells, offer precision, high-throughput screening, and mechanistic clarity. However, they represent a simplified biological reality. In vivo studies, conducted in animal models, introduce the complexities of absorption, distribution, metabolism, excretion (ADME), and systemic physiological responses. The cyclopropylamine class of compounds, known for their unique chemical properties and potent biological activities, provides a fascinating lens through which to examine this in vitro-in vivo translation.[1]

The cyclopropyl group itself is a small, rigid ring that can confer potent bioactivity but also presents specific metabolic challenges.[1] Its inclusion in a molecule like tranylcypromine, an amine, creates a powerful inhibitor of monoamine oxidases (MAOs), enzymes critical for the degradation of neurotransmitters like serotonin, norepinephrine, and dopamine. This guide will dissect the in vitro and in vivo profile of tranylcypromine to illustrate how data from each domain informs, and sometimes contradicts, the other, ultimately shaping our comprehensive understanding of the drug's action.

Part 1: The In Vitro Profile - Activity in Isolation

In vitro evaluations are designed to answer fundamental questions about a compound's direct biological activity: Does it interact with the target? How potently? And by what mechanism? For tranylcypromine, the primary targets are MAO-A and MAO-B.

Enzyme Inhibition Assays: Quantifying Potency

The foundational in vitro experiment for an MAO inhibitor is the direct enzyme inhibition assay. This involves incubating purified MAO-A or MAO-B enzymes with a substrate that produces a detectable signal (e.g., fluorescent or colorimetric) upon conversion. The test compound is added at varying concentrations to measure its ability to block this conversion.

The key metric derived from this assay is the IC50 (half-maximal inhibitory concentration) , which represents the concentration of the inhibitor required to reduce enzyme activity by 50%. A lower IC50 value indicates higher potency. Tranylcypromine is known as a non-selective MAO inhibitor, and in vitro assays confirm its potent activity against both isoforms.

Enzyme Target	Tranylcypromine IC50 (nM)	Selectivity
MAO-A	~170 nM (after pre-incubation)	Non-selective
MAO-B	~5 nM (after pre-incubation)	Non-selective
Note: IC50 values can vary based on experimental conditions (e.g., substrate used, incubation time). The values presented are representative.[2]

Mechanism of Inhibition: Beyond simple potency, in vitro studies reveal that cyclopropylamines like tranylcypromine are mechanism-based inhibitors , also known as "suicide inhibitors".[2] The enzyme recognizes the inhibitor as a substrate and begins its catalytic cycle. This process, however, transforms the cyclopropylamine into a reactive intermediate that covalently and irreversibly binds to the enzyme's flavin adenine dinucleotide (FAD) cofactor.[2] This mechanism is confirmed in vitro by techniques such as spectrophotometry, which can detect changes in the flavin's absorbance spectrum upon adduct formation, and dialysis experiments, which show that the inhibition cannot be reversed by removing the unbound drug.[2]

Experimental Protocol: In Vitro MAO Inhibition Assay

• Preparation: Recombinant human MAO-A or MAO-B enzymes are diluted in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Inhibitor Incubation: A range of tranylcypromine concentrations is prepared. The enzyme and inhibitor are pre-incubated together for a set time (e.g., 30 minutes) at 37°C to allow for irreversible binding.[2]

• Substrate Addition: A fluorogenic substrate (e.g., Amplex Red) and a specific substrate for the MAO isoform (e.g., p-tyramine for MAO-A, benzylamine for MAO-B) are added to initiate the reaction.

• Detection: The plate is incubated at 37°C, and the generation of the fluorescent product (resorufin) is measured over time using a plate reader (excitation ~530 nm, emission ~590 nm).

• Data Analysis: The rate of reaction is calculated for each inhibitor concentration. The data is plotted as percent inhibition versus log[inhibitor], and the IC50 value is determined by non-linear regression.

Caption: Workflow for a typical in vitro MAO enzyme inhibition assay.

Part 2: The In Vivo Profile - Activity in a System

While in vitro data establishes a compound's potential, in vivo studies determine its actual pharmacological effect in a living system. These studies account for the ADME processes that govern the drug's ability to reach its target at a sufficient concentration and for an adequate duration.

Pharmacokinetics (PK) and Metabolism

After oral administration in an animal model (e.g., a rat), tranylcypromine must be absorbed from the gut, survive first-pass metabolism in the liver, distribute throughout the body, and, crucially for its psychoactive effects, cross the blood-brain barrier.

PK studies involve administering the drug and then measuring its concentration in blood plasma and target tissues (like the brain) over time. This data helps determine key parameters:

PK Parameter	Description	Typical Finding for Tranylcypromine
Tmax	Time to reach maximum plasma concentration	Relatively short (e.g., 1-2 hours)
Cmax	Maximum plasma concentration achieved	Dose-dependent
t1/2 (Half-life)	Time for the plasma concentration to decrease by half	Relatively short (e.g., ~2 hours)
Bioavailability	The fraction of the administered dose that reaches systemic circulation	Moderate
Brain Penetration	Ratio of drug concentration in the brain versus the blood	Effective penetration

A key finding from in vivo studies is that despite its short plasma half-life, tranylcypromine's pharmacological effect is long-lasting. This is a direct consequence of its irreversible, mechanism-based inhibition demonstrated in vitro. Even after the drug is cleared from the body, the MAO enzymes remain inhibited. New, functional enzyme must be synthesized by the body to restore monoamine metabolism, a process that can take days to weeks. This is a classic example of a pharmacokinetic/pharmacodynamic (PK/PD) disconnect , where plasma concentration is not a direct proxy for the duration of the drug's effect.

Metabolism studies also reveal the fate of the cyclopropylamine moiety. While the cyclopropyl group can be sterically demanding and reduce susceptibility to some forms of oxidative metabolism by cytochrome P450 (CYP) enzymes, the amine group is a site for other biotransformations.[1] In some cases, metabolism of cyclopropylamines can lead to ring-opening and the formation of reactive intermediates, a potential source of toxicity that can only be identified through in vivo or advanced in vitro (e.g., hepatocyte) studies.[1]

Pharmacodynamics (PD) and Efficacy

PD studies measure the effect of the drug on the body. For tranylcypromine, this involves both biochemical and behavioral endpoints.

• Ex Vivo MAO Inhibition: To confirm target engagement in the brain, animals are treated with tranylcypromine. At various time points, their brains are harvested, and the activity of MAO-A and MAO-B is measured in brain homogenates. This directly links the administered dose to the degree of enzyme inhibition at the site of action.

• Neurochemical Changes: Using techniques like in vivo microdialysis, researchers can measure the real-time concentrations of serotonin, dopamine, and norepinephrine in the extracellular fluid of specific brain regions in awake, behaving animals. Following tranylcypromine administration, a significant and sustained increase in these neurotransmitters is observed, providing a direct functional readout of MAO inhibition.

• Behavioral Models: The ultimate test of an antidepressant's efficacy in preclinical studies is its performance in animal models of depression. In tests like the Forced Swim Test or Tail Suspension Test , antidepressant compounds reduce the amount of time the animal spends immobile, which is interpreted as a reduction in "behavioral despair." Tranylcypromine demonstrates robust efficacy in these models, providing the crucial link between its biochemical effects and a relevant behavioral outcome.

Caption: Integrated workflow for in vivo evaluation of a CNS-active compound.

Part 3: The Synthesis - Bridging In Vitro and In Vivo

The ultimate goal is to use in vitro data to predict in vivo success. For cyclopropylamines like tranylcypromine, the correlation is strong but nuanced.

• Potency Translation: The high potency observed in vitro (nanomolar IC50s) successfully translates to in vivo efficacy. The drug is effective at doses that produce brain concentrations consistent with those required for enzyme inhibition in vitro.

• Mechanism as a Predictor: The in vitro discovery of an irreversible binding mechanism was critical to explaining the long duration of action in vivo, despite a short pharmacokinetic half-life. This highlights the power of mechanistic in vitro studies.

• The Unpredictable Nature of ADME: While in vitro potency is high, a compound is useless if it has poor oral bioavailability or cannot cross the blood-brain barrier. These are parameters that cannot be fully predicted from simple enzyme assays and require dedicated in vitro ADME screens (e.g., Caco-2 permeability assays, microsomal stability assays) and, ultimately, in vivo validation. A compound with a potent in vitro profile might fail in vivo due to rapid metabolism by liver enzymes, a factor not present in a purified enzyme assay.

Caption: The relationship between in vitro data and in vivo outcomes.

Conclusion

The comparison of in vitro and in vivo data for cyclopropylamines, exemplified by tranylcypromine, underscores a fundamental principle of pharmacology: a molecule's journey is a multi-stage process, and success at one stage does not guarantee success at the next.

• In vitro studies provide essential, high-resolution information on a compound's potency and mechanism of action at its molecular target. They are indispensable for screening and optimization.

• In vivo studies provide the ultimate test of a compound's therapeutic potential, integrating the complexities of bodily systems. They reveal the compound's real-world pharmacokinetic profile, target engagement, and overall efficacy.

For a novel compound like Cyclopropyl-ethyl-amine oxalate , a similar investigational path would be required. Initial in vitro assays would be needed to identify its primary biological target(s) and determine its potency. Should it show promise, subsequent in vivo studies in relevant animal models would be essential to assess whether this in vitro activity translates into a meaningful and safe physiological effect. The dialogue between the bench and the organism is the cornerstone of developing new medicines.

References

• Synthesis and Biological Evaluation of 12,13-Cyclopropyl and 12,13-Cyclobutyl Epothilones.Angewandte Chemie International Edition, [URL not available in snippet]

• Synthesis and biological evaluation of cyclopropyl analogues of 2-amino-5-phosphonopentanoic acid. PubMed, [Link]

• Synthesis and Biological Evaluation of Cyclopropyl Analogues of Fosmidomycin as Potent Plasmodium falciparum Growth Inhibitors.Journal of Medicinal Chemistry, [URL not available in snippet]
• Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. MDPI, [Link]

• In vitro Studies on Calcium Oxalate Induced Apoptosis Attenuated by Didymocarpus pedicellata. MDPI, [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery Blogs, [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. MDPI, [Link]

• Photoactivated Formal [3 + 2] Cycloaddition of N-Aryl Cyclopropyl-amines. ChemRxiv, [Link]

• Synthesis of a Cyclooctapeptide, Cyclopurpuracin, and Evaluation of Its Antimicrobial Activity. MDPI, [Link]

• Exploration and characterization of the antimalarial activity of cyclopropyl carboxamides that target the mitochondrial protein, cytochrome b. Malaria World, [Link]

• In vitro Inhibition of Calcium Oxalate Nucleation by Extract-based Fractions of Aerial Parts and Roots of Aerva lanata (Linn.) J.Journal of Young Pharmacists, [URL not available in snippet]

• 2-Cyclopropylindoloquinones and their analogues as bioreductively activated antitumor agents: structure-activity in vitro and efficacy in vivo. PubMed, [Link]

• In vitro effects on calcium oxalate crystallization kinetics and crystal morphology of an aqueous extract from Ceterach officinarum: Analysis of a potential antilithiatic mechanism. PLOS, [Link]

• Exploration and characterization of the antimalarial activity of cyclopropyl carboxamides that target the mitochondrial protein, cytochrome b. Malaria World, [Link]

• cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. PubMed, [Link]

• Oxalate Alters Cellular Bioenergetics, Redox Homeostasis, Antibacterial Response, and Immune Response in Macrophages. Frontiers, [Link]

• The study of the inhibitory effect of calcium oxalate monohydrate's crystallization by two medicinal and aromatic plants. Urofrance, [Link]

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• 2. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Guide: Structure-Activity Relationship of Cyclopropylamine LSD1 Inhibitors

Topic: Structure-Activity Relationship of Cyclopropylamine Inhibitors Focus: Tranylcypromine-Derived LSD1 (KDM1A) Inhibitors

Executive Summary: The "Warhead" Strategy

The cyclopropylamine (CPA) scaffold is not merely a structural motif; it is a mechanism-based "warhead" (suicide substrate) essential for targeting flavin-dependent amine oxidases. While historically utilized in non-selective Monoamine Oxidase (MAO) inhibitors like Tranylcypromine (TCP), the scaffold has been repurposed as the cornerstone of modern epigenetic therapy targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A) .

This guide analyzes the transition from first-generation non-selective inhibitors to third-generation highly selective clinical candidates (e.g., ORY-1001, GSK-2879552). It provides a technical breakdown of the Structure-Activity Relationship (SAR) driving this evolution, supported by experimental protocols and comparative data.

Mechanistic Architecture: Single Electron Transfer (SET)

To design effective inhibitors, one must understand the "suicide" mechanism. CPA inhibitors do not bind passively; they undergo catalytic activation by the enzyme itself.

The Mechanism:

• Substrate Mimicry: The inhibitor binds to the active site, mimicking the methylated lysine substrate.

• Single Electron Transfer (SET): The FAD cofactor accepts an electron from the CPA nitrogen, generating a radical cation.

• Ring Opening: The strained cyclopropane ring opens, forming a reactive carbon radical.

• Covalent Adduct: The radical attacks the FAD cofactor (typically at the C4a or N5 position), forming a stable covalent adduct that irreversibly inactivates the enzyme.

Figure 1: Mechanism-based inactivation of LSD1 by cyclopropylamine scaffolds via Single Electron Transfer (SET).

Comparative SAR Analysis

The evolution of CPA inhibitors focuses on overcoming the lack of selectivity of Tranylcypromine (TCP), which potently inhibits MAO-A/B (causing side effects like hypertensive crisis) but inhibits LSD1 only weakly.

A. The Scaffold Evolution

• Generation 1 (TCP): Small, rigid. Fits into MAO and LSD1 pockets.[1] High MAO affinity; low LSD1 affinity.

• Generation 2 (N-Alkylation): The LSD1 active site possesses a large, open substrate-binding channel (accommodating the H3 histone tail) that MAO lacks. Adding bulky groups to the amine nitrogen exploits this channel, drastically improving potency and selectivity.

• Generation 3 (Ring Substitution): Substitutions on the phenyl ring (meta/para) further engage hydrophobic pockets unique to LSD1.

B. Key SAR Determinants

Feature	SAR Rule	Mechanistic Rationale
Stereochemistry	(1R, 2S) > (1S, 2R)	The (1R, 2S) isomer aligns the amine lone pair optimally for electron transfer to FAD within the LSD1 chiral pocket.
N-Substitution	Bulky Groups Essential	Large groups (e.g., amino-cyclohexyl in ORY-1001) clash with the smaller MAO active site but form critical H-bonds/hydrophobic contacts in the LSD1 substrate channel.
Phenyl Ring	Para/Meta Extension	Extending the phenyl ring (e.g., benzyloxy groups) engages the "tower" domain of LSD1, enhancing specificity.

C. Performance Comparison Table

Data aggregated from biochemical assays (TR-FRET/Amplex Red).

Compound	Class	LSD1 IC50 (nM)	MAO-A IC50 (nM)	Selectivity (LSD1/MAO)	Clinical Status
Tranylcypromine	Gen 1	20,700	20	0.001x (Favors MAO)	FDA Approved (Depression)
ORY-1001	Gen 2	~20	>100,000	>1,000x	Phase II (AML/SCLC)
GSK-2879552	Gen 2	~20	>100,000	>1,000x	Phase I/II (Discontinued)
IMG-7289	Gen 2	<50	>100,000	>1,000x	Phase II (MPN)

Analyst Note: The dramatic shift in IC50 (from µM to nM) upon N-alkylation validates the strategy of exploiting the histone-binding channel. TCP is essentially a "fragment" that requires the N-appendage to become a true LSD1 inhibitor.

Experimental Protocols for Validation

To validate a novel CPA inhibitor, one must demonstrate both biochemical inhibition and cellular target engagement .

Protocol A: Biochemical Inhibition (TR-FRET)

Objective: Determine IC50 and verify mechanism.

• Reagents: Recombinant Human LSD1 (0.5 nM), Biotinylated H3K4me1 peptide (50 nM), FAD (2 µM).

• Reaction:

  • Incubate Inhibitor + LSD1 + FAD for 30 mins (Pre-incubation is critical for mechanism-based inhibitors to form the adduct).

  • Add Substrate (H3K4me1) and incubate for 60 mins.

• Detection: Add Europium-labeled anti-H3K4 antibody and APC-Streptavidin.[2]

• Readout: Measure TR-FRET signal (Excitation 320nm, Emission 665nm). Decrease in signal = Inhibition of demethylation.

• Validation Check:

  analysis should show time-dependent inhibition characteristics.

Protocol B: Cellular Target Engagement (FACS)

Objective: Confirm LSD1 inhibition leads to differentiation in AML cells (functional readout).

• Cell Line: THP-1 or MV4-11 (Acute Myeloid Leukemia lines sensitive to LSD1 inhibition).

• Treatment: Treat cells with compound (0.1 - 1000 nM) for 72-96 hours . (Epigenetic changes are slow; <24h is insufficient).

• Staining: Harvest cells and stain with anti-CD11b-PE (differentiation marker).

• Flow Cytometry: Measure Mean Fluorescence Intensity (MFI) of CD11b.

• Success Criteria: A dose-dependent increase in CD11b expression indicates successful LSD1 blockade and restoration of differentiation pathways.

Figure 2: Step-wise validation workflow for cyclopropylamine LSD1 inhibitors.

References

• Structural Basis for the Inhibition of the LSD1 Histone Demethylase by the Antidepressant trans-2-Phenylcyclopropylamine. Biochemistry.[3][4]Link

• trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. Proceedings of the National Academy of Sciences.Link

• ORY-1001, a Potent and Selective Covalent KDM1A Inhibitor, for the Treatment of Acute Leukemia. Cancer Cell.Link

• Discovery of GSK2879552, an Orally Available, Potent, and Selective Inhibitor of Lysine-Specific Demethylase 1 (LSD1/KDM1A). Journal of Medicinal Chemistry.Link

• A Quinquennial Review of Potent LSD1 Inhibitors Explored for the Treatment of Different Cancers. Current Medicinal Chemistry.Link

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• 2. Assay in Summary_ki [bindingdb.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1 - PubMed [pubmed.ncbi.nlm.nih.gov]